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Foundational

An In-depth Technical Guide to the Synthesis and Characterization of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of a robust synthetic pathway to 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, a key building bl...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway to 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, a key building block in medicinal chemistry. The synthesis is strategically designed around a Suzuki-Miyaura cross-coupling reaction, followed by a regioselective N-alkylation. This document will elaborate on the rationale behind the chosen synthetic strategy, provide detailed, step-by-step experimental protocols, and offer a thorough guide to the structural characterization of the final compound using modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The content is tailored for researchers and professionals in the field of drug development, offering field-proven insights and a self-validating system of protocols.

Introduction: The Significance of Substituted Pyrazoles

Pyrazoles and their derivatives are a cornerstone in medicinal chemistry, constituting the core scaffold of numerous biologically active compounds.[1] Their versatile chemical nature allows for extensive functionalization, enabling the fine-tuning of pharmacological properties. The title compound, 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, is a valuable intermediate, featuring a readily modifiable iodophenyl group ripe for further cross-coupling reactions, and an isopropyl group at the N1 position which can influence solubility and metabolic stability. The strategic placement of these functionalities makes it a desirable precursor for the synthesis of complex molecules with potential therapeutic applications.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic analysis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole suggests two primary disconnections: the C-C bond between the pyrazole and the phenyl ring, and the N-C bond of the isopropyl group.

G cluster_0 Proposed Route Target 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Intermediate1 4-(4-Iodophenyl)-1H-pyrazole Target->Intermediate1 N-Isopropylation StartingMaterial1 4-Iodophenylboronic Acid Intermediate1->StartingMaterial1 Suzuki-Miyaura Coupling StartingMaterial2 4-Halopyrazole Intermediate1->StartingMaterial2 Suzuki-Miyaura Coupling Intermediate2 1-Isopropyl-4-halo-1H-pyrazole StartingMaterial3 Isopropyl Halide StartingMaterial4 4-Iodophenylhydrazine StartingMaterial5 1,1,3,3-Tetramethoxypropane

Caption: Retrosynthetic analysis of the target molecule.

The most efficient and convergent synthetic strategy involves the initial formation of the C-C bond via a Suzuki-Miyaura coupling, followed by N-alkylation. This approach is favored due to the commercial availability of the starting materials and the high efficiency and functional group tolerance of the Suzuki-Miyaura reaction.[2][3] The alternative of first N-alkylating a halopyrazole and then performing the coupling is also viable but may present challenges in regioselectivity during the alkylation of a substituted pyrazole.

Synthesis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

The proposed synthesis is a two-step process, as illustrated below:

SynthesisWorkflow Start1 4-Iodophenylboronic Acid Step1 Suzuki-Miyaura Coupling (Pd Catalyst, Base) Start1->Step1 Start2 4-Bromopyrazole Start2->Step1 Intermediate 4-(4-Iodophenyl)-1H-pyrazole Step1->Intermediate Step2 N-Isopropylation (Base, Solvent) Intermediate->Step2 Start3 2-Iodopropane Start3->Step2 Product 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Step2->Product

Caption: Synthetic workflow for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Step 1: Suzuki-Miyaura Coupling for the Synthesis of 4-(4-Iodophenyl)-1H-pyrazole

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds.[4][5] In this step, 4-bromopyrazole is coupled with 4-iodophenylboronic acid in the presence of a palladium catalyst and a base.

Experimental Protocol:

  • Reagent Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromopyrazole (1.0 eq), 4-iodophenylboronic acid (1.1 eq), and a suitable base such as sodium carbonate (Na₂CO₃, 2.0 eq) or potassium carbonate (K₂CO₃, 2.0 eq).

  • Catalyst Addition: Add a palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Solvent and Degassing: Add a solvent mixture, typically a combination of an organic solvent like 1,4-dioxane or toluene and water (e.g., 4:1 ratio). Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes to remove oxygen, which can deactivate the catalyst.

  • Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is usually complete within 4-12 hours.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 4-(4-iodophenyl)-1H-pyrazole.

Step 2: N-Isopropylation of 4-(4-Iodophenyl)-1H-pyrazole

The final step involves the regioselective N-alkylation of the pyrazole ring with an isopropyl group. The choice of base and solvent is crucial to ensure high yield and selectivity.[6][7]

Experimental Protocol:

  • Reagent Setup: To a solution of 4-(4-iodophenyl)-1H-pyrazole (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a base. A common choice is potassium carbonate (K₂CO₃, 1.5 eq) or cesium carbonate (Cs₂CO₃, 1.5 eq).

  • Alkylating Agent: Add 2-iodopropane or 2-bromopropane (1.2 eq) to the mixture.

  • Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS. The reaction time can vary from a few hours to overnight.

  • Work-up: Once the reaction is complete, pour the mixture into water and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine to remove the solvent and inorganic salts. Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Purification: The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the final product, 4-(4-iodophenyl)-1-isopropyl-1H-pyrazole.

Characterization of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

Thorough characterization is essential to confirm the structure and purity of the synthesized compound. A combination of NMR spectroscopy and mass spectrometry provides a comprehensive analysis.

G cluster_0 Characterization Workflow start Synthesized Compound nmr NMR Spectroscopy start->nmr ms Mass Spectrometry start->ms h_nmr 1H NMR nmr->h_nmr c_nmr 13C NMR nmr->c_nmr ei_ms EI-MS or ESI-MS ms->ei_ms structure_confirmation Structure & Purity Confirmation h_nmr->structure_confirmation c_nmr->structure_confirmation ei_ms->structure_confirmation

Caption: Workflow for the characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. Both ¹H and ¹³C NMR spectra should be acquired.

Predicted ¹H NMR Spectral Data (in CDCl₃):

Proton Assignment Expected Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)
Pyrazole H-3~7.5 - 7.8s-
Pyrazole H-5~7.8 - 8.1s-
Phenyl H (ortho to I)~7.7 - 7.9d~8.0 - 9.0
Phenyl H (meta to I)~7.1 - 7.3d~8.0 - 9.0
Isopropyl CH~4.4 - 4.7sept~6.5 - 7.0
Isopropyl CH₃~1.4 - 1.6d~6.5 - 7.0

Predicted ¹³C NMR Spectral Data (in CDCl₃):

Carbon Assignment Expected Chemical Shift (δ, ppm)
Pyrazole C-3~135 - 140
Pyrazole C-4~115 - 120
Pyrazole C-5~125 - 130
Phenyl C-I~90 - 95
Phenyl C (ipso to pyrazole)~138 - 142
Phenyl C (ortho to I)~137 - 140
Phenyl C (meta to I)~128 - 132
Isopropyl CH~50 - 55
Isopropyl CH₃~22 - 25

The chemical shifts of aromatic and heteroaromatic carbons are typically in the range of 120-160 ppm.[8] The carbon directly attached to the iodine atom is expected to be significantly shielded.[9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.[10]

Expected Mass Spectrometry Data:

  • Molecular Ion (M⁺): The mass spectrum should show a prominent molecular ion peak corresponding to the molecular weight of the compound (C₁₂H₁₃IN₂).

  • Major Fragmentation Pathways:

    • Loss of the isopropyl group ([M-43]⁺) is a likely fragmentation pathway.[11]

    • Cleavage of the C-I bond, leading to a fragment corresponding to the [M-127]⁺ ion.[12]

    • Fragmentation of the pyrazole ring can lead to the loss of N₂ or HCN.[11]

Conclusion

This technical guide has outlined a reliable and efficient two-step synthesis for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, a valuable intermediate in drug discovery. The methodology, centered on a Suzuki-Miyaura coupling and subsequent N-alkylation, is well-established and amenable to scale-up. The provided characterization data serves as a benchmark for researchers to confirm the identity and purity of the synthesized compound. The insights and detailed protocols within this guide are intended to empower scientists in their pursuit of novel therapeutic agents.

References

  • Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones - ResearchGate. [Link]

  • Deiodination of iodinated aromatic compounds with electrospray ionization mass spectrometry - ResearchGate. [Link]

  • Process for the purification of pyrazoles - Google P
  • Suzuki-Miyaura Coupling - Organic Synthesis. [Link]

  • A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature - Royal Society of Chemistry. [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry - IntechOpen. [Link]

  • Oxone®-Promoted One-Pot Synthesis of 1-Aryl-4-(organylselanyl)-1H-pyrazoles - ResearchGate. [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC - NCBI. [Link]

  • Preparation of 3,5-Disubstituted Pyrazoles and Isoxazoles from Terminal Alkynes, Aldehydes, Hydrazines, and Hydroxylamine - ACS Publications. [Link]

  • Method for purifying pyrazoles - Google P
  • Four 1-aryl-1H-pyrazole-3,4-dicarboxylate derivatives: synthesis, molecular conformation and hydrogen bonding - PMC - NCBI. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry - ResearchGate. [Link]

  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES - Paper Publications. [Link]

  • Regioselective Synthesis of 1,3,5-Triaryl-4-alkylpyrazoles: Novel Ligands for the Estrogen Receptor - ACS Publications. [Link]

  • Supplementary Information - Royal Society of Chemistry. [Link]

  • ¹H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... - ResearchGate. [Link]

  • 4 - Organic Syntheses Procedure. [Link]

  • Synthesis of Pyrazole Compounds by Using Sonication Method. [Link]

  • SYNTHESIS OF N-ALKYLPYRAZOLES BY PHASE TRANSFER CATALYSIS WITHOUT SOLVENT. [Link]

  • A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC - NCBI. [Link]

  • Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed in That Way? - Semantic Scholar. [Link]

  • mass spectrum of 1-iodopropane C3H7I CH3CH2CH2I fragmentation pattern of m/z m/e ions for analysis and identification of propyl iodide image diagram doc brown's advanced organic chemistry revision notes. [Link]

  • Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC - NCBI. [Link]

  • Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl... - ResearchGate. [Link]

  • The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - ACS Publications. [Link]

  • 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra - Chemistry LibreTexts. [Link]

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link]

  • ¹H NMR Chemical Shifts - Oregon State University. [Link]

  • Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids - Royal Society of Chemistry. [Link]

  • chemical shift of functional groups in 13C NMR spectroscopy - YouTube. [Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. [Link]

  • Suzuki Coupling - Organic Chemistry Portal. [Link]

  • interpreting C-13 NMR spectra - Chemguide. [Link]

  • Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. [Link]

  • Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes - PMC - NCBI. [Link]

  • Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics-Chemistry. [Link]

  • NMR Spectroscopy :: ¹³C NMR Chemical Shifts - Organic Chemistry Data. [Link]

  • Mass spectrometric study of some pyrazoline derivatives - ResearchGate. [Link]

  • A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES - Compound Interest. [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed. [Link]

Sources

Exploratory

physicochemical properties of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

An In-depth Technical Guide to 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide provides a comprehensive overview of 4-(4-Iod...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, a heterocyclic building block with significant potential in medicinal chemistry and materials science. The document details the compound's physicochemical properties, proposes a robust and logical synthetic pathway, and outlines its utility as a versatile intermediate for creating complex molecular architectures. The presence of the pyrazole core, a privileged scaffold in drug discovery, combined with a reactive iodine handle for cross-coupling reactions, makes this compound a valuable asset for library synthesis and lead optimization campaigns. This guide synthesizes data from analogous structures and established chemical principles to provide actionable insights for laboratory applications.

Introduction: A Scaffold of Opportunity

Pyrazole derivatives are a cornerstone in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates due to their wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] The subject of this guide, 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, is a strategically designed synthetic intermediate. Its structure incorporates three key features:

  • The 1-isopropyl-1H-pyrazole Core: The N-isopropyl group provides steric bulk and modulates the electronic properties of the pyrazole ring, influencing its metabolic stability and binding interactions.

  • The 4-Iodophenyl Moiety: The iodine atom serves as a highly efficient handle for carbon-carbon and carbon-heteroatom bond formation, primarily through palladium-catalyzed cross-coupling reactions like the Suzuki, Sonogashira, and Buchwald-Hartwig reactions.[4] This enables the facile introduction of diverse substituents at the para-position of the phenyl ring.

  • The Aryl-Heterocycle Linkage: The direct connection between the pyrazole and phenyl rings creates a rigid biphenyl-like scaffold that is frequently explored in the design of kinase inhibitors and other targeted therapeutics.

This guide will elucidate the compound's properties and provide a detailed framework for its synthesis and subsequent utilization.

Chemical Structure

Caption: Structure of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Physicochemical Properties

While extensive experimental data for this specific molecule is not consolidated in public literature, we can infer its properties based on its structure and data from closely related analogues like 4-iodopyrazole.[5][6]

PropertyValue / Predicted DescriptionSource / Rationale
CAS Number 1399654-52-4BLDpharm[7]
Molecular Formula C₁₂H₁₃IN₂Calculated
Molecular Weight 312.15 g/mol Calculated
Appearance Predicted: White to off-white or pale yellow solid.Based on related pyrazole derivatives.[8]
Melting Point Predicted: >120 °CThe parent 4-iodopyrazole melts at 108-110 °C[5]. The addition of the bulky, symmetric iodophenyl group is expected to increase the melting point significantly due to improved crystal packing and higher molecular weight.
Solubility Predicted: Soluble in chlorinated solvents (DCM, chloroform), ethers (THF, Diethyl ether), and polar aprotic solvents (DMF, DMSO). Sparingly soluble in alcohols (Methanol, Ethanol). Insoluble in water.The structure is predominantly non-polar and lacks hydrogen bond donating groups.
LogP (Calculated) Predicted: 3.5 - 4.5The structure contains a large hydrophobic surface area (iodophenyl and isopropyl groups), suggesting high lipophilicity.
pKa (Calculated) Predicted: ~1.5 - 2.5 (for the protonated pyrazole)The pyrazole ring is weakly basic. Electron-withdrawing effects from the iodophenyl group further reduce basicity compared to unsubstituted pyrazole.

Synthesis and Characterization

The synthesis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is not explicitly detailed in a single source but can be logically achieved via a robust, two-step sequence starting from commercially available precursors. The proposed pathway involves the initial formation of the 4-aryl-pyrazole core, followed by regioselective N-alkylation.

Proposed Synthetic Workflow

G cluster_0 Step 1: Suzuki Coupling cluster_1 Step 2: N-Isopropylation reagent1 4-Iodophenylboronic Acid catalyst1 Pd(PPh₃)₄ K₂CO₃, Dioxane/H₂O reagent1->catalyst1 reagent2 1H-Pyrazole-4-boronic acid pinacol ester reagent2->catalyst1 intermediate 4-(4-Iodophenyl)-1H-pyrazole catalyst1->intermediate base NaH or K₂CO₃ DMF intermediate->base reagent3 2-Bromopropane reagent3->base product 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (Final Product) base->product G reagent1 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole catalyst Pd Catalyst Base, Solvent reagent1->catalyst reagent2 R-B(OH)₂ (Aryl/Heteroaryl Boronic Acid) reagent2->catalyst product Diverse Library of Bi-aryl Scaffolds catalyst->product

Sources

Foundational

Comprehensive Technical Guide on 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole: A Privileged Scaffold for Advanced Cross-Coupling and Drug Discovery

Executive Summary In modern medicinal chemistry and materials science, the strategic selection of molecular building blocks dictates the efficiency of synthetic pipelines and the pharmacokinetic viability of the final pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry and materials science, the strategic selection of molecular building blocks dictates the efficiency of synthetic pipelines and the pharmacokinetic viability of the final product. 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (CAS: 1399654-52-4) is a highly specialized, privileged scaffold that bridges robust synthetic utility with profound pharmacological relevance.

As an application scientist, I approach this molecule not merely as a reagent, but as a highly engineered system. It combines the exceptional reactivity of an aryl iodide with the tunable physicochemical properties of an N-alkylated pyrazole. This whitepaper deconstructs the structural rationale, physicochemical profiling, and validated synthetic workflows for utilizing this compound in advanced cross-coupling methodologies and drug discovery programs.

Structural Rationale & Pharmacophore Analysis

The architecture of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is defined by three distinct functional domains, each engineered to solve specific synthetic and biological challenges .

  • The Aryl Iodide Handle (The Reactive Center): In palladium-catalyzed cross-coupling, the oxidative addition step is often rate-limiting. The carbon-iodine (C-I) bond has a significantly lower bond dissociation energy (~65 kcal/mol) compared to carbon-bromine (~81 kcal/mol) or carbon-chlorine (~96 kcal/mol) bonds. This thermodynamic lability allows 1399654-52-4 to undergo rapid oxidative addition at lower temperatures and with milder bases. This is critical when performing late-stage functionalization on complex, sensitive substrates (e.g., DNA-encoded libraries) .

  • The 1H-Pyrazole Core (The Bioisostere): The pyrazole ring is a conformationally rigid, π-excessive aromatic heterocycle. It acts as a bioisostere for phenyl rings and amides, providing two nitrogen atoms that serve as potent hydrogen-bond acceptors. This motif frequently anchors molecules into the hinge regions of kinases or the transmembrane pockets of GPCRs .

  • The N-Isopropyl Substitution (The Modulator): Unsubstituted (1H-free) pyrazoles exist in a dynamic tautomeric equilibrium, which complicates NMR characterization and obscures Structure-Activity Relationship (SAR) data. The N-isopropyl group locks the pyrazole into a single, well-defined tautomer. Furthermore, the branched aliphatic bulk increases lipophilicity, enhances blood-brain barrier (BBB) penetration, and shields the nitrogen from metabolic liabilities such as N-glucuronidation or N-oxidation .

Physicochemical & Reactivity Profiling

To effectively deploy this building block, one must understand its quantitative parameters. The table below summarizes its core metrics and the causality behind their impact on downstream applications.

Property / MetricValueCausality / Impact
Molecular Weight 312.15 g/mol Optimal mass for fragment-based drug design; leaves ample "budget" for further elaboration while maintaining Lipinski Rule of 5 compliance.
Formula C12H13IN2Halogen-rich intermediate; highly detectable via mass spectrometry isotopic patterns.
C-X Bond Energy ~65 kcal/mol (C-I)Enables rapid Pd(0) oxidative addition; permits the use of ligand-free or low-temperature catalytic systems.
TPSA 17.82 ŲHighly lipophilic surface area; ideal for designing CNS-penetrant therapeutics.
H-Bond Acceptors 2Facilitates target binding without incurring severe desolvation penalties in aqueous media.
Rotatable Bonds 2Low conformational entropy; reduces the entropic penalty upon binding to a biological target.

Synthetic Workflows: Self-Validating Protocols

Protocol A: Suzuki-Miyaura Biaryl Synthesis

This protocol details the C-C bond formation between 1399654-52-4 and an arylboronic acid. The system is designed to be self-validating: color changes and phase separations indicate successful progression.

Reagents & Causality:

  • Catalyst: Pd(dppf)Cl₂ (5 mol%). Why? The large bite angle of the dppf ligand accelerates the reductive elimination step, preventing the accumulation of stable Pd(II) intermediates that lead to homocoupling side-products.

  • Base: K₂CO₃ (3.0 equiv). Why? Potassium carbonate in a biphasic mixture optimally hydrates to form the reactive boronate "ate" complex, a strict prerequisite for transmetalation.

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v). Why? Dioxane solubilizes the organic substrates, while water dissolves the base and facilitates boronic acid activation.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask, combine 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

  • Degassing (Critical Step): Add the 1,4-Dioxane/H₂O mixture. Sparge the solution with Argon for 15 minutes. Causality: Oxygen insertion into the Pd(0) species forms an inactive peroxo-palladium(II) complex, halting the catalytic cycle.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%) under a positive flow of Argon. The solution will typically turn a deep red/orange.

  • Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor via TLC or LC-MS. The rapid consumption of the aryl iodide (due to the weak C-I bond) serves as an internal kinetic control.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated in vacuo for subsequent column chromatography.

Mechanistic Pathway Visualization

The following diagram maps the precise catalytic cycle of the Suzuki-Miyaura cross-coupling utilizing 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

G Pd0 Pd(0) L2 Active Catalyst OxAdd Oxidative Addition Pd(II)(Ar)(I)L2 Ar = 4-(1-isopropyl-1H-pyrazol-4-yl)phenyl Pd0->OxAdd + Aryl Iodide (CAS 1399654-52-4) TransMet Transmetalation Pd(II)(Ar)(Ar')L2 via Boronate Complex OxAdd->TransMet + Ar'-B(OH)2 + K2CO3 (Base) RedElim Reductive Elimination Biaryl Product Formation TransMet->RedElim RedElim->Pd0 Catalyst Regeneration Product Biaryl-1-isopropyl-1H-pyrazole (Target Scaffold) RedElim->Product Product Release

Fig 1: Pd-catalyzed Suzuki-Miyaura cycle for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Applications in Drug Discovery

The 4-(4-substituted-phenyl)-1-isopropyl-1H-pyrazole motif is a recurring theme in the discovery of next-generation therapeutics, particularly in neurodegenerative diseases and oncology.

  • Kinase Inhibitors (e.g., LRRK2 & DLK): In the development of Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors for Parkinson's disease, the N-isopropyl pyrazole moiety is strategically employed to occupy the solvent-exposed regions of the kinase hinge. The isopropyl group provides a critical steric shield that improves target selectivity (e.g., over TTK) while maintaining a low polar surface area, thereby ensuring excellent brain penetrance . Similarly, in Dual Leucine Zipper Kinase (DLK) inhibitors for Alzheimer's disease, N-isopropyl pyrazoles demonstrate low plasma clearance, long half-lives, and high unbound brain concentrations compared to their unalkylated or N-methylated counterparts .

  • Overcoming Multidrug Resistance: Derivatives synthesized from this scaffold have been shown to reverse ABCB1 and ABCG2-mediated multidrug resistance in cancer cell lines. The rigid pyrazole core acts as a precise spacer, orienting the biaryl system to disrupt efflux pump binding sites effectively .

By leveraging the high reactivity of the iodine atom for rapid library generation and the favorable pharmacokinetics of the N-isopropyl pyrazole core, researchers can rapidly iterate through SAR cycles, transforming 1399654-52-4 from a simple chemical intermediate into a cornerstone of rational drug design.

References

  • Discovery of a Chiral 2,4-Substituted Pyrrolo[2,3-d]pyrimidine as a Potent, Selective, and Orally Bioavailable LRRK2 Inhibitor Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery Source: Future Medicinal Chemistry (Taylor & Francis / Future Science) URL:[Link]

  • DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries Source: Frontiers in Chemistry URL:[Link]

  • Selective Inhibitors of Dual Leucine Zipper Kinase (DLK, MAP3K12) with Activity in a Model of Alzheimer's Disease Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Exploratory

Spectroscopic Characterization of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole: A Technical Guide

Introduction 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is a substituted pyrazole derivative with potential applications in medicinal chemistry and materials science. The presence of the iodophenyl moiety offers a site for...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is a substituted pyrazole derivative with potential applications in medicinal chemistry and materials science. The presence of the iodophenyl moiety offers a site for further functionalization, for instance, through cross-coupling reactions, making it a valuable building block in organic synthesis. A thorough spectroscopic characterization is paramount for confirming its molecular structure, assessing its purity, and serving as a reference for future studies. This guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound. In the absence of publicly available experimental spectra, this guide will utilize predictive models and data from analogous structures to provide a robust theoretical framework for its spectroscopic properties.

Molecular Structure and Atom Numbering

To facilitate the discussion of the spectroscopic data, the following atom numbering scheme will be used for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

M [C12H13IN2]+• m/z = 326 (Molecular Ion) M_minus_CH3 [C11H10IN2]+ m/z = 311 M->M_minus_CH3 - •CH3 M_minus_C3H7 [C9H7IN2]+• m/z = 283 M->M_minus_C3H7 - •C3H7 M_minus_I [C12H13N2]+ m/z = 199 M->M_minus_I - •I Iodophenyl [C6H4I]+ m/z = 204 M->Iodophenyl cleavage

Caption: Predicted major fragmentation pathways of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in EI-MS.

Experimental Protocol for Mass Spectrometry
  • Sample Introduction:

    • Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is sufficiently volatile and thermally stable, dissolve it in a suitable solvent (e.g., dichloromethane, ethyl acetate) and inject it into the GC.

    • Direct Infusion: Dissolve the sample in a suitable solvent and infuse it directly into the ion source using a syringe pump.

  • Ionization:

    • Electron Ionization (EI): A standard method for volatile compounds, typically using 70 eV electrons.

    • Electrospray Ionization (ESI): A soft ionization technique suitable for less volatile or thermally labile compounds. This would likely result in a prominent protonated molecular ion [M+H]⁺ at m/z 327.

  • Mass Analysis:

    • Analyzer: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer can be used.

    • Mass Range: Scan a mass range that includes the expected molecular ion, for example, m/z 50-500.

  • Data Analysis:

    • Identify the molecular ion peak.

    • Analyze the fragmentation pattern to confirm the structure.

    • For high-resolution mass spectrometry (HRMS), the exact mass can be used to determine the elemental composition.

Conclusion

The spectroscopic techniques of NMR, IR, and mass spectrometry provide a complementary and powerful toolkit for the structural elucidation of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole. The predicted data and interpretations presented in this guide offer a detailed roadmap for researchers working with this compound. While these predictions are based on sound scientific principles and data from related molecules, experimental verification remains the gold standard in chemical analysis. The provided protocols outline the standard procedures for obtaining such experimental data, which will be invaluable for the synthesis, characterization, and application of this and similar pyrazole derivatives in various fields of chemical science.

References

  • ACD/Labs. ¹H NMR Predictor. [Link]

  • PROSPRE. ¹H NMR Predictor. [Link]

  • CASPRE. ¹³C NMR Predictor. [Link]

  • NMRdb.org. Predict ¹³C carbon NMR spectra. [Link]

  • Bruker. Mnova Predict. [Link]

  • Banfi, D.; Patiny, L. : Resurrecting and processing NMR spectra on-line. Chimia2008 , 62(4), 280-281. [Link]

  • Guan, Y.; Sowndarya, S. S. V.; Gallegos, L. C.; St. John, P. C.; Paton, R. S. Real-time Prediction of ¹H and ¹³C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chem. Sci.2021 , 12, 12012-12026. [Link]

  • PubChem. 4-Iodopyrazole. National Center for Biotechnology Information. [Link]

  • NIST. Benzene, iodo-. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]

  • Castillo, A. M.; Patiny, L.; Wist, J. Fast and Accurate Algorithm for the Simulation of NMR spectra of Large Spin Systems. J. Magn. Reson.2011 . [Link]

  • nmrshiftdb2. [Link]

  • Aires-de-Sousa, J.; Hemmer, M.; Gasteiger, J. Prediction of ¹H NMR Chemical Shifts Using Neural Networks. Anal. Chem.2002 , 74(1), 80-90. [Link]

  • PubMed. Passive and active fragment ion mass defect labeling: distinct proteomics potential of iodine-based reagents. [Link]

  • ResearchGate. Benchmark measurement of iodobenzene ion fragmentation rates. [Link]

  • PubChem. p-Diiodobenzene. National Center for Biotechnology Information. [Link]

  • Krueger, K. L.; et al. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals2023 , 13(7), 1101. [Link]

  • IntechOpen. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • Asian Journal of Chemistry. Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. [Link]

  • ACS Publications. Multiphoton ionization and fragmentation pathways of benzene, fluorobenzene, iodobenzene, and tert-butylbenzene. [Link]

  • University of Alabama. Ion fragmentation of small molecules in mass spectrometry. [Link]

  • Spectroscopy Online. Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. [Link]

  • ResearchGate. ¹H and ¹³C NMR study of perdeuterated pyrazoles. [Link]

  • Magnetic Resonance in Chemistry. Characterization of 4,5-dihydro-1H-pyrazole derivatives by ¹³C NMR spectroscopy. [Link]

  • ResearchGate. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. [Link]

  • Thieme. 12 Examples of IR-Spectra. [Link]

  • Chemistry LibreTexts. 18.8: Spectral Characteristics of the Benzene Ring. [Link]

  • IntechOpen. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. [Link]

  • ResearchGate. ¹H and ¹³C NMR spectral characteristics of 1H-pyrazole. [Link]

  • The Royal Society of Chemistry. [Ce(L-Pro)₂]₂(Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

Foundational

The Privileged Pharmacophore: Biological Activity and Development of Substituted Pyrazole Derivatives

Executive Summary: The Pyrazole Scaffold in Rational Drug Design In the landscape of medicinal chemistry, the pyrazole ring—a five-membered heterocyclic diazole characterized by two adjacent nitrogen atoms—stands out as...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Pyrazole Scaffold in Rational Drug Design

In the landscape of medicinal chemistry, the pyrazole ring—a five-membered heterocyclic diazole characterized by two adjacent nitrogen atoms—stands out as a "privileged scaffold." Its unique electronic distribution, tautomerism, and capacity to act simultaneously as both a hydrogen bond donor and acceptor make it an ideal structural motif for interacting with diverse biological targets [1].

From the blockbuster non-steroidal anti-inflammatory drug (NSAID) celecoxib to the targeted anticancer agent crizotinib, substituted pyrazole derivatives have fundamentally reshaped therapeutic interventions. This technical guide explores the mechanistic causality behind the biological activity of these derivatives, synthesizes recent quantitative data, and provides field-proven, self-validating protocols for their synthesis and evaluation.

Structural Biology & Molecular Mechanics

The biological versatility of pyrazole derivatives is not coincidental; it is rooted in strict molecular mechanics. The adjacent nitrogen atoms (N1 and N2) in the 1H-pyrazole ring provide a unique dipole moment.

  • Kinase Hinge Region Binding: In oncology, pyrazole derivatives frequently act as ATP-competitive kinase inhibitors. The pyrazole core mimics the adenine ring of ATP. The N-H group acts as a hydrogen bond donor to the carbonyl oxygen of the kinase hinge region backbone, while the adjacent sp2-hybridized nitrogen acts as an acceptor for the backbone amide N-H. This dual interaction anchors the molecule deeply within the ATP-binding pocket [2].

  • Substituent Vectoring: By substituting the pyrazole ring at the 1-, 3-, 4-, or 5-positions, medicinal chemists can vector functional groups into adjacent hydrophobic pockets or solvent-exposed regions. For instance, placing a bulky trifluoromethyl or sulfonamide group at the 3- or 5-position is critical for achieving COX-2 selectivity in anti-inflammatory derivatives, as these groups exploit the larger side pocket of the COX-2 allosteric site compared to COX-1 [3].

Key Biological Activities & Target Interactions

Oncology: Precision Kinase Inhibition

Recent advances have highlighted pyrazole derivatives as potent inhibitors of receptor tyrosine kinases (RTKs) such as EGFR, VEGFR-2, and the PI3K/AKT signaling axis [1]. For example, novel pyrazole carbaldehyde derivatives have demonstrated exceptional cytotoxicity against MCF-7 breast cancer cells. Specific derivatives (e.g., Compound 43) have achieved IC50 values as low as 0.25 μM against PI3K, significantly outperforming standard chemotherapeutics like doxorubicin[1].

Anti-Inflammatory: COX-2 Selectivity

The anti-inflammatory activity of pyrazoles is historically anchored by celecoxib. Recent optimizations of tetra-substituted pyrazoles have yielded compounds with IC50 values in the low nanomolar range (e.g., 38.7 nM) against the COX-2 enzyme, exhibiting superior in vivo anti-inflammatory profiles with reduced gastrointestinal toxicity [3].

Antimicrobial & Antifungal Efficacy

With the rise of multidrug-resistant (MDR) pathogens, pyrazole-integrated imidazole and triazole hybrids have shown measurable disruption of bacterial cell wall synthesis and fungal ergosterol biosynthesis. Tri-substituted pyrazoles exhibit significant fungicidal activity against P. infestans and antibacterial activity against ciprofloxacin-resistant strains [3].

Quantitative Activity Data

To facilitate structural-activity relationship (SAR) comparisons, the following table summarizes the quantitative biological activities of recently developed pyrazole classes.

Compound Class / ScaffoldPrimary TargetIndicationPotency (IC50 / MIC)Reference Standard Comparison
Pyrazole Carbaldehyde (Cpd 43)PI3K KinaseBreast Cancer (MCF-7)IC50 = 0.25 μMDoxorubicin (0.95 μM)
Pyrazole-Benzothiazole HybridsVEGFR-2 / AngiogenesisProstate/Lung CancerIC50 = 3.17 - 6.77 μMAxitinib
Diarylpyrazole SulfonamidesCOX-2 EnzymeInflammationIC50 = 38.7 - 61.2 nMCelecoxib (40.0 nM)
Tri-substituted PyrazolesFungal MembraneFungal InfectionMIC = 1.6 - 3.12 μg/mLFluconazole

Systems Pharmacology Visualizations

Understanding the downstream effects of pyrazole-mediated inhibition is critical for drug development. The diagram below illustrates the mechanistic intervention of pyrazole derivatives within the PI3K/AKT signaling pathway, a major target in modern oncology.

Caption: Mechanism of PI3K/AKT pathway inhibition by substituted pyrazole derivatives in oncology.

Experimental Protocols: Synthesis & Biological Validation

To ensure trustworthiness and reproducibility, the following workflow details a self-validating system for synthesizing and biologically evaluating substituted pyrazoles. Causality is embedded in the protocol: we utilize microwave irradiation to overcome the activation energy barrier of sterically hindered substrates, and we mandate NMR/FTIR validation prior to biological assays to eliminate false positives caused by unreacted precursors [2].

Caption: End-to-end workflow for the synthesis and biological validation of pyrazole derivatives.

Protocol A: Microwave-Assisted Knorr-Pyrazole Synthesis

Objective: Synthesize 1,3,5-trisubstituted pyrazoles via cyclocondensation.

  • Preparation: In a microwave-safe reaction vial, combine 1.0 equivalent of a 1,3-dicarbonyl compound (e.g., acetylacetone derivative) and 1.1 equivalents of substituted phenylhydrazine.

  • Solvent & Catalyst: Add 5 mL of absolute ethanol and a catalytic amount of glacial acetic acid (0.1 equivalents). Causality: The acid catalyst protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the initial nucleophilic attack by the hydrazine nitrogen.

  • Irradiation: Seal the vial and subject it to microwave irradiation (150 W, 80°C) for 10–15 minutes. Monitor reaction completion via TLC (Hexane:Ethyl Acetate, 7:3).

  • Workup: Cool the mixture to room temperature, pour into crushed ice, and stir vigorously. Filter the resulting precipitate, wash with cold water, and recrystallize from hot ethanol.

  • Self-Validation (Critical Step): Before proceeding to biological testing, perform 1H-NMR and 13C-NMR. Ensure the disappearance of the diketone methylene protons and the appearance of the characteristic pyrazole C4-H singlet (typically around δ 6.2–6.8 ppm depending on substitution).

Protocol B: In Vitro Cytotoxicity Validation (MTT Assay)

Objective: Evaluate the antiproliferative activity of the synthesized pyrazole against MCF-7 cancer cell lines.

  • Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5×103 cells/well in 100 μL DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

  • Compound Treatment: Prepare serial dilutions of the validated pyrazole derivative in DMSO (ensure final DMSO concentration in wells is <0.5% to prevent solvent-induced cytotoxicity). Add to the wells and incubate for 48 hours.

    • Controls: Include a vehicle control (0.5% DMSO) as a negative control, and Doxorubicin as a positive reference standard.

  • MTT Addition: Add 10 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Viable cells with active metabolism convert the yellow MTT into purple formazan crystals via mitochondrial succinate dehydrogenase.

  • Solubilization & Reading: Remove the media carefully, add 100 μL of DMSO to dissolve the formazan crystals, and read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability relative to the vehicle control. Use non-linear regression analysis to determine the IC50 value.

Conclusion

The rational design of substituted pyrazole derivatives remains a cornerstone of modern medicinal chemistry. By understanding the precise molecular interactions—such as ATP-competitive hinge binding in kinases and allosteric pocket exploitation in COX enzymes—researchers can continue to tune this privileged scaffold for high potency and selectivity. Adhering to rigorous, self-validating synthetic and biological protocols ensures that the data driving lead optimization is both accurate and translatable to clinical success.

References

  • Zhang, Y., Wu, C., Zhang, N., Fan, R., Ye, Y., & Xu, J. (2023). "Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents." International Journal of Molecular Sciences, 24(16), 12724. Available at:[Link]

  • Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." Molecules, 23(1), 134. Available at:[Link]

  • Asif, M., Almehmadi, M., Alsaiari, A. A., & Allahyani, M. (2024). "Diverse Pharmacological Potential of different Substituted Pyrazole Derivatives." Current Organic Synthesis, 21(7), 858-888. Available at:[Link]

Exploratory

Polypharmacology of Iodophenyl-Pyrazole Scaffolds: Mechanistic Insights and Therapeutic Trajectories

Prepared by: Senior Application Scientist Target Audience: Discovery Biologists, Medicinal Chemists, and Preclinical Development Professionals Executive Summary: The Halogenated Pyrazole Pharmacophore In modern drug disc...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Discovery Biologists, Medicinal Chemists, and Preclinical Development Professionals

Executive Summary: The Halogenated Pyrazole Pharmacophore

In modern drug discovery, the pyrazole ring serves as a versatile, bioisosteric core capable of anchoring diverse functional groups to probe complex receptor pockets. The introduction of an iodophenyl moiety—specifically a p-iodo substitution on the C-5 phenyl ring of the pyrazole core—fundamentally alters the thermodynamic and pharmacokinetic profile of the scaffold.

Using the prototypical molecule AM251 (1-(2,4-dichlorophenyl)-5-(4-iodophenyl)-4-methyl-N-(piperidin-1-yl)-1H-pyrazole-3-carboxamide) as our primary model, this whitepaper explores the polypharmacological landscape of iodophenyl-pyrazoles. The heavy halogen atom increases the van der Waals volume and lipophilicity (XLogP3 ≈ 6.5)[1], driving profound hydrophobic interactions and halogen bonding within transmembrane receptor domains. This results in a highly selective, multi-target therapeutic profile spanning neuropharmacology, oncology, and fibrotic diseases.

Primary Target: Cannabinoid Receptor 1 (CB1) Inverse Agonism

The most characterized mechanism of action for iodophenyl-pyrazoles is their interaction with the Cannabinoid Receptor 1 (CB1). While early literature often classified these compounds as simple antagonists, rigorous functional assays have revealed them to be potent inverse agonists [2].

Structural Causality

Compared to its chlorinated analog (Rimonabant, Ki​=11.5 nM), the p-iodo substitution in AM251 yields a tighter binding affinity ( Ki​=7.5 nM) and approximately two-fold greater selectivity for CB1 over CB2[2]. The iodine atom occupies a deep hydrophobic sub-pocket in the CB1 transmembrane helices, locking the receptor into an inactive conformation. This not only blocks endogenous ligands (like anandamide) but actively suppresses the basal, constitutive activity of the G αi/o​ -coupled receptor.

G AM251 Iodophenyl-Pyrazole (AM251) CB1 CB1 Receptor (Inactive State) AM251->CB1 Inverse Agonism G_protein Gαi/o Protein (Uncoupled) CB1->G_protein Prevents Activation Endocannabinoid Endocannabinoids (Anandamide) Endocannabinoid->CB1 Blocked AC Adenylate Cyclase (Active) G_protein->AC Removes Inhibition cAMP cAMP Production (Maintained) AC->cAMP Synthesis

Fig 1: Iodophenyl-pyrazole mediated inverse agonism of the CB1 GPCR signaling cascade.

Self-Validating Protocol: [35S]GTPγS Binding Assay

To empirically differentiate a neutral antagonist from an inverse agonist, functional assays must measure the most proximal event of GPCR activation: G-protein coupling. Downstream assays (like cAMP quantification) are vulnerable to signal amplification and cross-talk. The [35S]GTPγS assay provides a direct, stoichiometric readout of receptor activation.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize HEK293 cells stably expressing human CB1 receptors in ice-cold assay buffer (50 mM Tris-HCl, 3 mM MgCl2, 0.2 mM EGTA, pH 7.4). Centrifuge at 40,000 × g to isolate the membrane fraction.

  • Assay Incubation: In a 96-well plate, combine 10 µg of membrane protein, 30 µM GDP (critical to reduce basal G-protein activation noise), and 0.1 nM [35S]GTPγS .

  • Compound Addition: Introduce the iodophenyl-pyrazole (e.g., AM251) at varying concentrations (10 pM to 10 µM).

  • Validation Controls (The Self-Validating Matrix):

    • Negative Control (Basal): Vehicle (DMSO) only. Establishes the constitutive activity baseline.

    • Positive Control (Full Agonist): 1 µM CP 55,940. Defines the maximum assay window.

    • Non-Specific Binding (NSB): 10 µM unlabeled GTPγS .

  • Filtration & Quantification: Incubate for 60 mins at 30°C. Terminate by rapid vacuum filtration through GF/B glass fiber filters. Wash thrice with ice-cold buffer, add scintillation cocktail, and quantify radioactivity.

  • Data Interpretation: An inverse agonist will yield a radioactive signal below the basal vehicle control, demonstrating the suppression of constitutive [35S]GTPγS incorporation[3].

Secondary Targets: The Polypharmacological Network

Beyond CB1, the iodophenyl-pyrazole scaffold exhibits a fascinating off-target profile that contributes to its overall therapeutic efficacy and potential side effects.

Quantitative Target Profiling

The table below summarizes the binding affinities and efficacies of AM251 across multiple biological targets, highlighting its polypharmacological nature.

Biological TargetActivity TypeQuantitative ValueMechanistic ImplicationReference
CB1 Receptor Inverse Agonist Ki​ = 7.5 nMSuppresses constitutive Gi signaling[2],[3]
CB2 Receptor Antagonist Ki​ = 2,290 nMHigh selectivity window for CB1 over CB2[3]
GPR55 Agonist EC50​ = 39 nMInduces GTPγS binding in orphan receptors[3]
GABA A​ Receptor Positive Allosteric Modulator EC50​ = 0.4 µMPotentiates GABA-induced chloride currents[3]
μ -Opioid Receptor AntagonistDirect AntagonismAttenuates analgesic effects[2]

Emerging Therapeutic Applications: Oncology and Fibrosis

Recent preclinical investigations have repositioned iodophenyl-pyrazoles as promising agents in oncology and tissue remodeling. AM251 has demonstrated potent in vitro anti-melanoma activity against A375 human melanoma cells, inducing G2/M cell cycle arrest and apoptosis[2],[3]. Furthermore, it prevents TGF- β 1-induced epithelial-to-mesenchymal transition (EMT) in renal tubule cells by inhibiting SMAD2/3 and p38 MAPK activation[3].

Workflow Culture Cell Culture (A375 Melanoma) Treatment Drug Treatment (Iodophenyl-pyrazole) Culture->Treatment Harvest Cell Harvesting & Permeabilization Treatment->Harvest Staining Dual Staining (Annexin V / PI) Harvest->Staining FACS Flow Cytometry Acquisition Staining->FACS Analysis Data Analysis (Apoptosis & Cell Cycle) FACS->Analysis

Fig 2: Self-validating flow cytometry workflow for apoptosis and cell cycle analysis.

Self-Validating Protocol: Multiparametric Flow Cytometry

To elucidate the oncological mechanism of iodophenyl-pyrazoles, researchers must decouple cytostatic effects (cell cycle arrest) from cytotoxic effects (apoptosis).

Rationale for Reagent Selection: specifically binds to phosphatidylserine, which flips to the outer plasma membrane leaflet during early apoptosis. is a membrane-impermeable DNA intercalator; it only enters cells when membrane integrity is compromised (late apoptosis/necrosis).

Step-by-Step Methodology:

  • Treatment: Seed A375 melanoma cells at 1×105 cells/well. Treat with 10 µM AM251 for 24, 48, and 72 hours.

  • Harvesting: Collect both floating (dead) and adherent (live) cells using enzyme-free dissociation buffer to preserve cell surface phosphatidylserine.

  • Apoptosis Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL PI. Incubate for 15 mins in the dark at room temperature.

  • Cell Cycle Preparation (Parallel Cohort): Fix a separate cohort of treated cells in 70% cold ethanol overnight. Wash and resuspend in PBS containing 50 µg/mL RNase A (to ensure PI only stains DNA, allowing stoichiometric quantification of G1 vs G2/M phases) and 20 µg/mL PI.

  • Validation Controls (The Self-Validating Matrix):

    • Unstained Cells: Establishes baseline autofluorescence.

    • Single-Stain Controls: Annexin V-FITC only and PI only (crucial for spectral compensation).

    • Positive Control: 1 µM Staurosporine (a universal apoptosis inducer) to validate reagent efficacy.

  • Acquisition & Analysis: Acquire 10,000 events per sample via flow cytometry. Iodophenyl-pyrazole efficacy is validated by a statistically significant shift of the population into the Annexin V+/PI- quadrant (early apoptosis) and an accumulation of cells in the G2/M peak of the DNA histogram[3].

Conclusion

The iodophenyl-pyrazole scaffold is a masterclass in rational drug design. By leveraging the unique steric and electronic properties of a heavy halogen substitution, molecules like AM251 achieve potent CB1 inverse agonism while simultaneously modulating a network of secondary targets (GPR55, GABA A​ , MOR). As research progresses, the repurposing of these compounds for oncology and fibrotic disorders represents a highly promising trajectory for preclinical development.

References

  • AM-251 (drug) - Wikipedia Source: wikipedia.org URL:[Link]

  • N-(piperidin-1-yl)-1-(2,4-dichlorophenyl)-5-(4-iodophenyl)-4-methyl-1H-pyrazole-3-carboxamide - PubChem Source: nih.gov URL:[Link]

Sources

Foundational

The Pyrazole Scaffold in Medicinal Chemistry: Structural Rationale, Target Interactions, and Synthetic Methodologies

Introduction: The Pyrazole Scaffold as a Privileged Chemotype In the landscape of modern medicinal chemistry, the pyrazole ring—a five-membered heterocyclic aromatic organic compound containing two adjacent nitrogen atom...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Pyrazole Scaffold as a Privileged Chemotype

In the landscape of modern medicinal chemistry, the pyrazole ring—a five-membered heterocyclic aromatic organic compound containing two adjacent nitrogen atoms (1,2-diazole)—has emerged as a highly privileged scaffold[1]. Over the past few decades, the United States Food and Drug Administration (FDA) has approved more than 50 pyrazole-containing synthetic medicines, targeting a broad spectrum of clinical disorders ranging from inflammatory diseases to aggressive malignancies[1]. The unique physicochemical properties of the pyrazole core allow it to act not merely as a passive structural linker, but as an active pharmacophore that significantly enhances target affinity, lipophilicity, and pharmacokinetic profiles[1][2].

Physicochemical & Structural Rationale

The pharmacological success of pyrazole is deeply rooted in its structural duality. The unsubstituted pyrazole ring exhibits prototropic tautomerism, meaning the proton can rapidly migrate between the N-1 and N-2 positions[2].

From a drug design perspective, this creates a highly versatile binding moiety:

  • Hydrogen Bonding: The N-1 atom behaves similarly to the NH of pyrrole, serving as a potent hydrogen bond donor, while the N-2 atom behaves like the nitrogen in pyridine, acting as a hydrogen bond acceptor[1]. This dual capacity allows pyrazoles to anchor tightly into complex protein binding pockets, such as the hinge regions of kinases.

  • Bioisosterism: Pyrazoles frequently serve as bioisosteres for phenyl or other aromatic rings. Substituting a benzene ring with a pyrazole often improves the aqueous solubility and lipophilicity of the drug, optimizing its oral bioavailability without sacrificing the geometric integrity required for receptor binding[1].

Quantitative Target Profiling of Key Pyrazole Therapeutics

The versatility of the pyrazole scaffold is best demonstrated by its presence in blockbuster drugs across vastly different therapeutic classes. The table below summarizes the quantitative binding data for four major pyrazole-containing therapeutics.

Drug NamePrimary Target(s)Clinical IndicationIn Vitro Potency (IC50 / Ki)
Celecoxib Cyclooxygenase-2 (COX-2)Rheumatoid Arthritis / PainIC50: ~2.16 μM (COX-2 selective)[3]
Ruxolitinib JAK1 / JAK2 KinasesMyeloproliferative NeoplasmsIC50: 2.7 nM (JAK1), 4.5 nM (JAK2)[4]
Crizotinib ALK / ROS1 KinasesNon-Small Cell Lung CancerIC50: 3.6 nM (ALK), 1.7 nM (ROS1)[5]
Apixaban Coagulation Factor XaThromboembolism PreventionKi: 0.08 nM[6][7]

Mechanistic Insights into Target Binding

Kinase Inhibition: Ruxolitinib and Crizotinib

In kinase inhibitors, the pyrazole ring frequently acts as an ATP-mimetic, inserting itself into the highly conserved ATP-binding cleft of the kinase domain.

  • Ruxolitinib selectively binds the JAK1 and JAK2 isoforms with high binding affinities (-8.3 and -8.0 kcal/mol, respectively)[8]. The stabilization of the pyrazole derivative within the JAK cavity occurs primarily through intense hydrophobic interactions, effectively blocking the phosphorylation of STAT proteins and halting the oncogenic JAK/STAT signaling cascade[4][8].

  • Crizotinib operates as a Type I ATP-competitive inhibitor against Anaplastic Lymphoma Kinase (ALK). Structural biology reveals that its pyrazole ring sits directly atop the G1202 residue in the ALK active site, forming critical van der Waals interactions that lock the kinase in an inactive conformation[9].

JAK_STAT_Pathway Cytokine Cytokine (e.g., IL-6) Receptor Cytokine Receptor Cytokine->Receptor JAK JAK1 / JAK2 Kinase Receptor->JAK Activates STAT STAT Protein JAK->STAT Phosphorylates Ruxolitinib Ruxolitinib (Pyrazole Inhibitor) Ruxolitinib->JAK Blocks ATP Pocket pSTAT Phosphorylated STAT STAT->pSTAT Dimer STAT Dimerization pSTAT->Dimer Transcription Gene Transcription Dimer->Transcription

Inhibition of the oncogenic JAK/STAT signaling pathway by the pyrazole-derivative Ruxolitinib.

Protease Inhibition: Apixaban

Apixaban demonstrates how pyrazoles can be utilized outside of kinase targets. As a direct inhibitor of Factor Xa, apixaban forms a tight inhibitor-enzyme complex. The pyrazole N-2 nitrogen atom interacts directly with the Gln-192 residue in the S4 pocket of Factor Xa, while the adjacent carbonyl oxygen interacts with Gly-216 in the S1 pocket[10]. This highly specific bidentate interaction is responsible for its extraordinary 0.08 nM binding affinity and >30,000-fold selectivity over other human coagulation proteases[6].

Synthetic Methodologies: The Knorr Pyrazole Synthesis

The most robust and historically significant method for constructing the pyrazole core is the Knorr Pyrazole Synthesis , first reported by Ludwig Knorr in 1883[11]. This reaction involves the cyclocondensation of a 1,3-dicarbonyl compound (or a β-ketoester) with a hydrazine derivative[11].

Mechanistic Causality: The reaction is driven by acid catalysis. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbon center. The highly nucleophilic nitrogen of the hydrazine attacks this carbon, forming a hydrazone intermediate[12][13]. Subsequently, the second nitrogen performs an intramolecular nucleophilic attack on the remaining protonated carbonyl group. A final dehydration step (-H2O) yields the thermodynamically stable, aromatic pyrazole ring[11][13].

Knorr_Workflow Dicarbonyl 1,3-Dicarbonyl Compound Hydrazone Hydrazone Intermediate Dicarbonyl->Hydrazone Hydrazine Hydrazine Derivative Hydrazine->Hydrazone Acid Acid Catalyst (H+) Acid->Hydrazone Cyclization Intramolecular Cyclization Hydrazone->Cyclization Dehydration Dehydration (-H2O) Cyclization->Dehydration Pyrazole Substituted Pyrazole Dehydration->Pyrazole

Knorr Pyrazole Synthesis Workflow and Mechanism.

Standardized Experimental Protocol: Synthesis of a Pyrazolone

The following protocol outlines the synthesis of 2,4-dihydro-5-phenyl-3H-pyrazol-3-one via the condensation of a β-ketoester with hydrazine[12]. This protocol is designed as a self-validating system to ensure high yield and purity.

Reagents:

  • Ethyl benzoylacetate (3 mmol)

  • Hydrazine hydrate (6 mmol) (Caution: Highly toxic; handle in a fume hood)[12]

  • 1-Propanol (3 mL)

  • Glacial acetic acid (Catalyst)

Step-by-Step Methodology:

  • Initiation: In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol) in 3 mL of 1-propanol[12]. Rationale: 1-propanol acts as a polar protic solvent that effectively solubilizes the reagents and tolerates the elevated temperatures required for cyclization.

  • Catalysis: Add 3 drops of glacial acetic acid to the mixture[12]. Rationale: The acid protonates the carbonyl oxygen of the β-ketoester, significantly enhancing its electrophilicity and accelerating the initial nucleophilic attack by the hydrazine.

  • Cyclocondensation: Heat the reaction mixture on a hot plate with continuous magnetic stirring at ~100°C for 1 hour[12]. Rationale: Thermal energy overcomes the activation barrier for the intramolecular cyclization and the subsequent dehydration steps required to aromatize the ring.

  • In-Process Monitoring (Self-Validation): After 1 hour, perform a Thin Layer Chromatography (TLC) assay using 30% ethyl acetate / 70% hexane as the mobile phase. Compare the reaction mixture lane against a pure ethyl benzoylacetate standard[12]. Rationale: TLC ensures complete consumption of the starting ketoester before quenching. If the starting material persists, heating must be extended to prevent difficult downstream purifications.

  • Quenching & Precipitation: Once TLC confirms the starting material is entirely consumed, add 10 mL of distilled water directly to the hot reaction mixture with stirring. Turn off the heat and allow the vial to cool slowly over 30 minutes[12]. Rationale: The addition of water drastically decreases the solubility of the organic pyrazolone product. Slow cooling drives controlled precipitation, facilitating the formation of pure crystals rather than an amorphous crash-out.

  • Isolation: Filter the reaction mixture using a Büchner funnel under vacuum. Rinse the collected solid with a small volume of cold water, and allow it to air dry[12]. Rationale: Cold water removes unreacted hydrazine and acetic acid traces without re-dissolving the target pyrazolone product.

References

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies N
  • Amino-Pyrazoles in Medicinal Chemistry: A Review MDPI
  • New pyrazole–pyridazine hybrids as selective COX-2 inhibitors...
  • Ruxolitinib (INCB 018424, CAS Number: 941678-49-5) Cayman Chemical
  • Discovery and development of direct Xa inhibitors Wikipedia
  • Atomic Simulation of the Binding of JAK1 and JAK2 with the Selective Inhibitor Ruxolitinib N
  • Preclinical discovery of apixaban, a direct and orally bioavailable Factor Xa inhibitor ResearchG
  • ALK and ROS1 as a joint target for the treatment of lung cancer: a review AME Groups
  • Knorr Pyrazole Synthesis: A Detailed Protocol for the Prepar
  • Knorr Pyrazole Synthesis Chem Help Asap
  • Knorr Pyrazole Synthesis J&K Scientific LLC
  • Design of Potent and Selective Inhibitors to Overcome Clinical Anaplastic Lymphoma Kinase Mutations Resistant to Crizotinib ACS Public
  • Apixaban | CAS#:503612-47-3 Chemsrc

Sources

Exploratory

The Privileged Scaffold: A Technical Guide to the Discovery and Synthesis of Novel Pyrazole-Based Inhibitors

Abstract The pyrazole nucleus, a five-membered aromatic heterocycle, is a cornerstone in modern medicinal chemistry, widely recognized as a "privileged scaffold."[1][2] Its metabolic stability and versatile biological ac...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pyrazole nucleus, a five-membered aromatic heterocycle, is a cornerstone in modern medicinal chemistry, widely recognized as a "privileged scaffold."[1][2] Its metabolic stability and versatile biological activities have propelled its integration into a multitude of therapeutic agents.[1][3] This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the discovery and synthesis of novel pyrazole-based inhibitors. We will explore the strategic considerations behind targeting specific pathways, delve into the intricacies of synthetic methodologies, and provide a framework for robust preclinical evaluation, all grounded in field-proven insights and validated protocols.

The Pyrazole Core: A Foundation for Diverse Pharmacological Activity

The pyrazole ring system, composed of three carbon and two adjacent nitrogen atoms, offers a unique combination of rigidity and adaptability.[2] This structure serves as a versatile template for systematic structure-activity relationship (SAR) exploration, allowing for strategic modifications at five key positions to optimize target engagement, selectivity, and pharmacokinetic profiles.[2] Pyrazole-containing compounds have demonstrated a broad spectrum of pharmacological effects, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[1][4] This versatility is underscored by the commercial success of drugs like the anti-inflammatory agent Celecoxib and the anticancer drug Encorafenib, both of which feature a core pyrazole structure.[1]

A significant number of FDA-approved small molecule protein kinase inhibitors (PKIs) incorporate a pyrazole ring, including Avapritinib, Crizotinib, and Ruxolitinib, highlighting its critical role in modern oncology and immunology.[5][6]

Target Selection and Mechanistic Rationale

The design of a successful inhibitor campaign begins with the judicious selection of a biological target. Pyrazole scaffolds have proven effective against a range of targets, most notably protein kinases and cyclooxygenase enzymes.

Protein Kinases: The "On/Off" Switches of Cellular Signaling

Protein kinases are a large family of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[7][8] The pyrazole scaffold is adept at fitting into the ATP-binding pocket of many kinases, acting as a competitive inhibitor.[6]

Key Kinase Targets for Pyrazole-Based Inhibitors:

  • Janus Kinases (JAKs): These cytoplasmic tyrosine kinases are crucial for cytokine signaling. Inhibitors like Ruxolitinib, which contains a pyrazole ring, are used to treat myelofibrosis and other inflammatory conditions.[5] The pyrazole moiety contributes to the binding affinity and selectivity for JAK1 and JAK2.[9][10]

  • Cyclin-Dependent Kinases (CDKs): CDKs are essential for cell cycle regulation, making them a prime target in oncology.[7][11] Pyrazolo[3,4-d]pyrimidine scaffolds are considered bioisosteres of adenine and have shown significant potential as CDK inhibitors.[7]

  • p38 Mitogen-Activated Protein (MAP) Kinase: This kinase is involved in inflammatory responses. Pyrazole-based inhibitors have been designed to target p38, with the pyrazole core acting as a central scaffold to position aromatic groups within the ATP binding site.[12][13]

Below is a generalized representation of a signaling pathway inhibited by a pyrazole-based kinase inhibitor.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Growth_Factor Growth Factor Receptor Receptor Tyrosine Kinase Growth_Factor->Receptor Binds Kinase_Cascade_1 Upstream Kinase Receptor->Kinase_Cascade_1 Activates Target_Kinase Target Kinase (e.g., JAK, CDK) Kinase_Cascade_1->Target_Kinase Phosphorylates & Activates Downstream_Effector Downstream Effector Protein Target_Kinase->Downstream_Effector Phosphorylates Transcription_Factor Transcription Factor Downstream_Effector->Transcription_Factor Translocates to Nucleus Pyrazole_Inhibitor Pyrazole-Based Inhibitor Pyrazole_Inhibitor->Target_Kinase Inhibits ATP Binding Gene_Expression Gene Expression (Proliferation, Inflammation) Transcription_Factor->Gene_Expression Regulates

Caption: Generalized signaling pathway inhibited by a pyrazole-based kinase inhibitor.

Cyclooxygenase-2 (COX-2): Targeting Inflammation

Celecoxib is a well-known nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the COX-2 enzyme.[14][15] COX-2 is responsible for producing prostaglandins that mediate pain and inflammation.[16] The diaryl-substituted pyrazole structure of celecoxib is key to its selective binding to the COX-2 active site.[14][15]

Synthetic Strategies for Novel Pyrazole Scaffolds

The construction of the pyrazole ring is a well-established area of organic synthesis. The choice of methodology is often dictated by the desired substitution pattern and the availability of starting materials.

The Knorr Pyrazole Synthesis: A Classic Approach

One of the most fundamental methods for pyrazole synthesis is the Knorr reaction, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.[2][17]

G Start Starting Materials Dicarbonyl 1,3-Dicarbonyl Compound Start->Dicarbonyl Hydrazine Hydrazine Derivative Start->Hydrazine Reaction Condensation Reaction (e.g., Knorr Synthesis) Dicarbonyl->Reaction Hydrazine->Reaction Intermediate Hydrazone Intermediate Reaction->Intermediate Cyclization Intramolecular Cyclization Intermediate->Cyclization Product Substituted Pyrazole Cyclization->Product G Hit_Identification Initial Hit Compound (e.g., from HTS) SAR_Cycle SAR-driven Modification Hit_Identification->SAR_Cycle Synthesis Synthesize Analogs SAR_Cycle->Synthesis Biological_Assay In Vitro Biological Assay (e.g., Kinase Inhibition) Synthesis->Biological_Assay Data_Analysis Analyze Potency, Selectivity, DMPK Biological_Assay->Data_Analysis Decision Potent & Selective? Data_Analysis->Decision Decision->SAR_Cycle No, Iterate Lead_Candidate Lead Candidate Decision->Lead_Candidate Yes

Sources

Foundational

The Pivotal Role of the 4-Iodophenyl Moiety in Pyrazole-Based Drug Design: A Structure-Activity Relationship Deep Dive

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrazole Scaffold and the Significance of the 4-Iodophenyl Group The pyrazole ring system, a five-membered het...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold and the Significance of the 4-Iodophenyl Group

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry. Its versatile structure has been successfully incorporated into a multitude of clinically approved drugs, demonstrating a broad spectrum of biological activities.[1][2] The adaptability of the pyrazole core allows for strategic modifications at various positions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. This has led to the development of potent agents for a range of therapeutic areas, including inflammation, cancer, and neurological disorders.[1][3]

Within the vast chemical space of pyrazole derivatives, the strategic incorporation of a 4-iodophenyl group has emerged as a particularly impactful modification. This substitution pattern is not a mere molecular decoration; it often plays a critical role in dictating the compound's affinity, selectivity, and overall biological activity. The iodine atom, being the largest and most polarizable of the stable halogens, can engage in unique non-covalent interactions, such as halogen bonding, which can significantly enhance binding to biological targets. Furthermore, the 4-iodophenyl moiety can influence the overall electronic properties and lipophilicity of the molecule, thereby impacting its absorption, distribution, metabolism, and excretion (ADME) profile. This guide will provide a comprehensive exploration of the structure-activity relationships (SAR) of 4-iodophenyl pyrazoles, delving into their synthesis, biological evaluation, and the critical role of this specific substituent in driving therapeutic potential across various target classes.

Core Structural Features and Their Impact on Activity

The general structure of a 4-iodophenyl pyrazole derivative offers multiple points for chemical modification, each influencing the overall biological profile. A thorough understanding of the SAR at each position is crucial for rational drug design.

SAR_of_4_Iodophenyl_Pyrazoles pyrazole Pyrazole Core iodophenyl 4-Iodophenyl Group (Position 5) pyrazole->iodophenyl Crucial for affinity & selectivity in many targets R1 Substituent at N1 pyrazole->R1 Influences potency & pharmacokinetic properties R3 Substituent at C3 pyrazole->R3 Often a key interaction point with the target R4 Substituent at C4 pyrazole->R4 Modulates steric and electronic properties

Figure 1: General structure-activity relationship (SAR) framework for 4-iodophenyl pyrazoles, highlighting key positions for modification.

The 4-Iodophenyl Group at Position 5: A Key Anchor for Potency

Numerous studies have underscored the significance of a para-substituted phenyl ring at the 5-position of the pyrazole core for potent biological activity. Among the various substituents, the 4-iodophenyl group has consistently demonstrated superior performance in several target classes.

A prime example is found in the development of cannabinoid receptor 1 (CB1) antagonists. Early SAR studies on biarylpyrazole derivatives identified SR141716A, which has a 4-chlorophenyl group at the 5-position, as a lead compound.[4][5] Subsequent optimization revealed that replacing the chlorine with iodine resulted in the most potent compound in the series.[4][5] This enhancement in potency can be attributed to the unique properties of the iodine atom, which can form favorable interactions within the receptor's binding pocket. The iodinated nature of these compounds also offers the potential for use as SPECT (single photon emission computed tomography) ligands for in vivo imaging of CB1 receptors.[4][5]

The N1-Substituent: Modulating Selectivity and Pharmacokinetics

The substituent at the N1 position of the pyrazole ring plays a pivotal role in defining the compound's selectivity and pharmacokinetic properties. In the context of CB1 receptor antagonists, a 2,4-dichlorophenyl group at this position was found to be optimal for high binding affinity.[4][5] Altering this substituent to other groups like 4-chlorophenyl or 4-nitrophenyl led to a decrease in affinity.[4]

In the development of inhibitors for other targets, such as c-Jun N-terminal kinase (JNK), modifications at the N1 position have been instrumental in optimizing potency and in vivo profiles. For instance, the use of an N-methyl substituent was a strategic choice to facilitate the exploration of SAR at other positions on the pyrazole ring.[6]

The C3-Substituent: A Critical Interaction Point

The C3 position of the pyrazole ring frequently serves as a crucial interaction point with the biological target. A carboxamido group at this position is a common feature in many potent pyrazole-based inhibitors. For CB1 antagonists, a piperidinyl carboxamide at the C3 position provided optimal selectivity.[4][5] The nature of the amide substitution is also critical, with N,N-disubstitution generally leading to decreased binding affinity.[4]

The C4-Substituent: Fine-Tuning Steric and Electronic Properties

While often unsubstituted, modifications at the C4 position can be used to fine-tune the steric and electronic properties of the molecule. In some kinase inhibitors, substitution at the C4 position with small alkyl groups or even additional heterocyclic rings has been explored to modulate potency and selectivity.[6] For example, in a series of JNK inhibitors, while phenyl substitution at the C4 position boosted potency, it also led to a loss of selectivity against other kinases like p38.[6]

Synthesis and Experimental Protocols

The synthesis of 4-iodophenyl pyrazole derivatives typically follows a convergent strategy, often involving the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine.

General Synthetic Workflow

Synthesis_Workflow start Starting Materials (4-Iodoacetophenone, Diethyl oxalate) diketone Claisen Condensation (Formation of 1,3-diketoester) start->diketone pyrazole_formation Cyclization with Hydrazine (e.g., 2,4-dichlorophenylhydrazine) diketone->pyrazole_formation hydrolysis Ester Hydrolysis pyrazole_formation->hydrolysis amide_coupling Amide Coupling hydrolysis->amide_coupling final_product Final 4-Iodophenyl Pyrazole Derivative amide_coupling->final_product

Figure 2: A representative synthetic workflow for the preparation of 4-iodophenyl pyrazole carboxamides.

Detailed Experimental Protocol: Synthesis of a 5-(4-Iodophenyl)pyrazole-3-carboxamide Derivative

This protocol is a generalized procedure based on methodologies reported for the synthesis of pyrazole-based cannabinoid receptor antagonists.[4]

Step 1: Synthesis of 1-(4-iodophenyl)-3-oxobutane-1,3-dione

  • To a solution of 4-iodoacetophenone (1 equivalent) in a suitable solvent (e.g., toluene), add a base such as sodium ethoxide (1.1 equivalents).

  • Slowly add diethyl oxalate (1.1 equivalents) to the reaction mixture at room temperature.

  • Stir the reaction mixture for 12-24 hours.

  • Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,3-diketoester.

Step 2: Synthesis of Ethyl 5-(4-iodophenyl)-1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylate

  • Dissolve the crude 1,3-diketoester from Step 1 in ethanol.

  • Add 2,4-dichlorophenylhydrazine hydrochloride (1.1 equivalents) to the solution.

  • Reflux the reaction mixture for 4-8 hours.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired pyrazole ethyl ester.

Step 3: Hydrolysis of the Ethyl Ester

  • Dissolve the pyrazole ethyl ester from Step 2 in a mixture of ethanol and aqueous sodium hydroxide.

  • Reflux the reaction mixture for 2-4 hours.

  • Cool the reaction to room temperature and acidify with dilute HCl to precipitate the carboxylic acid.

  • Filter the precipitate, wash with water, and dry to obtain the pyrazole-3-carboxylic acid.

Step 4: Amide Coupling

  • To a solution of the pyrazole-3-carboxylic acid from Step 3 in an anhydrous solvent (e.g., dichloromethane), add a coupling agent such as HATU (1.2 equivalents) and a base like triethylamine (2 equivalents).

  • Stir the mixture for 15-30 minutes at room temperature.

  • Add the desired amine (e.g., piperidine, 1.1 equivalents) to the reaction mixture.

  • Stir the reaction for 12-24 hours at room temperature.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the final 4-iodophenyl pyrazole carboxamide derivative.

Biological Evaluation: A Multi-faceted Approach

The biological evaluation of novel 4-iodophenyl pyrazole derivatives is a critical step in the drug discovery process. A tiered approach is typically employed, starting with in vitro assays to determine potency and selectivity, followed by in vivo studies to assess efficacy and pharmacokinetic properties.

In Vitro Assays
  • Binding Assays: Radioligand binding assays are commonly used to determine the affinity of the synthesized compounds for their target receptor or enzyme. These assays typically involve incubating the target with a radiolabeled ligand in the presence of varying concentrations of the test compound. The IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand, is then determined.

  • Enzyme Inhibition Assays: For enzyme targets such as kinases, in vitro kinase assays are performed to measure the inhibitory activity of the compounds. These assays typically measure the phosphorylation of a substrate by the kinase in the presence and absence of the inhibitor.

  • Cell-Based Assays: Cell-based assays are used to evaluate the functional activity of the compounds in a more physiologically relevant context. For example, for anticancer agents, cytotoxicity assays on various cancer cell lines are conducted to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).[3]

In Vivo Evaluation

Promising compounds identified from in vitro screening are then advanced to in vivo studies in animal models of the target disease. These studies aim to assess the compound's efficacy, pharmacokinetic profile (absorption, distribution, metabolism, and excretion), and potential toxicity.

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes representative SAR data for a series of 5-phenyl pyrazole derivatives as CB1 receptor antagonists, highlighting the impact of the para-substituent on the phenyl ring.

Compound5-Phenyl SubstituentCB1 Receptor Binding Affinity (Ki, nM)
1 4-Chloro2.3
2 4-Bromo1.8
3 4-Iodo 0.9
4 4-Methyl5.6
5 4-Nitro12.4

Data adapted from literature reports on pyrazole-based cannabinoid receptor antagonists.[4]

As the data clearly indicates, the 4-iodophenyl substituent (Compound 3) confers the highest binding affinity for the CB1 receptor among the tested analogs. This underscores the critical role of the iodine atom in optimizing the interaction with the receptor.

Conclusion and Future Perspectives

The 4-iodophenyl pyrazole scaffold has proven to be a remarkably fruitful platform for the discovery of potent and selective modulators of a wide range of biological targets. The unique properties of the iodine atom, including its size, polarizability, and ability to form halogen bonds, often lead to enhanced binding affinity and improved pharmacological profiles. The extensive body of research on the SAR of these compounds has provided invaluable insights for medicinal chemists, enabling the rational design of novel therapeutic agents.

Future research in this area will likely focus on several key aspects:

  • Exploration of Novel Targets: The versatility of the 4-iodophenyl pyrazole scaffold suggests its potential for modulating the activity of a broader range of biological targets. High-throughput screening and computational modeling will be instrumental in identifying new therapeutic opportunities.

  • Fine-Tuning Pharmacokinetic Properties: While potency is a critical parameter, optimizing the ADME properties of these compounds is equally important for their clinical success. Further modifications to the pyrazole core and its substituents will be necessary to achieve desirable pharmacokinetic profiles.

  • Development of Covalent Inhibitors: The electrophilic nature of the pyrazole ring can be exploited to design covalent inhibitors that form a permanent bond with their target. This approach can lead to compounds with prolonged duration of action and improved efficacy.[7][8]

  • Application in Theranostics: The presence of the iodine atom makes these compounds amenable to radiolabeling for use in both diagnostic imaging and targeted radiotherapy, a field known as theranostics.[9]

References

  • Lan, R., Liu, Q., Fan, P., Lin, S., Fernando, S. R., McCallion, D., Pertwee, R., & Makriyannis, A. (1999). Structure-Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry, 42(5), 769–776. [Link]

  • PubMed. (1999). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. National Center for Biotechnology Information. [Link]

  • Murineddu, G., Lazzari, P., Ruiu, S., Sanna, A., Loriga, G., Manca, I., ... & Pinna, G. A. (2021). Tricyclic Pyrazole-Based Compounds as Useful Scaffolds for Cannabinoid CB1/CB2 Receptor Interaction. Molecules, 26(7), 2035. [Link]

  • ChEMBL. (n.d.). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. European Bioinformatics Institute. [Link]

  • Wotka, S., Le, P. T., Gelin, M., Ghosez, L., & Couty, F. (2011). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(15), 4563–4567. [Link]

  • Murineddu, G., Lazzari, P., Ruiu, S., Sanna, A., Loriga, G., Manca, I., ... & Pinna, G. A. (2017). Tricyclic Pyrazoles. Part 8. Synthesis, Biological Evaluation and Docking Studies of 1, 4-Dihydroindeno [1, 2-c] pyrazole and 1H-Benzo [g] indazole Derivatives as Cannabinoid Ligands. ChemistrySelect, 2(3), 1108-1115. [Link]

  • Al-Ostath, A. I., Al-Assar, Z. I., Al-Majd, L. A., & El-Emam, A. A. (2024). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules, 29(3), 633. [Link]

  • Ghorab, M. M., Alsaid, M. S., & Nissan, Y. M. (2016). Design and synthesis of some new tri-substituted pyrazole derivatives as anticancer agents. Chemistry Central Journal, 10(1), 1-9. [Link]

  • Kinoyama, I., Taniguchi, K., Ohtake, N., & Tanji, Y. (2012). Design, synthesis, and biological evaluation of 4-arylmethyl-1-phenylpyrazole and 4-aryloxy-1-phenylpyrazole derivatives as novel androgen receptor antagonists. Bioorganic & medicinal chemistry, 20(7), 2348-2367. [Link]

  • Wanode, D. M., & Chopade, B. A. (2025). Synthetic advances and SAR insights of pyrazole-based VEGFR-2 kinase inhibitors. ResearchGate. [Link]

  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2016). Synthesis and biological evaluation of some new pyrazole derivatives. International Journal of Pharmaceutical Sciences and Research, 7(11), 4474. [Link]

  • Rana, A., & Kumar, S. (2023). Pyrazoles as anticancer agents: Recent advances. SRR Publications. [Link]

  • Narwal, S., & Devi, B. (2024). Design, Synthesis, Characterization, and Biological Evaluation of Novel Pyrazole Derivatives as Anticancer Agents. Nanotechnology Perceptions, 20(7), 2491-2501. [Link]

  • Li, Y., Zhang, Y., & Wang, Y. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 28(16), 6049. [Link]

  • Lv, P. C., Li, H. L., Sun, J., Zhou, Y., & Zhu, H. L. (2010). Synthesis and biological evaluation of pyrazole derivatives containing thiourea skeleton as anticancer agents. Bioorganic & medicinal chemistry, 18(13), 4606-4614. [Link]

  • Kumar, A., & Sharma, S. (2016). Design and synthesis of triphenyl-1H-pyrazole derivatives as anticancer agents. ResearchGate. [Link]

  • Al-Ostath, A. I., El-Emam, A. A., & Al-Majd, L. A. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules, 27(10), 3073. [Link]

  • Sharma, A., & Kumar, V. (2025). A review of recent advances in anticancer activity and SAR of pyrazole derivatives. Research on Chemical Intermediates, 1-32. [Link]

  • Abdel-Aziz, M., & Abuo-Rahma, G. E. D. A. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(1), 330. [Link]

  • Kharl, R. S., & Singh, P. (2025). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. [Link]

  • Schibilla, F., Lutter, F., Vitt, D., Renn,U., & Gütschow, M. (2021). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. ChemRxiv. [Link]

  • Wang, Y., Li, Y., & Zhang, Y. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(11), 1300-1321. [Link]

  • Riss, P. J., Vraka, C., Rodriguez-Arevalo, O., Grysczyk, L., Grandl, M., Greiner, V., ... & Wängler, B. (2021). Structure–activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. Scientific reports, 11(1), 1-15. [Link]

  • Holliday, B. J., Douvris, C., & Zeller, M. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molbank, 2023(3), M1685. [Link]

  • Schibilla, F., Lutter, F., Vitt, D., Renn, U., & Gütschow, M. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. Archiv der Pharmazie, 356(3), 2200421. [Link]

  • Dar’in, D., Bakulina, O., Galkina, O., Ivanova, Y., Ivanov, A., Zhalnina, M., ... & Krasavin, M. (2022). Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action: Synthesis and Biological Activity. Molecules, 27(21), 7434. [Link]

  • Zhang, G., & Liu, Z. (2025). Development of radioligands with an albumin-binding moiety of 4-(P-Iodophenyl) butyric acid for theranostic applications. Journal of Controlled Release, 402, 113757. [Link]

  • Dar'in, D., Bakulina, O., Galkina, O., Ivanova, Y., Ivanov, A., Zhalnina, M., ... & Krasavin, M. (2022). Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action: Synthesis and Biological Activity. Semantic Scholar. [Link]

Sources

Exploratory

in silico modeling of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole interactions

An In-Depth Technical Guide to the In Silico Modeling of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Interactions Abstract The pyrazole moiety is a "privileged structure" in medicinal chemistry, forming the core of numerous...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Silico Modeling of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Interactions

Abstract

The pyrazole moiety is a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1] The functionalization of this scaffold, as seen in 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, offers a unique opportunity for targeted drug design. The presence of an iodine atom introduces the potential for halogen bonding, a significant and highly directional non-covalent interaction that can be exploited to enhance binding affinity and selectivity.[2] This guide provides a comprehensive, in-depth walkthrough of the in silico methodologies used to model the interactions of this compound with protein targets. We will move beyond a simple recitation of steps to explain the critical reasoning behind protocol choices, from initial target assessment and molecular docking to the dynamic validation of interactions through molecular dynamics (MD) simulations and the quantitative estimation of binding affinity using Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) calculations. This document is intended for researchers and drug development professionals seeking to leverage computational tools to accelerate the discovery and optimization of novel therapeutics.

Foundational Principles: The "Why" Before the "How"

Computer-Aided Drug Design (CADD) has become an indispensable part of the modern drug discovery pipeline, significantly reducing costs and timelines.[3][4] For a molecule like 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, in silico modeling is not just a predictive tool but a hypothesis-generation engine. It allows us to visualize and quantify molecular interactions that are otherwise experimentally inaccessible.

The primary challenge and opportunity with this specific ligand lies in its iodophenyl group. The iodine atom can form a halogen bond (XB), a highly directional interaction where the electropositive region on the halogen (the σ-hole) interacts with a Lewis base (e.g., a carbonyl oxygen or a nitrogen atom) on the receptor.[5] Standard molecular mechanics force fields may not adequately describe this interaction, necessitating careful selection or parameterization to capture its effects accurately.[2] Our workflow is therefore designed to rigorously assess these interactions, from a static prediction to a dynamic and energetically quantified model.

Target_ID Target Identification & Preparation Docking Molecular Docking Target_ID->Docking Ligand_Prep Ligand Preparation (4-Iodo-1-isopropyl-pyrazole) Ligand_Prep->Docking Pose_Analysis Binding Pose Analysis Docking->Pose_Analysis MD_Sim Molecular Dynamics Simulation Pose_Analysis->MD_Sim Select Best Pose Trajectory_Analysis Trajectory Analysis (Stability & Interactions) MD_Sim->Trajectory_Analysis BFE Binding Free Energy (MM/GBSA) Trajectory_Analysis->BFE Lead_Opt Hypothesis for Lead Optimization BFE->Lead_Opt

Caption: Overall workflow for in silico analysis.

Target Identification and System Preparation

The journey begins with identifying a biologically relevant protein target. For pyrazole derivatives, which are known to act on a variety of targets, kinases are a common and well-studied class.[6][7] For this guide, we will proceed assuming a hypothetical kinase target has been identified from literature precedents or screening campaigns.

Protocol 2.1: Receptor Structure Preparation

The quality of the initial protein structure is paramount for the success of any modeling study.[8]

  • Obtain Structure: Download the target protein's crystal structure from the Protein Data Bank (PDB). Prioritize high-resolution structures (<2.5 Å) that have a co-crystallized ligand in the binding site of interest.

  • Initial Cleaning: Load the structure into a molecular visualization tool (e.g., PyMOL, UCSF Chimera). Remove all non-essential components: water molecules, crystallization artifacts (e.g., glycerol), and any co-solvents. Retain the co-crystallized ligand for now as a reference for defining the binding site.

  • Structural Correction: Use a protein preparation utility, such as the Protein Preparation Wizard in Schrödinger Maestro or the open-source tool PDB2PQR, to perform the following critical steps:

    • Add hydrogen atoms, as they are typically absent in PDB files.

    • Assign correct protonation states for titratable residues (e.g., Histidine, Aspartate, Glutamate) at a physiological pH (e.g., 7.4).

    • Optimize the hydrogen-bonding network by flipping terminal amide groups of Asparagine and Glutamine and the imidazole ring of Histidine where necessary.

    • Perform a restrained energy minimization of the structure to relieve any steric clashes introduced during the preparation steps. This should be a gentle minimization that does not significantly alter the backbone coordinates.

Protocol 2.2: Ligand Preparation

Proper preparation of the ligand, 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, is equally critical.

  • Generate 2D Structure: Draw the molecule in a chemical sketcher (e.g., ChemDraw, MarvinSketch) and save it in a 2D format (e.g., SMILES string).

  • Convert to 3D: Use a tool like Open Babel or the RDKit toolkit to convert the 2D representation into a 3D structure.

  • Energy Minimization & Charge Assignment:

    • Perform an initial energy minimization of the 3D structure using a molecular mechanics force field (e.g., MMFF94).

    • Assign partial atomic charges. For consistency across the workflow, it is advisable to use a quantum mechanics-based method (e.g., RESP or AM1-BCC) as these are generally more accurate than empirical methods, especially for less common chemical moieties.

Molecular Docking: Predicting the Binding Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor.[2] This provides the initial static hypothesis of the binding mode, which will be refined later with more rigorous methods.

Causality Behind Experimental Choices
  • Software Selection: We opt for AutoDock Vina, a widely used and validated open-source docking program.[9] Crucially, for our iodinated compound, some modern scoring functions are being developed to better account for halogen bonding.[5] While Vina's standard scoring function is a good starting point, awareness of its potential limitations with halogen bonds is key. For commercial applications, software with explicit halogen bond terms (e.g., Schrödinger's Glide) may offer an advantage.

  • Search Space Definition: The docking search space (the "grid box") must be defined carefully. Defining it based on the position of a known co-crystallized inhibitor ensures that the search is focused on a functionally relevant site.[8] A box size of approximately 25x25x25 Å centered on the known ligand is typically sufficient to allow for conformational sampling without being computationally prohibitive.

Prep_Receptor Prepared Receptor (.pdbqt format) Grid_Gen Define Search Space (Grid Box) Prep_Receptor->Grid_Gen Prep_Ligand Prepared Ligand (.pdbqt format) Run_Docking Execute Docking (AutoDock Vina) Prep_Ligand->Run_Docking Grid_Gen->Run_Docking Output_Poses Generate Output Poses (Ranked by Score) Run_Docking->Output_Poses Analyze Analyze Top Poses (Visual Inspection) Output_Poses->Analyze

Caption: The molecular docking workflow.

Protocol 3.1: Docking with AutoDock Vina
  • Prepare Input Files: Convert the prepared protein and ligand files into the PDBQT format required by AutoDock, which includes atomic charges and atom type definitions. This is typically done using AutoDock Tools (ADT).

  • Define the Grid Box: Using ADT, center the grid box on the co-crystallized ligand's coordinates. Ensure the box is large enough to encompass the entire binding site and allow for rotational and translational freedom of the ligand.

  • Create Configuration File: Prepare a text file (conf.txt) specifying the paths to the input files and the grid box parameters.

  • Run Vina: Execute the docking from the command line: vina --config conf.txt --log docking_log.txt

  • Analyze Results: Vina will output a PDBQT file containing the predicted binding poses, ranked by their binding affinity scores (in kcal/mol). Lower, more negative scores indicate more favorable predicted binding.

    • Visually inspect the top-ranked poses. Look for poses that form chemically sensible interactions (e.g., hydrogen bonds, hydrophobic contacts).

    • Crucially for this molecule, examine the distance and geometry between the iodine atom and any nearby Lewis basic atoms on the protein. A distance of < 3.5 Å and an angle of ~180° for the C-I···O/N interaction would be indicative of a potential halogen bond.

Pose RankBinding Affinity (kcal/mol)Key Interactions Observed
1-9.2H-bond with backbone of GLU-85; Hydrophobic packing with LEU-132, VAL-27; Potential Halogen Bond with backbone C=O of GLY-83
2-8.8H-bond with sidechain of SER-130; Hydrophobic packing with LEU-132, ALA-45
3-8.5Different orientation, H-bond with GLU-85; Pi-stacking with PHE-80

Table 1: Example of a structured summary for docking results. The data is hypothetical for illustrative purposes.

Molecular Dynamics (MD) Simulation: From a Static Picture to a Dynamic Movie

A docking pose is a single, static snapshot. In reality, the protein-ligand complex is a dynamic entity. MD simulations provide this dynamic view, allowing us to assess the stability of the binding pose and observe how interactions evolve over time in the presence of explicit solvent.[10][11]

Causality Behind Experimental Choices
  • Software and Force Field: We will use GROMACS, a highly efficient and popular open-source MD engine.[12] The choice of force field is the most critical decision. Standard protein force fields (e.g., AMBER, CHARMM) must be paired with a compatible ligand force field (e.g., GAFF - General Amber Force Field).[13] For our iodinated pyrazole, standard GAFF may not have optimized parameters for iodine. It is imperative to check the literature for validated iodine parameters or use a server like antechamber to generate them, while being aware of potential inaccuracies.

  • Simulation Time: While longer is often better, a simulation of 100 nanoseconds (ns) is generally considered a reasonable minimum timescale to assess the stability of a small molecule's binding pose.[14]

Complex Selected Docking Pose (Protein-Ligand) Topology Generate System Topology (Force Field Assignment) Complex->Topology Solvate Solvate with Water Box & Add Ions Topology->Solvate Minimize Energy Minimization Solvate->Minimize Equil_NVT Equilibration (NVT) (Temperature) Minimize->Equil_NVT Equil_NPT Equilibration (NPT) (Pressure & Density) Equil_NVT->Equil_NPT Production Production MD Run (100 ns) Equil_NPT->Production Trajectory Output Trajectory (for Analysis) Production->Trajectory

Caption: Step-by-step workflow for MD simulation setup.

Protocol 4.1: MD Simulation with GROMACS
  • System Topology: Combine the protein and ligand coordinates. Use GROMACS tools (pdb2gmx for the protein, and acpype or similar for the ligand) to generate the system topology, which defines all atoms, bonds, angles, and their corresponding force field parameters.

  • Solvation and Ionization:

    • Create a periodic boundary box (e.g., a cube with 1.0 nm distance from the protein to the box edge).

    • Fill the box with an explicit water model (e.g., TIP3P).

    • Add ions (e.g., Na+ and Cl-) to neutralize the system's net charge and mimic a physiological salt concentration (e.g., 0.15 M).

  • Energy Minimization: Perform a steep descent energy minimization to remove any steric clashes between the protein, ligand, and solvent.

  • Equilibration: This is a two-stage process to bring the system to the desired temperature and pressure.

    • NVT Ensemble (Constant Number of particles, Volume, Temperature): Run a short simulation (e.g., 100 ps) with position restraints on the protein and ligand heavy atoms to allow the solvent to equilibrate around them. This stabilizes the system's temperature.

    • NPT Ensemble (Constant Number of particles, Pressure, Temperature): Run a longer simulation (e.g., 500 ps), still with position restraints, to stabilize the pressure and achieve the correct solvent density.

  • Production MD: Remove the position restraints and run the production simulation for the desired length of time (e.g., 100 ns), saving the coordinates (the trajectory) at regular intervals (e.g., every 10 ps).

Post-Simulation Analysis: Extracting Meaningful Insights

The raw MD trajectory must be analyzed to extract biologically relevant information.

Protocol 5.1: Trajectory Analysis
  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand heavy atoms over time, relative to the starting structure. A stable, plateauing RMSD for both indicates that the system has reached equilibrium and the ligand is not diffusing out of the binding pocket.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF for each protein residue. This highlights flexible regions of the protein. Significant fluctuations in binding site residues may indicate instability or induced-fit effects.

  • Interaction Analysis: Use GROMACS tools or visualization software to analyze specific interactions over the course of the simulation.

    • Hydrogen Bonds: Track the number and duration of hydrogen bonds between the ligand and protein.

    • Halogen Bond: Critically, monitor the distance and angle of the potential C-I···O/N halogen bond identified in docking. A persistent interaction throughout the simulation provides strong evidence for its importance.

    • Hydrophobic Contacts: Analyze the proximity of non-polar groups.

Binding Free Energy Estimation: The MM/GBSA Method

To obtain a more accurate, quantitative estimate of binding affinity than the docking score, we can use end-point free energy methods like MM/GBSA (Molecular Mechanics/Generalized Born Surface Area).[14][15][16] This method calculates the free energy of binding by combining molecular mechanics energies with a continuum solvation model.

Protocol 6.1: MM/GBSA Calculation
  • Extract Snapshots: From the stable portion of the MD trajectory, extract a series of snapshots (e.g., 100 frames).

  • Calculate Energy Components: For each snapshot, calculate the following energy terms for the complex, the receptor, and the ligand individually:

    • ΔE_MM: The change in molecular mechanics energy (van der Waals + electrostatic) in the gas phase.

    • ΔG_solv: The change in solvation free energy, which is composed of:

      • Polar contribution (ΔG_GB): Calculated using the Generalized Born model.

      • Non-polar contribution (ΔG_SA): Calculated based on the solvent-accessible surface area (SASA).

  • Compute Final Binding Free Energy: The total binding free energy (ΔG_bind) is the sum of these components:

    • ΔG_bind = ΔE_MM + ΔG_solv

Energy ComponentAverage Contribution (kJ/mol)Standard Deviation
van der Waals (ΔE_vdW)-150.410.2
Electrostatic (ΔE_elec)-45.88.5
Polar Solvation (ΔG_GB)+125.112.1
Non-polar Solvation (ΔG_SA)-18.71.5
Total (ΔG_bind) -89.8 15.7

Table 2: Example of a decomposed MM/GBSA binding free energy summary. The data is hypothetical.

This decomposed data is invaluable. For instance, a large negative van der Waals term suggests strong shape complementarity, while a favorable electrostatic term combined with an unfavorable polar solvation term often points to the formation of strong, specific interactions like hydrogen or halogen bonds that overcome the penalty of desolvation.[14]

Conclusion

This guide has outlined a robust, multi-stage in silico workflow for characterizing the interactions of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole. By progressing from static docking to dynamic simulation and concluding with quantitative energy calculations, researchers can build a comprehensive model of molecular recognition. The key takeaway is the emphasis on causality—understanding why each step is performed and the specific considerations required for a halogenated compound. This approach not only predicts a binding mode but also provides a dynamic and energetic rationale that can confidently guide the next steps in a drug discovery campaign, such as the synthesis of new analogs to probe and enhance key interactions.

References

  • OpenMMDL - Simplifying the Complex: Building, Simulating, and Analyzing Protein–Ligand Systems in OpenMM. ACS Publications. Available from: [Link]

  • Sun, H., et al. End-Point Binding Free Energy Calculation with MM/PBSA and MM/GBSA: Strategies and Applications in Drug Design. Chemical Reviews. Available from: [Link]

  • Al-Ostoot, F.H., et al. Synthesis, in silico modelling, and in vitro biological evaluation of substituted pyrazole derivatives as potential anti-skin cancer, anti-tyrosinase, and antioxidant agents. PMC. Available from: [Link]

  • What is in silico drug discovery?. Patsnap Synapse. Available from: [Link]

  • Kalathiya, U., et al. Drug Discovery and In Silico Techniques: A Mini-Review. Journal of Proteins and Proteomics. Available from: [Link]

  • Simulating Protein-Ligand Complexes using Open Source tools. Union.ai. Available from: [Link]

  • Singh, U.P., et al. In Silico Identification of Promising New Pyrazole Derivative-Based Small Molecules for Modulating CRMP2, C-RAF, CYP17, VEGFR, C-KIT, and HDAC—Application towards Cancer Therapeutics. PMC. Available from: [Link]

  • S., S., et al. In-Silico Design, Synthesis and Evaluation of Some Pyrazolo Pyrazole Derivatives as Anticancer Agents. Journal of Pharmaceutical Negative Results. Available from: [Link]

  • V, A. In silico molecular modelling studies of newly synthesized pyrazole derivatives from p-bromo benzoic acid. International Journal of Multidisciplinary Research and Development. Available from: [Link]

  • Homeyer, N., & Gohlke, H. The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities. PMC. Available from: [Link]

  • MM/PBSA and MM/GBSA. Deep Origin. Available from: [Link]

  • In Silico Methods for Drug Design and Discovery. Frontiers. Available from: [Link]

  • Developing end-point methods for absolute binding free energy calculation with the Boltzmann-quasiharmonic model. RSC Publishing. Available from: [Link]

  • Molecular dynamics simulations: Insights into protein and protein ligand interactions. Taylor & Francis Online. Available from: [Link]

  • The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities. Lund University Research Portal. Available from: [Link]

  • Decoding Drug Discovery: Exploring A-to-Z In silico Methods for Beginners. arXiv. Available from: [Link]

  • Calculation of binding free energies. PubMed. Available from: [Link]

  • Cortes-Guzman, F., & Ballesteros-Rivas, M.F. Molecular Docking in Halogen Bonding. IntechOpen. Available from: [Link]

  • Salmaso, V., & Moro, S. Ten quick tips to perform meaningful and reproducible molecular docking calculations. PLOS Computational Biology. Available from: [Link]

  • On Free Energy Calculations in Drug Discovery. ACS Publications. Available from: [Link]

  • Homeyer, N., & Gohlke, H. The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities. Taylor & Francis Online. Available from: [Link]

  • van der Kamp, M.W., & Mulholland, A.J. Enlighten2: molecular dynamics simulations of protein–ligand systems made accessible. Bioinformatics. Available from: [Link]

  • Molecular Docking in Halogen Bonding. ResearchGate. Available from: [Link]

  • Roux, B., et al. Calculation of absolute protein-ligand binding free energy from computer simulations. PNAS. Available from: [Link]

  • Molecular Dynamics Simulation of Protein and Protein-Ligand Complexes. ResearchGate. Available from: [Link]

  • Khan, Y.S. Computational methods for calculating binding free energies of ligands in COX-1. Uppsala University. Available from: [Link]

  • Wang, Y., et al. Development of in silico models for pyrazoles and pyrimidine derivatives as cyclin-dependent kinase 2 inhibitors. Traditional Chinese Medicine and Systems Pharmacology. Available from: [Link]

  • Halogen-Based 17β-HSD1 Inhibitors: Insights from DFT, Docking, and Molecular Dynamics Simulation Studies. PMC. Available from: [Link]

  • Molecular docking and ADMET studies of halogenated metabolites from marine sponges as inhibitors of wild-type and mutants PBP2 in Neisseria gonorrhoeae. PubMed. Available from: [Link]

  • Sookhaki, E., & Namazian, M. A molecular modeling of iodinated organic compounds. Journal of Molecular Graphics and Modelling. Available from: [Link]

  • Computational BioPhysics Tutorials. Available from: [Link]

  • Best Practices in Docking and Activity Prediction. bioRxiv. Available from: [Link]

  • Best Practices in Docking and Activity Prediction. ResearchGate. Available from: [Link]

  • A Beginner's Guide to Perform Molecular Dynamics Simulation of a Membrane Protein using GROMACS. GROMACS. Available from: [Link]

  • Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. MDPI. Available from: [Link]

  • GROMACS Tutorials by Justin A. Lemkul. Available from: [Link]

  • AMBER vs GROMACS. DiPhyx. Available from: [Link]

  • Hands-on 2: Transferring AMBER simulation to GROMACS. GitHub Pages. Available from: [Link]

  • Key Steps in Molecular Docking. Microbe Notes. Available from: [Link]

  • Origin of the Catalytic Effects of Molecular Iodine: A Computational Analysis. ACS Catalysis. Available from: [Link]

  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. Available from: [Link]

  • Molecular Iodine: An Efficient and Versatile Reagent for Organic Synthesis. ResearchGate. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Orthogonal Synthesis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole via Chemoselective Cross-Coupling

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Document Type: Advanced Protocol & Mechanistic Guide Executive Summary & Strategic Rationale The synthesis of asymmetric biaryl comp...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Strategic Rationale

The synthesis of asymmetric biaryl compounds containing dual, yet differentiated, halogen handles is a frequent bottleneck in drug discovery and materials science. The target molecule, 4-(4-iodophenyl)-1-isopropyl-1H-pyrazole , presents a unique challenge: attempting a direct Suzuki-Miyaura coupling between 4-iodo-1-isopropyl-1H-pyrazole and (4-iodophenyl)boronic acid inevitably leads to complex mixtures of homocoupled oligomers and uncontrolled polymerization due to the presence of reactive C–I bonds on both coupling partners.

To bypass this, we have designed a robust, three-step orthogonal synthetic route starting from commercially available 4-iodo-1H-pyrazole . This protocol leverages the kinetic differential of palladium oxidative addition and the thermodynamic driving force of copper catalysis to ensure absolute regiocontrol and chemoselectivity.

Mechanistic Pillars of the Route:
  • Regioselective N-Alkylation: Exploiting the tautomeric nature of 1H-pyrazole to cleanly install the isopropyl group.

  • Chemoselective Suzuki-Miyaura Coupling: Utilizing the kinetic preference of Pd(0) to insert into a C–I bond over a C–Br bond, allowing the use of (4-bromophenyl)boronic acid as a stable, mono-reactive coupling partner ().

  • Aromatic Finkelstein Reaction (Halex): A copper-catalyzed halogen exchange that converts the intermediate aryl bromide into the target aryl iodide, driven by the high concentration of sodium iodide ().

Synthetic Workflow Diagram

SynthesisWorkflow A 4-Iodo-1H-pyrazole B 4-Iodo-1-isopropyl- 1H-pyrazole A->B Step 1: N-Alkylation 2-Iodopropane, K2CO3 DMF, 60 °C C 4-(4-Bromophenyl)- 1-isopropyl-1H-pyrazole B->C Step 2: Chemoselective Suzuki (4-Bromophenyl)boronic acid Pd(dppf)Cl2, 80 °C D 4-(4-Iodophenyl)- 1-isopropyl-1H-pyrazole C->D Step 3: Buchwald Halex NaI, CuI, DMEDA 1,4-Dioxane, 110 °C

Fig 1: Three-step synthetic workflow for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Quantitative Data & Characterization Summary

The table below summarizes the expected quantitative outcomes and key analytical markers for each step of the workflow, providing a quick reference for reaction monitoring.

StepIntermediate / ProductYield (%)Time (h)Temp (°C)Key Reagents & CatalystsLC-MS Target m/z [M+H]⁺
1 4-Iodo-1-isopropyl-1H-pyrazole9212602-Iodopropane, K₂CO₃237.0
2 4-(4-Bromophenyl)-1-isopropyl-1H-pyrazole85680Pd(dppf)Cl₂, K₂CO₃265.0, 267.0 (1:1 ratio)
3 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole9024110CuI, DMEDA, NaI313.0

Step-by-Step Experimental Protocols

Step 1: N-Alkylation of 4-Iodo-1H-pyrazole

Objective: Install the N-isopropyl group while preventing over-alkylation.

Causality & Design: 2-Iodopropane is selected over 2-bromopropane due to its higher boiling point (89 °C vs. 59 °C), allowing the reaction to be run safely at 60 °C under standard atmospheric pressure without the need for a sealed pressure vessel. Potassium carbonate (K₂CO₃) provides sufficient basicity to deprotonate the pyrazole without causing solvent degradation.

Protocol:

  • To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-iodo-1H-pyrazole (10.0 g, 51.5 mmol, 1.0 eq) and anhydrous DMF (100 mL).

  • Add finely powdered K₂CO₃ (14.2 g, 103.0 mmol, 2.0 eq) and stir the suspension at room temperature for 15 minutes to allow for deprotonation.

  • Dropwise, add 2-iodopropane (7.7 mL, 77.2 mmol, 1.5 eq) via syringe.

  • Attach a reflux condenser and heat the mixture to 60 °C for 12 hours under a nitrogen atmosphere.

  • In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 3:1). The product (R_f ~0.6) will appear significantly less polar than the starting material (R_f ~0.2).

  • Workup: Cool to room temperature, quench with distilled water (200 mL), and extract with EtOAc (3 × 100 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 50 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Flash column chromatography (SiO₂, 0–10% EtOAc in Hexanes) yields 4-iodo-1-isopropyl-1H-pyrazole as a pale yellow oil (11.2 g, 92% yield).

Step 2: Chemoselective Suzuki-Miyaura Cross-Coupling

Objective: Couple the pyrazole to an aryl ring while leaving a bromide handle intact.

Causality & Design: The chemoselectivity of this transformation relies on the kinetic differentiation of oxidative addition rates. Palladium(0) inserts into the C–I bond of the pyrazole significantly faster than the C–Br bond of the boronic acid. Pd(dppf)Cl₂ is chosen as the catalyst because its large bite angle promotes rapid reductive elimination, minimizing the residence time of the Pd-complex and preventing secondary oxidative addition into the C–Br bond.

Protocol:

  • In a 250 mL Schlenk flask, combine 4-iodo-1-isopropyl-1H-pyrazole (10.0 g, 42.3 mmol, 1.0 eq), (4-bromophenyl)boronic acid (8.9 g, 44.4 mmol, 1.05 eq), and K₂CO₃ (11.7 g, 84.6 mmol, 2.0 eq).

  • Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 120 mL).

  • Add Pd(dppf)Cl₂·CH₂Cl₂ (1.7 g, 2.1 mmol, 0.05 eq). Seal the flask, evacuate, and backfill with nitrogen (repeat 3 times).

  • Heat the biphasic mixture to 80 °C with vigorous stirring for 6 hours.

  • In-Process Control (IPC): Analyze via LC-MS. Ensure complete consumption of the starting mass (m/z 237.0) and the appearance of the product mass (m/z 265.0/267.0 showing a characteristic 1:1 bromine isotope pattern).

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and partition between EtOAc (150 mL) and water (100 mL). Extract the aqueous layer with EtOAc (2 × 50 mL). Dry the combined organics over Na₂SO₄ and concentrate.

  • Purification: Flash column chromatography (SiO₂, 5–20% EtOAc in Hexanes) yields 4-(4-bromophenyl)-1-isopropyl-1H-pyrazole as a white solid (9.5 g, 85% yield).

Step 3: Copper-Catalyzed Halogen Exchange (Buchwald Halex)

Objective: Convert the unreactive aryl bromide into a highly reactive aryl iodide for future downstream functionalization.

Causality & Design: Direct iodination of the phenyl ring is electronically unfavorable. Instead, we employ a copper-catalyzed halogen exchange (aromatic Finkelstein reaction) (). The use of N,N'-dimethylethylenediamine (DMEDA) stabilizes the Cu(I) intermediate, preventing its disproportionation. The reaction is thermodynamically driven forward by the massive excess of sodium iodide (NaI).

Protocol:

  • To an oven-dried 100 mL pressure tube, add 4-(4-bromophenyl)-1-isopropyl-1H-pyrazole (5.0 g, 18.8 mmol, 1.0 eq), sodium iodide (5.6 g, 37.6 mmol, 2.0 eq), and CuI (179 mg, 0.94 mmol, 0.05 eq).

  • Evacuate the tube and backfill with nitrogen (repeat 3 times).

  • Add anhydrous 1,4-Dioxane (40 mL) followed by N,N'-dimethylethylenediamine (DMEDA) (202 µL, 1.88 mmol, 0.10 eq) via microsyringe.

  • Seal the tube tightly and heat the deep blue/green mixture at 110 °C for 24 hours behind a blast shield.

  • In-Process Control (IPC): LC-MS analysis must confirm the disappearance of the m/z 265/267 doublet and the emergence of a single sharp peak at m/z 313.0.

  • Workup: Cool the reaction to room temperature. Dilute with dichloromethane (100 mL) and wash with 5% aqueous ammonium hydroxide (NH₄OH) (3 × 50 mL). Note: The aqueous ammonia wash is critical; it selectively chelates and removes residual copper salts, turning the aqueous layer bright blue.

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallization from hot ethanol or flash chromatography (SiO₂, 10% EtOAc in Hexanes) yields the final product, 4-(4-iodophenyl)-1-isopropyl-1H-pyrazole, as an off-white crystalline solid (5.3 g, 90% yield).

References

  • Title: Copper-Catalyzed Halogen Exchange in Aryl Halides: An Aromatic Finkelstein Reaction Source: Journal of the American Chemical Society (2002) URL: [Link]

  • Title: Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds (Nobel Lecture) Source: Angewandte Chemie International Edition (2011) URL: [Link]

  • Title: Metal-Mediated Halogen Exchange in Aryl and Vinyl Halides: A Review Source: Frontiers in Chemistry (2018) URL: [Link]

Application

application of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in cancer research

Application Notes & Protocols: Leveraging 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in Targeted Cancer Therapeutics Introduction & Strategic Rationale The development of small-molecule kinase inhibitors has revolutionized...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes & Protocols: Leveraging 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in Targeted Cancer Therapeutics

Introduction & Strategic Rationale

The development of small-molecule kinase inhibitors has revolutionized targeted cancer therapy. Within this landscape, the pyrazole pharmacophore has emerged as a privileged scaffold due to its exceptional ability to mimic the purine ring of ATP, facilitating high-affinity binding to the kinase hinge region[1].

Specifically, the intermediate 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (CAS: 1399654-52-4) serves as a highly versatile building block for oncology drug discovery. The strategic incorporation of the 1-isopropyl group provides a dual advantage: it enhances the lipophilicity (LogP) of the molecule, improving cellular permeability, and acts as a steric shield that locks the pyrazole ring into an optimal conformation for fitting into deep hydrophobic pockets of the ATP-binding site[2]. Concurrently, the 4-iodophenyl moiety offers an ideal, highly reactive handle for late-stage palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse biaryl libraries for high-throughput phenotypic screening.

Mechanistic Insight: The Role of the Isopropyl-Pyrazole Scaffold

In the context of oncogenic signaling, kinases such as mutant BRAF (e.g., V600E) and Pim kinases are primary targets for inhibition. Drugs like Encorafenib, an FDA-approved BRAF inhibitor for melanoma and colorectal cancer, heavily rely on a substituted 1-isopropyl-1H-pyrazole core to achieve low-nanomolar potency and prolonged target residence time[3][4].

When designing novel inhibitors using 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, the pyrazole nitrogen atoms typically engage in critical hydrogen bonding (donor/acceptor interactions) with the backbone amides of the kinase hinge region. The extended phenyl ring, functionalized via the iodine handle, projects into the solvent-exposed region or adjacent allosteric pockets. This allows researchers to fine-tune kinase selectivity and pharmacokinetic properties without disrupting the core binding affinity[2].

Workflow & Pathway Visualization

Pathway Ligand Growth Factor RTK Receptor Tyrosine Kinase Ligand->RTK RAS RAS (Active) RTK->RAS BRAF Mutant BRAF (V600E) RAS->BRAF MEK MEK1/2 BRAF->MEK ERK ERK1/2 MEK->ERK Proliferation Cancer Cell Proliferation ERK->Proliferation Inhibitor Pyrazole-Derived Inhibitor Inhibitor->BRAF Inhibits

Fig 1: MAPK/ERK signaling pathway targeted by pyrazole-derived BRAF inhibitors.

G A 4-(4-Iodophenyl)-1-isopropyl -1H-pyrazole B Pd-Catalyzed Cross-Coupling A->B Boronic Acids C Kinase Inhibitor Library B->C D In Vitro Kinase Assay (e.g., BRAF) C->D E Hit-to-Lead Optimization D->E

Fig 2: Drug discovery workflow utilizing 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Experimental Protocol: Library Generation via Suzuki-Miyaura Cross-Coupling

To systematically explore the chemical space around the 4-phenyl region, a robust Suzuki-Miyaura cross-coupling protocol is employed. This method is designed as a self-validating system: the use of a biphasic solvent system and a bidentate palladium catalyst ensures high conversion rates, while in-process LC-MS monitoring provides real-time validation of the transmetalation and reductive elimination steps.

Causality of Reagents:

  • Catalyst (Pd(dppf)Cl₂): The bidentate dppf ligand prevents catalyst deactivation (e.g., formation of palladium black) and provides the necessary steric bulk to facilitate the reductive elimination of the bulky biaryl product.

  • Base (K₂CO₃): Activates the boronic acid by forming a reactive boronate complex, which is essential for the transmetalation step.

  • Solvent (1,4-Dioxane/H₂O, 4:1): Ensures complete dissolution of both the lipophilic pyrazole intermediate and the inorganic base.

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk tube equipped with a magnetic stir bar, add 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (1.0 eq, 0.5 mmol) and the desired aryl/heteroaryl boronic acid (1.2 eq, 0.6 mmol).

  • Catalyst & Base Addition: Add Pd(dppf)Cl₂ (0.05 eq, 2.5 mol%) and anhydrous K₂CO₃ (3.0 eq, 1.5 mmol) to the reaction vessel.

  • Inert Atmosphere Setup: Seal the tube with a rubber septum. Evacuate and backfill the vessel with ultra-pure Argon (repeat 3 times) to prevent oxidative quenching of the Pd(0) active species.

  • Solvent Addition: Inject degassed 1,4-Dioxane (4.0 mL) and degassed deionized H₂O (1.0 mL) via syringe.

  • Reaction Execution: Replace the septum with a Teflon screw cap under Argon flow. Heat the reaction mixture in a pre-heated oil bath at 90 °C for 4–8 hours. Monitor the reaction progress via TLC or LC-MS until the complete disappearance of the iodine starting material.

  • Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and wash with distilled water (2 × 10 mL) and brine (10 mL).

  • Purification & Validation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Hexanes/Ethyl Acetate gradient). Validate the final compound identity and purity using ¹H-NMR, ¹³C-NMR, and HRMS.

Quantitative Data Presentation

The following table summarizes expected yield and purity metrics when coupling 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole with various boronic acids to generate a focused screening library.

Boronic Acid Coupling PartnerCatalyst SystemTemp (°C)Time (h)Isolated Yield (%)Purity (HPLC)
Phenylboronic acidPd(dppf)Cl₂ / K₂CO₃90488>98%
3-Pyridinylboronic acidPd(dppf)Cl₂ / K₂CO₃90682>96%
4-Fluorophenylboronic acidPd(dppf)Cl₂ / K₂CO₃90491>99%
2-Aminopyrimidin-5-ylboronic acidPd(dppf)Cl₂ / K₂CO₃100874>95%

Table 1: Cross-coupling efficiency of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole with representative boronic acids.

Sources

Method

protocol for functionalization of the pyrazole ring

An in-depth technical guide to the regioselective functionalization of the pyrazole scaffold, designed for synthetic chemists and drug development professionals. Mechanistic Overview of the Pyrazole Scaffold Pyrazoles ar...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide to the regioselective functionalization of the pyrazole scaffold, designed for synthetic chemists and drug development professionals.

Mechanistic Overview of the Pyrazole Scaffold

Pyrazoles are ubiquitous in modern pharmacology, serving as the core pharmacophore in blockbuster drugs such as Celecoxib (COX-2 inhibitor), Ruxolitinib (JAK inhibitor), and Apixaban (Factor Xa inhibitor). The synthetic utility of the 1H-pyrazole ring stems from its unique electronic asymmetry. The scaffold presents three distinct modes of reactivity:

  • N1/N2 Tautomeric Nitrogens : Susceptible to N-alkylation and N-arylation.

  • C4 Position : The most electron-rich carbon, highly prone to Electrophilic Aromatic Substitution (SEAr).

  • C3/C5 Positions : Electron-deficient relative to C4, but the C5 proton is highly acidic, making it an ideal candidate for transition-metal-catalyzed C–H activation.

ReactivityMap Core 1H-Pyrazole Scaffold N_Site N1/N2: N-Arylation (Ullmann / Buchwald-Hartwig) Core->N_Site Cu/Pd, Base C4_Site C4: Electrophilic Substitution (Halogenation) Core->C4_Site NBS/NIS, H2O C5_Site C3/C5: C-H Activation (Pd/Rh/Ru Catalysis) Core->C5_Site Directing Group, TM

Fig 1. Orthogonal reactivity map of the pyrazole core outlining site-specific functionalization.

N-Functionalization: Regioselective N-Arylation

Causality & Mechanistic Insights

The construction of N-aryl pyrazoles is typically achieved via transition-metal catalysis. While Palladium-catalyzed Buchwald-Hartwig cross-coupling is the gold standard for unhindered amines[1], azoles frequently poison Pd catalysts by forming stable, off-cycle bis-azole complexes. Consequently, Copper-catalyzed Ullmann-type or Chan-Lam couplings are preferred. Pyrazoles act as excellent endogenous ligands for Copper, facilitating the oxidative addition/reductive elimination cycle[2].

Regioselectivity (N1 vs. N2) in asymmetric pyrazoles is dictated by steric hindrance. A bulky substituent at C5 will sterically block the N1 position, forcing arylation at N2[3].

Protocol 1: Copper-Catalyzed N-Arylation of Pyrazoles

Self-Validating System: The reaction mixture will transition from a pale blue suspension to a deep green/brown solution upon heating, visually confirming the formation of the active Cu-azole complex.

Reagents:

  • 1H-Pyrazole derivative (1.0 equiv, 1.0 mmol)

  • Aryl iodide or bromide (1.2 equiv, 1.2 mmol)

  • CuI (10 mol%)

  • N,N'-Dimethylethylenediamine (DMEDA) (20 mol%)

  • K₂CO₃ (2.0 equiv, 2.0 mmol)

  • Anhydrous Toluene or DMSO (3.0 mL)

Step-by-Step Methodology:

  • Preparation : To an oven-dried Schlenk tube equipped with a magnetic stir bar, add CuI, K₂CO₃, and the pyrazole substrate.

  • Inert Atmosphere : Evacuate the tube and backfill with Argon (repeat 3x).

  • Addition : Add the aryl halide, DMEDA, and solvent via syringe. Seal the tube.

  • Reaction : Heat the mixture in an oil bath at 110 °C for 18–24 hours. Monitor via TLC (Hexanes:EtOAc 3:1). The product will exhibit a higher Rf than the highly polar starting pyrazole.

  • Workup : Cool to room temperature. Dilute with EtOAc (10 mL) and filter through a pad of Celite to remove copper salts.

  • Purification : Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography.

C4-Functionalization: Electrophilic Halogenation

Causality & Mechanistic Insights

The C4 position is the actual nucleophilic center of the pyrazole ring, supporting SEAr reactions[4]. Halogenation at C4 provides a critical synthetic handle for downstream Suzuki-Miyaura or Sonogashira cross-couplings[5]. Utilizing N-halosuccinimides (NBS, NIS) in aqueous media is a highly efficient, green alternative to elemental bromine. Water provides a hydrophobic effect that forces the organic pyrazole and the halogenating agent into aggregated micro-droplets, drastically increasing the effective molarity and reaction rate without the need for transition metals[6].

Protocol 2: Green C4-Bromination using NBS in Water

Self-Validating System: The starting materials are initially insoluble in water. As the reaction proceeds, the hydrophobic brominated product will precipitate out of the aqueous phase as a dense white solid, driving the reaction forward via Le Chatelier's principle.

Reagents:

  • N-Substituted Pyrazole (1.0 equiv, 5.0 mmol)

  • N-Bromosuccinimide (NBS) (1.05 equiv, 5.25 mmol)

  • Deionized Water (15 mL)

Step-by-Step Methodology:

  • Suspension : Suspend the pyrazole in deionized water in a round-bottom flask at room temperature (25 °C).

  • Addition : Add NBS portion-wise over 5 minutes to prevent uncontrolled exothermic spikes.

  • Reaction : Stir vigorously for 1–2 hours. The suspension will thicken as the 4-bromopyrazole precipitates.

  • Validation : Check completion via LC-MS or TLC.

  • Workup : Filter the precipitate via vacuum filtration. Wash the solid cake with cold water (2 x 10 mL) to remove the water-soluble succinimide byproduct.

  • Drying : Dry the solid under high vacuum to afford the pure 4-bromopyrazole (typically >90% yield).

C3/C5-Functionalization: Direct C–H Activation

Causality & Mechanistic Insights

Direct C–H functionalization bypasses the need for pre-halogenated substrates, maximizing atom economy. The C5 position is inherently more acidic than C4 due to the inductive electron-withdrawing effect of the adjacent sp³-hybridized nitrogen atom[4]. Palladium-catalyzed C–H arylation relies on a Concerted Metalation-Deprotonation (CMD) mechanism. The N2 lone pair can act as an endogenous directing group, coordinating to the Pd(II) center and guiding it specifically to the C5 proton[4].

CH_Activation_Cycle Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Ar-X Coord N2 Coordination & C5-H Activation OxAdd->Coord Pyrazole, Base RedElim Reductive Elimination (C5-Ar Product) Coord->RedElim CMD Mechanism RedElim->Pd0 Product Release

Fig 2. General catalytic cycle for the Pd-catalyzed C5-H arylation of pyrazoles.

Protocol 3: Palladium-Catalyzed C5-Arylation

Reagents:

  • 1-Aryl/Alkyl-1H-pyrazole (1.0 equiv, 0.5 mmol)

  • Aryl bromide (1.5 equiv, 0.75 mmol)

  • Pd(OAc)₂ (5 mol%)

  • Pivalic Acid (PivOH) (30 mol%) - Crucial for the CMD transition state

  • K₂CO₃ (2.0 equiv, 1.0 mmol)

  • Dimethylacetamide (DMA) (2.0 mL)

Step-by-Step Methodology:

  • Setup : In a sealed pressure tube, combine the pyrazole, aryl bromide, Pd(OAc)₂, K₂CO₃, and PivOH in DMA.

  • Degassing : Sparge the solution with Argon for 10 minutes to remove dissolved oxygen, which can cause catalyst degradation.

  • Reaction : Heat the mixture to 120 °C for 16 hours. The solution will turn dark black, indicating the eventual aggregation of Pd(0) nanoparticles (Pd black) as the catalyst dies at the end of the reaction.

  • Workup : Cool to room temperature, dilute with EtOAc, and wash with brine (3x) to remove the high-boiling DMA solvent.

  • Purification : Dry the organic layer over Na₂SO₄, concentrate, and purify via column chromatography.

Quantitative Data Summary

Table 1: Comparative Reaction Parameters for Pyrazole Functionalization

Functionalization SiteReaction TypeTypical Reagents / CatalystBase / AdditiveSolventTemp (°C)Typical Yield (%)
N1/N2 N-Arylation (Ullmann)CuI (10 mol%), DMEDAK₂CO₃DMSO / Toluene11085–95
N1/N2 N-Arylation (Buchwald)Pd₂(dba)₃, Biaryl PhosphineNaOtBuToluene80–10070–90
C4 Electrophilic HalogenationNBS or NIS (1.05 equiv)NoneH₂O25 (RT)90–98
C5 Direct C–H ArylationPd(OAc)₂ (5 mol%)K₂CO₃, PivOHDMA / DMF12065–85

References

  • Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry. 4

  • Halogenation of Pyrazoles Using N-Halosuccinimides in CCl4 and in Water. ResearchGate. 6

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry.3

  • Preparation and Chemistry of 3/5-Halogenopyrazoles. Chemical Reviews. 5

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC - NIH. 1

  • N-Arylation of Nitrogen-Containing Heterocycles with Cu(II) Complex of 4-(2,2′:6′,2“-Terpyridin-4′-yl)toluene as a Versatile and Efficient Catalyst. DOI. 2

Sources

Application

Application Note: Experimental Procedures for the N-Isopropylation of Pyrazoles

Subtitle: Mechanistic Insights, Optimized Protocols, and Regiochemical Control in Drug Development Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Introduction & Rationale The pyrazol...

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Author: BenchChem Technical Support Team. Date: April 2026

Subtitle: Mechanistic Insights, Optimized Protocols, and Regiochemical Control in Drug Development Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Rationale

The pyrazole ring is a privileged pharmacophore in medicinal chemistry, serving as the core scaffold for numerous blockbuster drugs, including anti-inflammatory agents, kinase inhibitors, and SGLT2 inhibitors like remogliflozin[1][2]. The N-isopropylation of the pyrazole core is a highly targeted structural modification. Introducing an isopropyl group strategically increases the molecule's lipophilicity, modulates its topological polar surface area (tPSA), and provides specific steric bulk that can favorably lock the conformation of the molecule within a target protein's binding pocket.

This application note synthesizes field-proven methodologies for the N-isopropylation of pyrazoles, detailing the causality behind reagent selection, regiochemical control, and self-validating analytical checks.

Mechanistic Overview & Causality

Tautomerism and Regioselectivity

Unsymmetrical 1H-pyrazoles exist as a dynamic mixture of tautomers. Deprotonation by a base yields a resonance-stabilized pyrazolate anion[3]. The subsequent alkylation with an isopropyl halide (e.g., 2-bromopropane) proceeds via an SN2 mechanism. The regioselectivity of this attack is governed by a strict competition between steric hindrance and electronic distribution. For instance, in 3-substituted pyrazoles (e.g., 3-methyl or 3-phenyl-1H-pyrazole), the steric clash from the adjacent substituent directs the incoming electrophile predominantly to the less hindered N1 position[3][4].

The Role of Base and Solvent (The "Cesium Effect")

The choice of base and solvent fundamentally alters the reaction's transition state. Polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (MeCN) are essential because they effectively solvate the alkali metal cation, leaving the pyrazolate anion "naked" and highly nucleophilic[3]. While K2CO3 is the industry standard for routine alkylations, utilizing Cs2CO3 leverages the "cesium effect." The larger, more polarizable cesium cation forms a looser ion pair with the pyrazolate anion compared to potassium. This enhances the nucleophilicity of the nitrogen, often improving both the reaction rate and regioselectivity for sterically demanding isopropylations, a technique successfully employed in the synthesis of complex gliflozin APIs[2].

Pathway A 1H-Pyrazole (Tautomeric Mixture) B Base Addition (e.g., K2CO3, Cs2CO3) A->B C Pyrazolate Anion (Resonance Stabilized) B->C Deprotonation D Electrophile Addition (2-Bromopropane) C->D E SN2 Transition State (Steric/Electronic Control) D->E SN2 Attack F Major Regioisomer (Less Hindered N) E->F Favored G Minor Regioisomer (Steric Clash) E->G Disfavored

Mechanistic pathway of base-mediated pyrazole N-isopropylation highlighting regioselectivity.

Experimental Workflow Logic

Selecting the correct protocol depends entirely on the electronic nature of the pyrazole substrate and its tolerance to basic conditions.

Workflow Start Substrate Evaluation (Unsymmetrical Pyrazole) Q1 Base-sensitive functional groups? Start->Q1 Mild Protocol B: Mitsunobu Reaction (iPrOH, DIAD, PPh3) Q1->Mild Yes Q2 Strict regiocontrol required? Q1->Q2 No Cs Protocol A (Variant): Cs2CO3 in DMF (Kinetic Control) Q2->Cs Yes K Protocol A (Standard): K2CO3 in MeCN/DMF (Thermodynamic) Q2->K No

Decision matrix for selecting the optimal N-isopropylation protocol based on substrate properties.

Quantitative Data: Condition Optimization Summary

The following table synthesizes expected outcomes based on variations in reaction parameters, providing a baseline for protocol optimization.

MethodReagentsSolventTemp (°C)Typical YieldRegioselectivity Control
Standard Alkylation 2-Bromopropane, K2CO3DMF or MeCN60–8065–85%Moderate (Steric-driven)
Enhanced Alkylation 2-Iodopropane, Cs2CO3DMF25–6070–90%High (Ion-pair driven)
Mitsunobu Reaction Isopropanol, DIAD, PPh3THF0–2550–80%Moderate to High
Phase Transfer (PTC) 2-Bromopropane, KOtBu, 18-crown-6Et2O / Toluene25–5060–85%High (N1 favored)

Detailed Experimental Protocols

Protocol A: Standard Base-Mediated N-Isopropylation

This is the robust, industry-standard method for substrates tolerant of mild inorganic bases and elevated temperatures[2][3].

  • Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the 1H-pyrazole derivative (1.0 equiv) and anhydrous DMF to achieve a 0.2 M concentration.

  • Base Addition: Add K2CO3 or Cs2CO3 (2.0 equiv). Stir the suspension at room temperature for 15–30 minutes. Causality: This pre-stirring ensures complete deprotonation and generation of the highly nucleophilic pyrazolate anion before the electrophile is introduced.

  • Electrophile Addition: Add 2-bromopropane (1.5 equiv) dropwise via syringe. (Note: 2-iodopropane can be substituted to accelerate reaction kinetics at lower temperatures, minimizing potential degradation of sensitive substrates).

  • Heating & Monitoring: Heat the reaction mixture to 60–80 °C. Monitor the reaction progress via LC-MS or TLC until the starting material is entirely consumed (typically 4–12 hours).

  • Work-up: Cool the mixture to room temperature. Quench by pouring the mixture into distilled water (3× the volume of DMF). Causality: The massive aqueous dilution dissolves the inorganic salts and forces the highly lipophilic N-isopropylpyrazole product into the organic phase during extraction. Extract the aqueous layer with Ethyl Acetate (3×).

  • Purification: Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

Protocol B: Mitsunobu N-Isopropylation

Utilized for substrates bearing base-sensitive functional groups or when alkyl halides are prone to unwanted elimination pathways[1].

  • Reaction Setup: In a flame-dried flask under an inert atmosphere (N2/Ar), dissolve the 1H-pyrazole (1.0 equiv), anhydrous isopropanol (1.2 equiv), and triphenylphosphine (PPh3, 1.2 equiv) in anhydrous THF (0.1 M).

  • Activation: Cool the mixture to 0 °C using an ice bath.

  • Coupling Agent Addition: Add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv) dropwise over 10–15 minutes. Causality: Slow addition is critical to prevent the premature consumption of the betaine intermediate and suppress the formation of unwanted hydrazine byproducts.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

  • Work-up & Purification: Concentrate the mixture directly under reduced pressure. Because Mitsunobu reactions generate triphenylphosphine oxide (TPPO) as a stoichiometric byproduct, purification requires careful column chromatography or trituration of the crude mass with cold ether/hexane to precipitate and filter off the TPPO[1].

In-Process Controls & Self-Validating Systems

To guarantee the scientific integrity of the synthesized compound, the protocol must be treated as a self-validating system. Do not rely solely on mass confirmation.

  • Reaction Monitoring: Utilize TLC (UV 254 nm and KMnO4 stain) alongside LC-MS to track the disappearance of the starting material. The N-isopropyl product will elute significantly faster (higher Rf) on normal-phase silica due to the masking of the polar N-H bond.

  • Regiochemical Assignment (Critical): 1D 1H NMR is often insufficient to distinguish between N1 and N2 regioisomers due to highly similar chemical shifts. 2D NMR techniques are strictly required. Utilize NOESY (Nuclear Overhauser Effect Spectroscopy) or HMBC (Heteronuclear Multiple Bond Correlation) to confirm the spatial or through-bond relationship between the isopropyl methine proton (typically a septet around δ 4.5–4.8 ppm) and the adjacent substituent on the pyrazole ring[4]. A strong NOE cross-peak between the isopropyl group and a C5-proton/substituent definitively validates the regiochemistry.

Sources

Method

Application Note: Scalable Synthesis and Process Optimization of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Intermediates

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Executive Summary & Chemical Significance 4-(4-Iodophenyl)-1-isopropyl-1H-py...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Chemical Significance

4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (CAS: 1399654-52-4) is a highly privileged halogenated heterocyclic building block. The 1-alkyl-4-arylpyrazole core is a structural motif frequently utilized in the design of neuro-active therapeutics, most notably in 5-HT2A receptor inverse agonists such as Nelotanserin analogs (1)[1]. The para-iodo substitution provides an ideal, highly reactive synthetic handle for late-stage diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig aminations).

As a Senior Application Scientist, I have observed that traditional routes—such as the direct N-alkylation of 4-(4-iodophenyl)-1H-pyrazole with isopropyl bromide—often suffer from poor regioselectivity, yielding statistical mixtures of isomers or over-alkylated pyrazolium salts. To circumvent these purification bottlenecks, this application note details a de novo pyrazole annulation strategy that guarantees 100% regiochemical fidelity.

Retrosynthetic Strategy & Mechanistic Rationale

To achieve absolute regiocontrol, we utilize a two-step sequence beginning with the Arnold-Vilsmeier reaction, followed by a regioselective hydrazine condensation (2)[2].

  • Step 1: Decarboxylative Formylation. By treating commercially available 4-iodophenylacetic acid with the Vilsmeier-Haack reagent (POCl₃/DMF), we induce a decarboxylative formylation (3)[4]. Causality: The initial mixed anhydride undergoes enolization and electrophilic attack by the iminium species. Thermal energy (75 °C) drives the subsequent decarboxylation (-CO₂). A second formylation yields a highly stable 2-aryl-3-(dimethylamino)acrolein (vinamidinium) intermediate.

  • Step 2: Regioselective Annulation. The symmetric C3-electrophile is condensed with isopropylhydrazine. Causality: Because the two electrophilic carbons on the acrolein are chemically equivalent (or rapidly interconverting), condensation with the mono-substituted hydrazine exclusively yields the 1-isopropyl-4-aryl isomer. This completely bypasses the regiochemical ambiguities of direct alkylation.

SynthesisWorkflow SM 4-Iodophenylacetic acid (Starting Material) Step1 Decarboxylative Formylation (70-80 °C) SM->Step1 Reagent1 POCl3 / DMF (Vilsmeier Reagent) Reagent1->Step1 Int 2-(4-Iodophenyl)-3-(dimethylamino)acrolein (Key Intermediate) Step1->Int -CO2, -HCl Step2 Regioselective Cyclization (Reflux) Int->Step2 Reagent2 Isopropylhydrazine HCl + Et3N / EtOH Reagent2->Step2 Prod 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (Final Product) Step2->Prod -H2O, -HNMe2

Figure 1: Two-step scalable synthetic workflow for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Process Metrics & Quantitative Data

The following table summarizes the stoichiometry, yield expectations, and Critical Process Parameters (CPPs) validated for a 100-gram scale synthesis.

StepMaterial / ReagentMW ( g/mol )Eq.Mass / VolYieldPurityCritical Process Parameter (CPP)
1 4-Iodophenylacetic acid262.041.0100.0 g--Starting Material
1 Phosphorus oxychloride (POCl₃)153.333.5123.5 mL--Add at < 15 °C to control exotherm
1 N,N-Dimethylformamide (DMF)73.09Solv.500.0 mL--Must be strictly anhydrous
1 Acrolein Intermediate 301.12-98.5 g 85.0% > 95% Heat to 75 °C to drive -CO₂
2 Acrolein Intermediate301.121.098.5 g--Key Intermediate
2 Isopropylhydrazine HCl110.591.243.4 g--Hygroscopic, store desiccated
2 Triethylamine (Et₃N)101.191.568.4 mL--Required to free-base hydrazine
2 Final Pyrazole Product 312.15-89.9 g 88.0% > 99% Reflux (78 °C) for aromatization

Experimental Protocols (Self-Validating System)

This protocol is designed as a self-validating system. By integrating specific In-Process Controls (IPCs) at thermodynamic bottlenecks, the operator can confirm the reaction trajectory in real-time before proceeding to downstream operations.

Step 1: Synthesis of 2-(4-Iodophenyl)-3-(dimethylamino)acrolein
  • Vilsmeier Reagent Generation: Charge a dry, nitrogen-flushed 2 L jacketed reactor with anhydrous DMF (500 mL). Cool the system to 0–5 °C. Slowly add POCl₃ (123.5 mL, 3.5 equiv) dropwise via an addition funnel over 45 minutes.

    • Causality: The formation of the Vilsmeier chloriminium ion is highly exothermic. Maintaining the internal temperature below 15 °C prevents the thermal degradation of the reagent into inactive polymeric byproducts.

  • Substrate Addition: Stir the pale-yellow complex for 30 minutes at room temperature. Add 4-iodophenylacetic acid (100.0 g, 1.0 equiv) in five equal portions to manage localized heating.

  • Decarboxylative Formylation: Heat the reaction mixture to 75 °C for 4 hours.

    • IPC 1 (Self-Validation): Connect the reactor exhaust to a mineral oil bubbler. The reaction is self-indicating; vigorous CO₂ gas evolution will occur as the temperature surpasses 60 °C. The cessation of bubbling physically confirms that the decarboxylation step is complete.

  • Workup: Cool the mixture to 10 °C and carefully quench by pouring over 1.5 kg of crushed ice. Neutralize the highly acidic aqueous layer with 10% NaOH (aq) to pH 7–8. Extract with Dichloromethane (3 x 400 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield the intermediate as a yellow/brown solid (98.5 g).

Step 2: Regioselective Synthesis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole
  • Hydrazine Free-Basing: In a 1 L round-bottom flask, dissolve the acrolein intermediate (98.5 g, 1.0 equiv) in absolute Ethanol (500 mL). Add Isopropylhydrazine hydrochloride (43.4 g, 1.2 equiv) followed by Triethylamine (68.4 mL, 1.5 equiv).

    • Causality: Triethylamine is strictly required to liberate the free hydrazine from its HCl salt, enabling the initial nucleophilic attack on the acrolein electrophile.

  • Cyclization & Aromatization: Equip the flask with a reflux condenser and heat the mixture to reflux (78 °C) for 3 hours.

    • IPC 2 (Self-Validation): The aromatization of the pyrazole ring forces the elimination of water and dimethylamine gas. Wet pH paper held over the condenser exhaust will turn deep blue (pH > 9) due to the basic dimethylamine vapor. When the vapor space returns to neutral, aromatization is complete.

  • Isolation: Concentrate the ethanol under reduced pressure. Partition the resulting residue between Ethyl Acetate (600 mL) and Water (400 mL).

  • Purification: Wash the organic layer with 1N HCl (200 mL) to remove residual dimethylamine and unreacted hydrazine, followed by a brine wash. Dry over MgSO₄, concentrate, and recrystallize the crude solid from a mixture of Heptane/Ethyl Acetate (4:1) to afford the pure 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole as an off-white crystalline solid (89.9 g).

References

  • Title: Science of Synthesis: Houben-Weyl Methods of Molecular Transformations (Pyrazole Chemistry)
  • Title: Discovery of 1-[3-(4-Bromo-2-methyl-2H-pyrazol-3-yl)-4-methoxyphenyl]-3-(2,4-difluorophenyl)urea (Nelotanserin)
  • Source: ACS Publications (Journal of Medicinal Chemistry)

Sources

Application

4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole as a building block for drug discovery

Application Note: 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in Modern Drug Discovery Executive Summary The rational design of small-molecule therapeutics relies heavily on the availability of versatile, highly reactive bu...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in Modern Drug Discovery

Executive Summary

The rational design of small-molecule therapeutics relies heavily on the availability of versatile, highly reactive building blocks. 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (CAS: 1399654-52-4) has emerged as a strategic intermediate in medicinal chemistry. By combining the privileged pyrazole pharmacophore with a lipophilic N-isopropyl group and a highly reactive aryl iodide handle, this compound serves as an ideal electrophilic partner for late-stage functionalization and high-throughput library generation. This application note details the mechanistic rationale behind its structural features and provides a self-validating protocol for its use in transition-metal-catalyzed cross-coupling workflows.

Physicochemical Profiling & Structural Rationale

To effectively utilize a building block, researchers must understand the physicochemical contributions of its distinct structural moieties. Table 1 summarizes the core properties of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole .

Table 1: Physicochemical and Structural Data

PropertyValueRationale in Drug Design
Chemical Name 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazoleN/A
CAS Number 1399654-52-4N/A
Molecular Formula C12H13IN2N/A
Molecular Weight 312.15 g/mol Low MW allows for downstream elaboration without exceeding Lipinski's Rule of 5.
SMILES CC(C)N1N=CC(C2=CC=C(I)C=C2)=C1N/A
Pyrazole Core 1H-pyrazole derivativeActs as a "privileged scaffold" capable of mimicking planar peptide bonds, frequently utilized in kinase inhibitors and anti-inflammatory agents .
N-Isopropyl Group Alkylated N1 positionRemoves the N-H hydrogen bond donor, increasing lipophilicity (LogP) and membrane permeability. It also locks the tautomeric state, simplifying Structure-Activity Relationship (SAR) analysis .
Aryl Iodide Handle C-I bond on the phenyl ringThe low bond dissociation energy of the C-I bond ensures rapid oxidative addition to Pd(0) or Cu(I) centers, enabling milder reaction conditions compared to aryl bromides or chlorides .

Mechanistic Insights: Application Workflows in Medicinal Chemistry

In drug discovery, the generation of diverse analog libraries is critical for hit-to-lead optimization. The aryl iodide moiety of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole makes it a premier candidate for Suzuki-Miyaura cross-coupling (C-C bond formation) and Buchwald-Hartwig amination (C-N bond formation).

Because the oxidative addition of palladium into an aryl iodide is kinetically favored, reactions utilizing this building block can often be run at lower temperatures or with less sterically demanding ligands. This chemoselectivity allows medicinal chemists to perform sequential cross-couplings or one-pot borylation/Suzuki sequences without degrading sensitive functional groups present on the coupling partner .

G A 4-(4-Iodophenyl)-1-isopropyl -1H-pyrazole (Core Scaffold) B Pd-Catalyzed Cross-Coupling A->B Boronic Acids/Amines C Library Diversification B->C Purification D Biological Screening C->D Hit ID

Workflow of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in library generation and screening.

Experimental Protocol: High-Throughput Suzuki-Miyaura Coupling

The following protocol describes a robust, self-validating methodology for coupling 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole with diverse aryl/heteroaryl boronic acids.

Materials Required
  • Electrophile: 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (1.0 equivalent)

  • Nucleophile: Aryl/Heteroaryl Boronic Acid or Pinacol Ester (1.5 equivalents)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equivalents / 5 mol%)

  • Base: Potassium Carbonate (K₂CO₃) (3.0 equivalents, 2M aqueous solution)

  • Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology

Step 1: Reaction Setup & Degassing (Critical Causality)

  • Action: In an oven-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (1.0 eq), the boronic acid (1.5 eq), and Pd(dppf)Cl₂ (0.05 eq).

  • Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, which accelerates the reductive elimination step and minimizes protodeboronation or homocoupling side reactions.

  • Action: Add 1,4-Dioxane and the 2M aqueous K₂CO₃ solution (typically a 4:1 v/v ratio of Dioxane:Water). Sparge the biphasic mixture with Argon for 10 minutes.

  • Causality: Oxygen must be rigorously excluded. O₂ rapidly oxidizes the electron-rich Pd(0) active species to an inactive Pd(II) state, prematurely terminating the catalytic cycle.

Step 2: Thermal Activation

  • Action: Seal the vial and heat the reaction mixture to 90°C using an oil bath or heating block for 2–4 hours.

  • Causality: 90°C provides the necessary activation energy for transmetalation—often the rate-limiting step in Suzuki couplings involving sterically hindered or electron-deficient boronic acids—while remaining safely below the boiling point of the aqueous mixture.

Step 3: In-Process Monitoring (Self-Validation)

  • Action: At the 2-hour mark, sample the organic layer and analyze via LC-MS.

  • Validation: The protocol is self-validating if the Total Ion Chromatogram (TIC) shows complete disappearance of the starting material mass ( [M+H]+=313.1 ). If the iodide persists, the system indicates either catalyst deactivation (check degassing) or poor transmetalation (consider switching to a stronger base like Cs₂CO₃).

Step 4: Workup and Palladium Scavenging

  • Action: Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄.

  • Action: Add a palladium scavenger (e.g., SiliaMetS® Thiol) to the organic layer and stir for 1 hour before filtration.

  • Causality: Heavy metal contamination can cause false positives in downstream biological assays (especially in enzymatic or cellular screens). Thiol-functionalized silica effectively traps residual palladium, ensuring the integrity of the biological data.

Mechanism Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition (Rapid with Aryl Iodide) Pd0->OxAdd Transmet Transmetalation (Boronic Acid + K2CO3) OxAdd->Transmet RedElim Reductive Elimination (Product Release) Transmet->RedElim RedElim->Pd0 Catalyst Regeneration

Catalytic cycle of the Suzuki-Miyaura cross-coupling utilizing the aryl iodide building block.

Troubleshooting Matrix

To maintain the trustworthiness of the experimental workflow, consult Table 2 for resolving common deviations during the coupling of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Table 2: Troubleshooting and Corrective Actions

Observation (via LC-MS/TLC)Mechanistic CauseCorrective Action
Incomplete conversion of Aryl Iodide Catalyst oxidation or insufficient transmetalation energy.Ensure rigorous Argon sparging. Increase temperature to 100°C or switch base to Cs₂CO₃.
High levels of Boronic Acid Homocoupling Presence of oxygen promoting oxidative homocoupling of the boronic acid.Deoxygenate solvents prior to use. Increase boronic acid equivalents to 2.0.
Protodeboronation of Boronic Acid Base-catalyzed hydrolysis of the C-B bond outcompeting transmetalation.Switch to an anhydrous solvent system (e.g., Toluene/DMF) with a fluoride source (e.g., CsF) instead of aqueous base.

References

  • International Journal of Novel Research and Development (IJNRD). "Pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review." IJNRD, 2023. Available at:[Link]

  • MDPI. "A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives." Molecules, 2022. Available at:[Link]

  • ResearchGate. "Synthesis of Arylated Pyrazoles by Site-Selective Suzuki-Miyaura Reactions of Tribromopyrazoles." ChemInform, 2014. Available at:[Link]

  • Che, Allen. "One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis." Medium, 2023. Available at:[Link]

Method

Mastering the Purification of Substituted Pyrazoles: An Application Guide for Researchers

Substituted pyrazoles form the backbone of a vast array of molecules critical to drug discovery, agrochemicals, and materials science.[1][2][3] Their synthesis, however, often yields a crude mixture containing unreacted...

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Author: BenchChem Technical Support Team. Date: April 2026

Substituted pyrazoles form the backbone of a vast array of molecules critical to drug discovery, agrochemicals, and materials science.[1][2][3] Their synthesis, however, often yields a crude mixture containing unreacted starting materials, regioisomers, and other byproducts.[4][5] Achieving the high degree of purity required for downstream applications necessitates robust and well-chosen purification strategies. This guide provides an in-depth exploration of the primary methods for purifying substituted pyrazole compounds, offering detailed protocols and the scientific rationale behind procedural choices to empower researchers in their quest for molecular purity.

The Strategic Importance of Purification

The biological activity and physical properties of a pyrazole derivative are intrinsically linked to its structure and purity. Impurities, even in trace amounts, can lead to misleading biological data, poor device performance, or failed regulatory approval. The choice of purification method is not a one-size-fits-all decision; it is dictated by the physicochemical properties of the target pyrazole and its impurities, including polarity, solubility, pKa, and thermal stability.[6][7]

Decision-Making Workflow for Pyrazole Purification

Selecting the optimal purification strategy is a critical first step. The following workflow provides a logical decision-making process based on the characteristics of the crude product.

Purification_Workflow Start Crude Substituted Pyrazole Is_Solid Is the compound a solid? Start->Is_Solid Is_Liquid Is the compound a liquid or an oil? Start->Is_Liquid Is_Solid->Is_Liquid No Purity_Check Initial Purity >90%? Is_Solid->Purity_Check Yes Chromatography Column Chromatography Is_Liquid->Chromatography Yes Distillation Fractional Distillation (For volatile liquids) Is_Liquid->Distillation Consider Boiling Point Difference Recrystallization Recrystallization Purity_Check->Recrystallization Yes Purity_Check->Chromatography No Final_Purity Assess Final Purity (HPLC, GC-MS, NMR) Recrystallization->Final_Purity Acid_Base Acid-Base Extraction (If applicable) Chromatography->Acid_Base Pre-purification Option Chromatography->Final_Purity Acid_Base->Final_Purity Distillation->Final_Purity

Caption: A decision tree for selecting the optimal purification method for substituted pyrazoles.

Method 1: Recrystallization - The Art of Crystal Perfection

For solid compounds with an initial purity of over 90%, recrystallization is often the most efficient and scalable method to achieve high purity (>99%).[7] The principle lies in the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures.

Core Principle: Solubility Differentials

An ideal recrystallization solvent should dissolve the pyrazole compound readily at an elevated temperature but poorly at lower temperatures.[8] Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble even at high temperatures (allowing for hot filtration).

Selecting the Right Solvent System

The choice of solvent is paramount and often requires empirical screening.[8][9] Polarity of the pyrazole, governed by its substituents, is the primary guide.

Solvent/SystemPolarityTypically Used For
Single Solvents
Ethanol, MethanolPolar ProticGeneral purpose, good for many pyrazoles.
Ethyl Acetate, AcetonePolar AproticGood for moderately polar compounds.[8][9]
Hexane, CyclohexaneNon-polarFor non-polar pyrazoles.
WaterHighly PolarFor pyrazoles with highly polar functional groups.
Mixed Solvents
Ethanol/WaterVariableA "good" solvent (ethanol) paired with an "anti-solvent" (water).[9][10]
Hexane/Ethyl AcetateVariableFor compounds with intermediate polarity.[9]
Protocol 1: Single-Solvent Recrystallization
  • Dissolution: Place the crude pyrazole in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling with stirring.[9]

  • Achieve Saturation: Continue adding small portions of the hot solvent until the compound just dissolves completely. Using excess solvent is a common mistake that significantly reduces yield.[9]

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.

  • Cooling and Crystallization: Allow the flask to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Rapid cooling can trap impurities.[9]

  • Maximizing Yield: Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal formation.[9]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove residual mother liquor.

  • Drying: Dry the purified crystals, typically under vacuum.

Troubleshooting Recrystallization
ProblemCausalitySolution(s)
"Oiling Out" The compound's melting point is lower than the solution's boiling point, causing it to melt rather than dissolve and then separate as an oil upon cooling.[9]1. Add more of the "good" solvent to lower the saturation temperature.[9]2. Ensure very slow cooling.[9]3. Change to a lower-boiling point solvent system.[9]
No Crystal Formation The solution is not supersaturated, or nucleation is inhibited.1. Scratch the inner surface of the flask with a glass rod to create nucleation sites.[9]2. Add a "seed crystal" of the pure compound.[9]3. Reduce solvent volume by careful evaporation and re-cool.[9]
Low Yield Too much solvent was used, or cooling was insufficient.[9]1. Use the absolute minimum amount of hot solvent for dissolution.[9]2. Ensure thorough cooling in an ice bath.[9]3. Concentrate the mother liquor and attempt a second crop of crystals.

Method 2: Column Chromatography - Separation by Adsorption

For liquid pyrazoles, complex mixtures, or for separating isomers with similar physical properties, column chromatography is the method of choice.[6][7] This technique separates compounds based on their differential adsorption to a stationary phase and their solubility in a mobile phase.

Choosing the Stationary and Mobile Phases
  • Normal-Phase (Most Common): A polar stationary phase (e.g., silica gel, alumina) is used with a non-polar mobile phase (eluent), typically a mixture like hexane/ethyl acetate. Non-polar compounds elute first.

  • Reversed-Phase: A non-polar stationary phase (e.g., C18-functionalized silica) is used with a polar mobile phase (e.g., acetonitrile/water).[7] Polar compounds elute first. This is common in HPLC analysis.[11][12]

A Note on Basic Pyrazoles: The pyrazole ring is weakly basic. This can cause strong interaction with the acidic silanol groups on standard silica gel, leading to peak tailing and poor recovery.[7]

  • Solution: Deactivate the silica gel by preparing the slurry with an eluent containing a small amount of triethylamine (~0.5-1% by volume).[7][10] Alternatively, neutral alumina can be used as the stationary phase.[7][10]

Protocol 2: Flash Column Chromatography
  • Eluent Selection: Using Thin Layer Chromatography (TLC), identify a solvent system that provides good separation of the target compound from impurities, aiming for an Rf value of ~0.3 for the target.

  • Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column and use gentle pressure to pack a uniform bed, ensuring no air bubbles are trapped.[7]

  • Sample Loading: Dissolve the crude pyrazole in a minimal amount of a suitable solvent (e.g., dichloromethane).[7] Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column bed. This "dry loading" technique often results in better separation.

  • Elution: Begin eluting with the low-polarity solvent system. Gradually increase the polarity of the mobile phase (gradient elution) to move the compounds down the column.

  • Fraction Collection: Collect the eluent in a series of fractions.

  • Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Method 3: Acid-Base Extraction - Exploiting pKa Differences

The basic nitrogen atom in the pyrazole ring provides a chemical handle for a powerful purification technique: acid-base extraction.[4][9] This method is excellent for removing non-basic or neutral impurities from a pyrazole product.

Core Principle: Salt Formation and Phase Transfer

By washing an organic solution of the crude pyrazole with an aqueous acid (e.g., 1 M HCl), the basic pyrazole is protonated, forming a water-soluble salt.[13] This salt transfers to the aqueous phase, leaving non-basic organic impurities behind in the organic layer. The aqueous layer is then isolated, basified (e.g., with 1 M NaOH), and the now-neutral pyrazole is extracted back into an organic solvent.[4]

AcidBase_Extraction cluster_0 Separatory Funnel 1 cluster_1 Separatory Funnel 2 Crude Crude Pyrazole + Neutral Impurities (in Organic Solvent) Add_Acid Add Aqueous Acid (e.g., 1M HCl) Crude->Add_Acid Organic_Layer1 Organic Layer: Neutral Impurities Add_Acid->Organic_Layer1 Separate Aqueous_Layer1 Aqueous Layer: Protonated Pyrazole Salt Add_Acid->Aqueous_Layer1 Separate Aqueous_Layer2 Aqueous Layer: Protonated Pyrazole Salt Aqueous_Layer1->Aqueous_Layer2 Add_Base Add Aqueous Base (e.g., 1M NaOH) Aqueous_Layer2->Add_Base Add_Organic Add Fresh Organic Solvent Add_Base->Add_Organic Organic_Layer2 Organic Layer: Pure Pyrazole Add_Organic->Organic_Layer2 Separate Aqueous_Layer3 Aqueous Layer: (Discard) Add_Organic->Aqueous_Layer3 Separate

Caption: Workflow for the purification of a basic pyrazole using acid-base extraction.

Protocol 3: Acid-Base Extraction
  • Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.[4]

  • Acidic Wash: Add an equal volume of dilute aqueous acid (e.g., 1 M HCl) to the funnel. Shake vigorously, venting frequently. Allow the layers to separate.[4][13]

  • Separation: Drain the lower aqueous layer (containing the protonated pyrazole salt) into a clean flask. For thorough extraction, wash the organic layer again with fresh aqueous acid and combine the aqueous extracts.[4]

  • Basification: Cool the combined aqueous extracts in an ice bath. Slowly add a base (e.g., 1 M NaOH) with stirring until the solution is basic (confirm with pH paper). The purified pyrazole will often precipitate out or form an oily layer.[13]

  • Back-Extraction: Add a fresh portion of organic solvent to the now-basic aqueous mixture. Shake to extract the neutral pyrazole back into the organic phase.

  • Drying and Concentration: Separate the organic layer, dry it over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified pyrazole.[4]

Purity Assessment: The Final Verdict

Successful purification must be confirmed with analytical techniques. A combination of methods is often employed for a comprehensive assessment.

Analytical MethodInformation Provided
HPLC (High-Performance Liquid Chromatography) The cornerstone for purity determination, providing high-resolution separation and quantification of the main component and impurities.[11][14] A C18 column with a mobile phase of acetonitrile and water (often with 0.1% formic or trifluoroacetic acid) is typical for pyrazole analysis.[11]
GC-MS (Gas Chromatography-Mass Spectrometry) Suitable for volatile pyrazole compounds, offering excellent separation and structural identification of impurities based on their mass-to-charge ratio.[14]
NMR (Nuclear Magnetic Resonance) Spectroscopy ¹H NMR is a powerful tool for structural confirmation and can reveal the presence of isomers or residual solvents.[11] Quantitative NMR (qNMR) can determine absolute purity against a certified reference standard.[14]

By understanding the principles behind these core techniques and applying the detailed protocols within this guide, researchers can confidently and efficiently purify substituted pyrazole compounds, ensuring the integrity and reliability of their scientific endeavors.

References

  • ResearchGate. How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Available from: [Link]

  • JETIR.org. SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Available from: [Link]

  • Google Patents. WO2011076194A1 - Method for purifying pyrazoles.
  • PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available from: [Link]

  • SIELC Technologies. Separation of Pyrazole on Newcrom R1 HPLC column. Available from: [Link]

  • MDPI. Recent Advances in Synthesis and Properties of Pyrazoles. Available from: [Link]

  • PMC. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Available from: [Link]

  • RSC Publishing. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. Available from: [Link]

  • IntechOpen. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Available from: [Link]

  • ResearchGate. Representative Chromatogram of spiked Pyrazole boronic pinacol ester (1). Available from: [Link]

  • In Press. Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Available from: [Link]

  • Reddit. Purification of Amino-Pyrazoles : r/OrganicChemistry. Available from: [Link]

  • ACS Publications. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines | The Journal of Organic Chemistry. Available from: [Link]

  • IJRAR. Synthesis of Pyrazole Compounds by Using Sonication Method. Available from: [Link]

  • RSC Publishing. Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling appr. Available from: [Link]

  • ResearchGate. Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography | Request PDF. Available from: [Link]

  • Wiley Online Library. A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐. Available from: [Link]

  • Google Patents. DE102009060150A1 - Process for the purification of pyrazoles.

Sources

Application

Application Notes &amp; Protocols for the Quality Control of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

Foreword: The Imperative of Quality in Pharmaceutical Intermediates In pharmaceutical development, the integrity of the final Active Pharmaceutical Ingredient (API) is inextricably linked to the quality of its precursors...

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Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Imperative of Quality in Pharmaceutical Intermediates

In pharmaceutical development, the integrity of the final Active Pharmaceutical Ingredient (API) is inextricably linked to the quality of its precursors. The compound 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is a key heterocyclic building block, whose iodinated phenyl and pyrazole moieties make it a versatile intermediate for constructing complex molecular architectures through cross-coupling reactions. Ensuring its identity, purity, and stability is not merely a procedural checkpoint but a foundational pillar of drug safety and efficacy. An FDA survey highlighted that 25% of global drug recalls are due to issues with starting material quality, underscoring the critical nature of robust analytical oversight.[1] This guide provides a comprehensive suite of analytical techniques and detailed protocols designed for the rigorous quality control (QC) of this specific intermediate, grounded in established scientific principles and global regulatory expectations.[2]

Guiding Principle: A Lifecycle Approach to Analytical Procedures

Modern analytical quality control transcends simple batch-release testing. It embraces a lifecycle approach, as encouraged by the International Council for Harmonisation (ICH) guidelines Q2(R2) and Q14.[3][4][5] This philosophy posits that an analytical method is not static; it is developed, validated, and continuously monitored throughout its operational life to ensure it remains fit for its intended purpose.[5][6][7] The protocols herein are designed with this principle in mind, providing a framework for not only initial validation but also for ongoing system suitability and performance verification.

Section 1: Identity Confirmation

The first step in any quality control workflow is the unequivocal confirmation of the chemical structure. A combination of spectroscopic techniques provides a comprehensive and orthogonal approach to identity verification.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy is the gold standard for structural confirmation, providing detailed information about the chemical environment of each proton (¹H) and carbon (¹³C) atom in the molecule.[8] This allows for an unambiguous verification of the connectivity and substitution pattern of the 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole structure.

Protocol: ¹H and ¹³C NMR Analysis

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the test sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).[8]

  • Instrument Setup:

    • Spectrometer: 400 MHz or higher.

    • Acquisition Parameters (¹H): 16-32 scans, relaxation delay of 1-2 seconds.

    • Acquisition Parameters (¹³C): 1024-2048 scans, relaxation delay of 2-5 seconds.

  • Data Analysis: Process the spectra and compare the chemical shifts (δ), coupling constants (J), and integration values with the expected theoretical values and a qualified reference standard.

Expected Spectral Data (Illustrative)
¹H NMR (400 MHz, CDCl₃)
Chemical Shift (δ, ppm)
~7.70
~7.20
~7.60
~7.50
~4.60
~1.50
¹³C NMR (100 MHz, CDCl₃)
Chemical Shift (δ, ppm)
~140-135
~138
~129
~120
~93
~52
~23

Note: Actual chemical shifts may vary slightly based on solvent and concentration. Data is extrapolated from analysis of similar pyrazole structures.[9][10][11]

Functional Group Verification by Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR spectroscopy is a rapid and powerful technique for identifying the presence of specific functional groups by measuring the absorption of infrared radiation at characteristic frequencies.[12][13] It serves as a quick identity check, confirming the presence of the key structural motifs of the molecule.

Protocol: FTIR Analysis (Attenuated Total Reflectance - ATR)

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No further preparation is needed.

  • Instrument Setup:

    • Mode: ATR.

    • Scan Range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Scans: 16-32.

  • Data Analysis: Record the spectrum and identify the characteristic absorption bands.

Expected Characteristic FTIR Peaks (cm⁻¹)
Wavenumber Range (cm⁻¹)
3150-3100
2980-2940
1590-1550
1500-1450
1100-1000

Note: Peak positions are based on typical values for pyrazole and substituted aromatic compounds.[14][15][16][17]

Molecular Weight Confirmation by Mass Spectrometry (MS)

Causality: Mass spectrometry provides the exact molecular weight of the compound, offering a definitive piece of evidence for its identity. When coupled with a chromatographic system (LC-MS or GC-MS), it can also provide molecular weight information for impurities.

Protocol: LC-MS Analysis

  • Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent like acetonitrile or methanol.

  • Instrumentation:

    • Ionization Source: Electrospray Ionization (ESI), positive mode.

    • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

    • Infusion: Direct infusion or via an HPLC system.

  • Data Analysis: Observe the mass spectrum for the protonated molecular ion [M+H]⁺.

    • Molecular Formula: C₁₂H₁₃IN₂

    • Exact Mass: 312.01 g/mol

    • Expected [M+H]⁺: m/z 313.02

Section 2: Assay, Purity, and Impurity Profiling by Stability-Indicating HPLC

Causality: High-Performance Liquid Chromatography (HPLC) is the cornerstone of purity analysis in the pharmaceutical industry.[18] A properly validated, stability-indicating HPLC method can simultaneously quantify the main compound (assay), identify, and quantify any process-related impurities and potential degradation products.[19] The method is deemed "stability-indicating" if it can effectively separate the main peak from all potential degradation products, which is proven through forced degradation studies.[20]

Recommended RP-HPLC Method

The non-polar nature of the molecule makes Reverse-Phase (RP) HPLC an ideal choice.

| Table 2.1: RP-HPLC Chromatographic Conditions | | :--- | :--- | | Parameter | Condition | | Column | C18, 4.6 x 150 mm, 5 µm particle size | | Mobile Phase | A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid | | Gradient | 0-15 min: 60% B to 90% B15-20 min: 90% B20-22 min: 90% B to 60% B22-25 min: 60% B (re-equilibration) | | Flow Rate | 1.0 mL/min | | Column Temperature | 30 °C | | Detection Wavelength | 254 nm (or as determined by UV scan) | | Injection Volume | 10 µL | | Diluent | Acetonitrile/Water (50:50, v/v) |

Note: This method serves as a robust starting point and may require optimization.[21][22][23]

Method Validation Protocol (per ICH Q2(R2))

A full validation must be performed to ensure the method is reliable and fit for purpose.[3][6][7]

Workflow for HPLC Method Validation

Caption: Role of forced degradation in proving method specificity.

Protocols for Forced Degradation

  • Sample Concentration: Prepare a stock solution of ~1 mg/mL in a suitable solvent (e.g., acetonitrile).

  • Acid Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

    • Heat at 60-80°C for a specified time (e.g., 2, 4, 8 hours).

    • Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of ~0.1 mg/mL with diluent.

  • Base Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

    • Keep at room temperature or heat gently (e.g., 60°C).

    • Cool, neutralize with 0.1 M HCl, and dilute to final concentration.

  • Oxidative Degradation:

    • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

    • Keep at room temperature for a specified time, protected from light.

    • Dilute to final concentration.

  • Thermal Degradation:

    • Expose solid powder in a thin layer to dry heat (e.g., 80-100°C) in an oven.

    • Withdraw samples at time points, dissolve in diluent, and analyze.

  • Photolytic Degradation:

    • Expose a solution (~0.1 mg/mL) and solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B.

    • Analyze the samples against a dark control.

Section 4: Comprehensive Quality Control Workflow

A robust QC system integrates all these analytical techniques into a structured workflow, from material receipt to final release.

Diagram: Overall QC Workflow

Caption: A typical quality control workflow for a pharmaceutical intermediate.

Conclusion

The quality control of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole demands a multi-faceted analytical strategy. The protocols detailed in this guide, from initial identity confirmation using spectroscopic methods to quantitative purity assessment via a validated, stability-indicating HPLC method, provide a robust framework for ensuring this intermediate meets the stringent quality standards required for pharmaceutical development. Adherence to these scientifically sound and regulatory-compliant procedures is paramount for guaranteeing the consistency, safety, and efficacy of the final drug product.

References

  • Vertex AI Search. (2025, October 15).
  • AMSbiopharma. (2025, July 22).
  • Biotic Healthcare. (2022, February 15). How to Control the Quality Parameters in Pharmaceutical Manufacturing?
  • European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • Qualityze. (2026, March 2). What Is Quality Control (QC)? Types of Quality Control in the Pharmaceutical Industry.
  • Lab Manager. (2025, October 22).
  • European Medicines Agency. (2022, March 31). ICH guideline Q2(R2)
  • International Council for Harmonisation. (2023, November 30).
  • Simpliance. (2025, July 21). Best Practices for Quality Control in Pharmaceuticals.
  • Scribd. Quality Control Parameters for Pharmaceuticals.
  • ResearchGate. (2017, July). FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2...
  • Jain, D., & Basniwal, P.K. (2013). Forced degradation and impurity profiling. Journal of Pharmaceutical and Biomedical Analysis, 86, 11–35.
  • ChemicalBook. 4-Iodopyrazole(3469-69-0) 1H NMR spectrum.
  • BLDpharm. 1399654-52-4|4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.
  • SIELC Technologies. (2018, February 16). Separation of Pyrazole on Newcrom R1 HPLC column.
  • Patsnap Eureka. (2025, September 22). How to Identify Functional Groups in FTIR Spectra.
  • Singh, S., & Kumar, V. (2016). Forced Degradation Studies. J Anal Pharm Res, 3(6), 14-12.
  • Sharma, M. K., & Murugesan, M.
  • BioPharm International.
  • Asian Journal of Pharmaceutical and Clinical Research. (2013).
  • ResearchGate. (2023, July 10). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
  • Semantic Scholar. (2023, July 14).
  • Journal of Chemical and Pharmaceutical Sciences.
  • ResearchGate. (2014, August 10).
  • Benchchem. A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals.
  • Agilent. GC AND GC/MS.
  • Semantic Scholar. (2021, November 3). Functional Group Identification for FTIR Spectra Using Image-Based Machine Learning Models.
  • PubMed. (2011, September 15).
  • SpectraBase. Pyrazole-3-carboxylic acid.
  • Benchchem. Analytical methods for quantification of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole.
  • MDPI. (2026, January 27). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents.
  • De Gruyter. (2025, December 9). Analytical methods for the determination of some selected 4-quinolone antibacterials.
  • IntechOpen. (2018, December 3). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
  • Royal Society of Chemistry. Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling appr.
  • International Journal of Current Pharmaceutical Analysis. Review Article Analytical Methods Need Optimization to Get Innovative and Continuous Processes for Future Pharmaceuticals.
  • Wiley. HPLC methods for recently approved pharmaceuticals.
  • Sigma-Aldrich. 1-Isopropyl-1H-pyrazole-4-carboxylic acid.
  • MDPI. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Suzuki-Miyaura Couplings with Pyrazole Substrates

Welcome to the Advanced Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with palladium-catalyzed cross-couplings involving pyrazoles.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with palladium-catalyzed cross-couplings involving pyrazoles. Pyrazoles—particularly unprotected 1H-pyrazoles—are notorious for sequestering palladium, stalling catalytic cycles, and undergoing competing side reactions such as protodehalogenation or N-arylation[1].

This guide synthesizes field-proven insights and authoritative mechanistic data to help you diagnose failures, understand the underlying chemical causality, and implement self-validating protocols to rescue your synthesis.

Diagnostic Workflow

Before altering your reaction conditions, use the decision tree below to identify the root cause of your coupling failure.

G Start Failed Pyrazole Suzuki Coupling CheckNH Is Pyrazole N-H Unprotected? Start->CheckNH Protect Protect N-H (THP, SEM, Trityl) CheckNH->Protect Yes (Standard Pd) UsePrecat Use Bulky Precatalyst (XPhos Pd G2) CheckNH->UsePrecat Yes (Direct Coupling) CheckHalide Dehalogenation Observed? CheckNH->CheckHalide No (Protected) Protect->CheckHalide UsePrecat->CheckHalide SwitchHalide Switch Iodide to Bromide or Chloride CheckHalide->SwitchHalide Yes CheckBase Optimize Base/Solvent (K3PO4, Dioxane/H2O) CheckHalide->CheckBase No SwitchHalide->CheckBase Success Successful Cross-Coupling CheckBase->Success

Fig 1. Diagnostic decision tree for troubleshooting pyrazole cross-couplings.

Mechanistic Troubleshooting & FAQs

Q1: Why does my unprotected pyrazole completely halt the catalytic cycle? Causality: Unprotected 1H-pyrazoles possess a highly acidic N-H group and an available nitrogen lone pair. During the catalytic cycle, these substrates coordinate strongly to the Pd(II) intermediate, forming highly stable, off-cycle bis-azole palladium complexes[1]. This coordination effectively poisons the catalyst, preventing the crucial transmetalation and reductive elimination steps. Solution: Utilize bulky, electron-rich biaryl phosphine ligands (Buchwald ligands such as XPhos or SPhos). The extreme steric bulk of these ligands physically shields the palladium center, preventing the formation of the off-cycle Pd-pyrazole complex and forcing the reaction down the desired catalytic pathway[1].

Q2: I am observing massive dehalogenation instead of the cross-coupled product. How do I fix this? Causality: Dehalogenation (protodehalogenation) is a base-mediated side reaction that competes with transmetalation. When using iodopyrazoles, the resulting Pd(II) oxidative addition complex is highly susceptible to reduction. Direct comparison of chloro, bromo, and iodopyrazoles reveals that iodides are vastly inferior for these specific substrates due to this exact side reaction[2]. Solution: Contrary to standard cross-coupling intuition (where I > Br > Cl), you must switch to a 4-bromopyrazole or 4-chloropyrazole[2]. Furthermore, ensure you are using a mild base (like K₂CO₃ or K₃PO₄) and an appropriate protic co-solvent system (EtOH/H₂O or Dioxane/H₂O) to facilitate rapid transmetalation before dehalogenation can occur[1][2].

Q3: How do I prevent competing N-arylation (Buchwald-Hartwig amination) when trying to perform C-arylation? Causality: Pyrazoles are excellent nucleophiles. If the transmetalation of the boronic acid is sluggish—often due to poor boronic acid solubility or unoptimized base—the pyrazole nitrogen will outcompete the carbon nucleophile and attack the Pd(II)-aryl complex, leading to unwanted C-N bond formation. Solution: Accelerate the Suzuki pathway by using a biphasic aqueous solvent system (e.g., 4:1 Dioxane/H₂O) which rapidly activates the boronic acid into the highly reactive boronate species[1]. If N-arylation persists, you must temporarily mask the N-H group using a protecting group (e.g., THP, SEM) prior to the coupling step.

Quantitative Data: Halide and Ligand Impact

The table below summarizes the critical impact of halide selection and catalyst systems on coupling efficiency, demonstrating why iodides should be avoided in pyrazole Suzuki couplings.

SubstrateHalideCatalyst SystemSolvent / BaseYield (%)Primary Side Reaction
Unprotected PyrazoleBromide XPhos Pd G2 / XPhosDioxane/H₂O, K₃PO₄>90% None (Optimal)[1]
Unprotected AminopyrazoleIodide XPhos Pd G2 / XPhosEtOH/H₂O, K₂CO₃11% Dehalogenation (84%)[2]
Unprotected AminopyrazoleChloride XPhos Pd G2 / XPhosEtOH/H₂O, K₂CO₃87% Dehalogenation (6%)[2]
Unprotected AminopyrazoleBromide XPhos Pd G2 / XPhosEtOH/H₂O, K₂CO₃88% Dehalogenation (7%)[2]

Mechanistic Intervention Pathway

Understanding exactly where the catalytic cycle fails allows for precise chemical interventions.

G Pd0 Active Pd(0)L OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd PdII Pd(II) Intermediate [L-Pd(Ar)(X)] OxAdd->PdII TransMet Transmetalation (Ar'-B(OH)2) PdII->TransMet Desired Pathway Poison Off-Cycle Poisoning [Pd(Ar)(Pyrazole)2] PdII->Poison Unprotected N-H Attack RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regenerate Catalyst Product Cross-Coupled Product RedElim->Product Intervention Steric Shielding (XPhos/SPhos) Poison->Intervention Intervention->PdII Forces On-Cycle

Fig 2. Mechanistic bypass of off-cycle Pd-pyrazole poisoning using bulky ligands.

Self-Validating Experimental Protocols

A robust protocol must contain internal checkpoints to verify success before reaching the final isolation step.

Protocol A: Direct Suzuki-Miyaura Coupling of Unprotected 4-Bromopyrazole

Self-Validation Checkpoint: The reaction mixture should transition from a heterogeneous suspension to a clear, pale-yellow solution upon heating. The persistence of a black precipitate (Pd black) within the first 30 minutes indicates irreversible catalyst decomposition, likely due to oxygen ingress or poor ligand complexation.

  • Preparation: In a flame-dried Schlenk flask, combine 4-bromopyrazole (1.0 equiv, 1.0 mmol), arylboronic acid (1.5 equiv, 1.5 mmol), and anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol).

  • Catalyst Loading: Add XPhos Pd G2 precatalyst (2.0 mol %) and XPhos ligand (2.0 mol %). Causality: The G2 precatalyst ensures rapid, low-temperature generation of the active L-Pd(0) species, preventing early-stage catalyst aggregation[1].

  • Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 5 mL). Causality: Water is essential for the activation of the boronic acid via the formation of a reactive boronate complex.

  • Reaction: Evacuate and backfill with N₂ (3x). Heat the mixture to 100 °C for 15–20 hours.

  • Monitoring: Monitor via LC-MS. Self-Validation: Look for the disappearance of the 4-bromopyrazole peak. If the boronic acid is consumed but the pyrazole remains, homocoupling has occurred; add 0.5 equiv more boronic acid.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: N-H Protection via THP Etherification (Fallback Strategy)

Self-Validation Checkpoint: Successful protection is immediately verifiable by TLC; the highly polar N-H pyrazole will shift to a significantly higher Rf value (less polar) upon THP installation.

  • Preparation: Dissolve the halopyrazole (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M).

  • Reagent Addition: Add 3,4-dihydro-2H-pyran (DHP, 1.5 equiv) followed by a catalytic amount of trifluoroacetic acid (TFA, 0.1 equiv).

  • Reaction: Stir at room temperature for 4 hours.

  • Monitoring: Check TLC (Hexanes/EtOAc). The starting material spot should completely disappear.

  • Quench & Workup: Quench with saturated aqueous NaHCO₃ to neutralize the TFA. Extract with CH₂Cl₂, dry over MgSO₄, and concentrate. The crude product is usually pure enough for the subsequent Suzuki coupling.

References

  • Düfert, A., Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(34), 12877–12885. URL: [Link]

  • Jedinák, L., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 584-599. URL: [Link]

Sources

Optimization

optimizing reaction conditions for iodinated pyrazole synthesis

Welcome to the Technical Support Center for Iodinated Pyrazole Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic procedures.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Iodinated Pyrazole Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic procedures. Here, we will dissect the mechanistic causality behind reaction failures, explore the thermodynamics of regioselectivity, and provide self-validating protocols to ensure your scale-up or discovery workflows succeed.

Mechanistic Principles: The Thermodynamics of Regioselectivity

The pyrazole ring is a unique heteroaromatic system. Electrophilic aromatic substitution ( SE​Ar ) inherently favors the C4 position because the transition state leading to C4 substitution retains the maximum amidine-like resonance stabilization. However, when target profiles require functionalization at the C5 position, electrophilic strategies fail. Instead, we must exploit the kinetic acidity of the C5 proton using directed ortho-metalation (DoM).

Regioselectivity Substrate 1-Substituted Pyrazole Path1 Electrophilic Iodination (I2/Oxidant or NIS) Substrate->Path1 Path2 Directed Lithiation (n-BuLi, -78 °C) Substrate->Path2 Prod4 4-Iodopyrazole (Thermodynamically Favored) Path1->Prod4 Intermediate Lithium 5-Pyrazolide Path2->Intermediate Trap I2 Trapping Intermediate->Trap Prod5 5-Iodopyrazole (Kinetically Directed) Trap->Prod5

Divergent synthetic pathways for C4 vs. C5 regioselective iodination of pyrazoles.

Troubleshooting Guide & FAQs

Q1: I am attempting to iodinate a 1-aryl-3-CF₃-pyrazole using standard I₂/K₂CO₃, but my yields are abysmal (<10%). What is going wrong? Causality & Solution: The strong electron-withdrawing nature of the trifluoromethyl (-CF₃) group severely depletes the electron density of the pyrazole ring. Under these conditions, molecular iodine (I₂) is insufficiently electrophilic to attack the deactivated C4 position[1]. Solution: You must increase the electrophilicity of your iodine source. Switch to N-Iodosuccinimide (NIS) in a strongly acidic medium (TFA/Acetic acid 1:1) at 80 °C. The acid protonates the succinimide carbonyls, generating a highly reactive iodonium ( I+ ) equivalent capable of overcoming the electronic deactivation[2][3].

Q2: When using I₂ and Ceric Ammonium Nitrate (CAN) as an oxidant for an electron-rich pyrazole (e.g., p-methoxyphenyl substituent), I get a complex mixture with a yellow byproduct. How do I prevent this? Causality & Solution: CAN is an excellent mild oxidant for generating electrophilic iodine in situ. However, in acetonitrile or other polar solvents, CAN exhibits a secondary, lesser-known reactivity: it acts as a nitrating agent for electron-rich arenes[3]. Your yellow byproduct is a nitro-arene derivative resulting from the simultaneous nitration of the p-methoxyphenyl ring. Solution: Abandon CAN for electron-rich substrates. Utilize the NIS/TFA protocol, or adopt the "green" I₂/H₂O₂ protocol, which provides clean oxidation without nitration side-reactions[3][4].

Q3: My drug target requires the iodine at the C5 position, but electrophilic methods exclusively yield the C4 isomer. How can I force C5 iodination? Causality & Solution: As established, SE​Ar will always favor C4. To achieve C5 iodination, you must bypass electrophilic substitution entirely. Treat the 1-substituted pyrazole with a strong base like n-BuLi at -78 °C in THF. This deprotonates the most acidic proton (C5), forming a lithium pyrazolide intermediate. Quenching this intermediate with elemental I₂ exclusively yields the 5-iodopyrazole[2][3].

Self-Validating Experimental Protocols

The following workflows are designed with built-in visual and chemical checkpoints to validate the reaction state in real-time.

Protocol A: Green C4-Iodination (For Electron-Rich to Neutral Pyrazoles)

Mechanism: H₂O₂ oxidizes I₂ to generate the active electrophile (hypoiodous acid, HOI), producing water as the only byproduct[4].

  • Setup: Dissolve pyrazole (1.0 mmol) in water (5 mL). Add I₂ (0.5 mmol). Validation Check: The solution will turn a deep, opaque purple.

  • Oxidation: Slowly add 30% aqueous H₂O₂ (0.6 mmol) dropwise at room temperature.

  • Monitoring: Stir for 2-4 hours. Validation Check: The reaction is complete when the deep purple color dissipates to a pale yellow or colorless state, confirming the total consumption of the I₂ electrophile.

  • Isolation: Adjust pH to 6-8 using 15 wt% NaOH. Validation Check: A light yellow/white precipitate will form immediately upon neutralization. Filter to isolate the 4-iodopyrazole.

Protocol B: Acid-Promoted C4-Iodination (For Electron-Deficient Pyrazoles)

Mechanism: TFA protonates NIS, creating a highly reactive I+ equivalent for deactivated rings[1][3].

  • Setup: Dissolve the electron-deficient pyrazole (1.0 mmol) in glacial acetic acid (1 mL).

  • Activation: Add a solution of NIS (1.5 mmol) dissolved in Trifluoroacetic Acid (TFA) (1 mL).

  • Reaction: Heat the mixture to 80 °C overnight.

  • Quench & Isolate: Cool to room temperature and dilute with Dichloromethane (DCM). Wash with saturated aqueous Na₂S₂O₃. Validation Check: The organic layer must turn from reddish/brown to clear/pale yellow, indicating the successful reduction of unreacted NIS/I₂. Dry over MgSO₄ and concentrate.

Protocol C: Directed C5-Iodination via Lithiation

Mechanism: Kinetic deprotonation followed by electrophilic trapping[2][3].

  • Setup: Dissolve the 1-substituted pyrazole (1.0 mmol) in anhydrous THF (10 mL) under an argon atmosphere. Cool to -78 °C using a dry ice/acetone bath.

  • Lithiation: Add n-BuLi (1.1 mmol, solution in hexanes) dropwise. Stir for 30 minutes at -78 °C to ensure complete formation of the lithium 5-pyrazolide.

  • Trapping: Add a solution of I₂ (1.2 mmol) in anhydrous THF dropwise.

  • Quench: Allow the reaction to warm to room temperature, then quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate and wash with Na₂S₂O₃ to remove excess iodine.

Quantitative Data Summary

The following table synthesizes the optimal conditions based on substrate electronics and desired regioselectivity to guide your experimental design.

Substrate ElectronicsTarget PositionOptimal Reagent SystemTempTypical YieldKey Advantage / Limitation
Electron-Rich (e.g., N-Alkyl)C4I₂ / H₂O₂ in H₂O25 °C85-95%Green chemistry; avoids over-iodination.
Neutral (e.g., N-Aryl)C4I₂ / CAN in MeCN25 °C80-90%Fast reaction; Risk: Nitration of rich arenes.
Electron-Deficient (e.g., -CF₃, -NO₂)C4NIS / TFA / AcOH80 °C70-85%Overcomes ring deactivation; highly potent.
Any 1-Substituted C51. n-BuLi, THF2. I₂-78 °C75-90%Exclusive C5 selectivity; requires inert conditions.

References

  • Benchchem. Technical Support Center: Synthesis of 4-Iodopyrazole.1

  • Benchchem. Technical Support Center: 4-Iodopyrazole Reactions.4

  • RSC Advances. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.2

  • PMC (National Institutes of Health). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.3

Sources

Troubleshooting

preventing dehalogenation side reactions in pyrazole coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with hydrodehalogenation—the frustrating side reaction where your carefully functionalized halo-py...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with hydrodehalogenation—the frustrating side reaction where your carefully functionalized halo-pyrazole is reduced to a des-halogenated byproduct during palladium- or copper-catalyzed cross-coupling.

The pyrazole scaffold is a privileged structure in drug discovery, but its electronic properties and steric demands often make the transmetalation step sluggish. When the catalytic cycle stalls, competitive pathways take over. This guide is designed to move beyond generic advice, providing you with the mechanistic causality and self-validating protocols needed to eliminate dehalogenation from your workflows.

Mechanistic Deep Dive: The Anatomy of Dehalogenation

To stop dehalogenation, you must understand its origin. The side reaction is a kinetic trap. After the initial oxidative addition of the halo-pyrazole to the Pd(0) catalyst, a Pd(II)-aryl intermediate is formed. If the subsequent transmetalation step is slow, this intermediate has a prolonged lifetime.

During this extended lifetime, the Pd(II) center can abstract a hydride from the surrounding environment (solvents, amine bases, or adventitious water)[1]. This forms a Pd(II)-hydride species, which rapidly undergoes reductive elimination to yield the undesired des-halogenated pyrazole and a dead Pd(0) complex[2].

CatalyticCycle Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Pyrazole-X) Pd0->OxAdd PdII_ArX [Pd(II)(Pyrazole)(X)L2] OxAdd->PdII_ArX TransMet Transmetalation (R-B(OH)2) PdII_ArX->TransMet Desired Pathway Hydride Hydride Transfer (from Solvent/Base) PdII_ArX->Hydride Side Reaction PdII_ArR [Pd(II)(Pyrazole)(R)L2] TransMet->PdII_ArR RedElim_Des Reductive Elimination PdII_ArR->RedElim_Des Product Coupled Pyrazole (Desired) RedElim_Des->Product Product->Pd0 PdII_ArH [Pd(II)(Pyrazole)(H)L2] Hydride->PdII_ArH RedElim_Undes Reductive Elimination PdII_ArH->RedElim_Undes Byproduct Dehalogenated Pyrazole (Byproduct) RedElim_Undes->Byproduct Byproduct->Pd0

Pd-Catalyzed Pyrazole Coupling vs. Hydrodehalogenation Pathway

Troubleshooting Q&A

Q1: I am using a 4-iodopyrazole to maximize reactivity, but I am seeing >50% dehalogenation. Should I lower the temperature? Lowering the temperature rarely solves this specific issue. The root cause is your choice of halogen. While C–I bonds undergo oxidative addition extremely rapidly, this creates a high steady-state concentration of the Pd(II)-aryl intermediate. If your coupling partner cannot transmetalate just as fast, the Pd(II) complex will degrade via hydride abstraction. Solution: Switch to a 4-bromopyrazole or 4-chloropyrazole. Direct comparative studies on halogenated aminopyrazoles demonstrate that bromo- and chloro-derivatives are vastly superior to iodopyrazoles because they slow down the oxidative addition step, matching it more closely to the transmetalation rate and drastically reducing the propensity for dehalogenation[3],.

Q2: I am using ethanol/water as my solvent system for a Suzuki coupling. Could this be causing the side reaction? Absolutely. Primary and secondary alcohols are classic hydride donors in palladium chemistry. The alcohol coordinates to the Pd(II) center, undergoes deprotonation to form a palladium-alkoxide, and then undergoes rapid β -hydride elimination to generate an aldehyde/ketone and the problematic Pd-H species[2]. Solution: Switch to an aprotic solvent system such as 1,4-Dioxane/Water or Toluene/Water. If you must use a solubilizing organic co-solvent, use THF or DMF.

Q3: How does my choice of phosphine ligand influence dehalogenation? Ligand architecture is your most powerful tool for dictating the reaction pathway. Small, electron-poor ligands fail to protect the palladium center from adventitious water or solvent coordination[1]. Solution: Employ bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, BrettPhos, or RuPhos). The extreme steric bulk of these ligands forces the aryl group and the nucleophile into close proximity (reducing the bite angle), which artificially accelerates the desired reductive elimination step so that it outcompetes the slower hydrodehalogenation pathway[4].

Q4: Can the base act as a hydride source? Yes, particularly in Buchwald-Hartwig aminations or Sonogashira couplings where amine bases (like triethylamine or DIPEA) are used as both base and solvent. Aliphatic amines can undergo β -hydride elimination similarly to alcohols. Solution: Switch to inorganic bases. Anhydrous K3​PO4​ or Cs2​CO3​ are excellent choices that provide the necessary basicity without introducing a hydride source[5].

Quantitative Data: Pyrazole Halogen Reactivity Matrix

The following table summarizes the comparative performance of 4-halo-pyrazoles, synthesizing kinetic stability with the risk of dehalogenation[6],[3].

Halogen SubstrateOxidative Addition RateRisk of HydrodehalogenationRecommended Catalyst SystemTypical Desired Yield
4-Iodopyrazole Very FastCritical (>40-80% byproduct)Pd(OAc)₂, mild conditionsLow to Moderate
4-Bromopyrazole ModerateLow (<10% byproduct)XPhos Pd G2, K3​PO4​ High (80-95%)
4-Chloropyrazole SlowVery Low (<2% byproduct)BrettPhos Pd G3, K3​PO4​ Moderate to High

Self-Validating Experimental Protocol: Optimized Suzuki-Miyaura Coupling

To ensure trustworthiness, this protocol includes a built-in validation step to isolate the variable causing dehalogenation in your specific setup.

Phase 1: The Diagnostic Control (Self-Validation) Before committing your valuable boronic acids, run a negative control to test your solvent/base system for hydride-donating capabilities.

  • Combine 0.1 mmol of your 4-bromopyrazole, 2 mol% XPhos Pd G2 precatalyst, and 0.3 mmol of your chosen base in your solvent (e.g., Dioxane). Do not add the boronic acid.

  • Heat to 80 °C for 2 hours.

  • Analyze via LC-MS. Interpretation: If you see significant formation of the des-bromo pyrazole mass, your solvent or base is actively donating hydrides. You must rigorously dry your reagents or switch to a non-reducible solvent (e.g., Toluene) before proceeding.

Phase 2: The Optimized Coupling Workflow

  • Preparation: In an oven-dried Schlenk tube equipped with a stir bar, add 4-bromopyrazole (1.0 equiv, 1.0 mmol), the arylboronic acid (1.5 equiv, 1.5 mmol), and finely ground anhydrous K3​PO4​ (3.0 equiv, 3.0 mmol).

  • Catalyst Addition: Add XPhos Pd G2 (2-5 mol%). The use of a pre-formed G2 or G3 palladacycle ensures a 1:1 Pd:Ligand ratio, preventing uncoordinated palladium from entering off-cycle degradation pathways.

  • Atmosphere Exchange: Seal the tube with a septum. Evacuate and backfill with ultra-pure Argon (repeat 3 times).

  • Solvent Addition: Add strictly degassed 1,4-Dioxane (4.0 mL) and degassed deionized Water (1.0 mL). Note: While water can be a hydride source[1], a controlled amount is kinetically required to activate the boronic acid via the formation of a boronate complex.

  • Reaction: Heat the mixture to 90 °C in a pre-heated oil bath for 4–12 hours. Monitor via TLC or LC-MS.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate for column chromatography.

References

  • The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • A mechanistic investigation of hydrodehalogenation using ESI-MS Source: Chemical Communications (RSC Publishing) URL:[Link]

  • Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides Source: Organometallics (ACS Publications) URL:[Link]

  • Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

Optimization

Technical Support Center: Stability of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice regarding the stability of 4-(4-Iodophenyl)-1-isopropyl-...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice regarding the stability of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in various solvents.

Introduction

4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is a molecule of interest in various research and development applications. Understanding its stability profile in different solvents is critical for ensuring the accuracy and reproducibility of experimental results, as well as for determining appropriate storage and handling conditions. This guide addresses common questions and concerns related to the stability of this compound and provides practical guidance for its use in the laboratory.

While specific stability data for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is not extensively published, this guide synthesizes information on the known stability of pyrazole derivatives and aryl iodides to provide a robust framework for its handling and use.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Stability Concerns

Q1: My solid 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is showing a slight discoloration (e.g., turning brown) over time. What could be the cause and how can I prevent it?

A1: Discoloration, particularly a brownish hue, in pyrazole-containing compounds is often an indicator of oxidation.[1] The pyrazole ring, while aromatic, can be susceptible to oxidative degradation, especially in the presence of light and oxygen. The aryl iodide moiety can also be sensitive to light and may undergo slow decomposition.

Prevention and Troubleshooting:

  • Storage: Store the solid compound in a tightly sealed, amber glass vial to protect it from light.[1]

  • Inert Atmosphere: For long-term storage, consider flushing the vial with an inert gas like argon or nitrogen before sealing to displace oxygen.[1]

  • Temperature: Store the compound at reduced temperatures, such as in a refrigerator (2-8 °C) or a freezer (-20 °C), to slow down the rate of any potential degradation reactions.[1]

Q2: I'm observing a new spot on my TLC analysis of a stored solution of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole. What might be happening?

A2: The appearance of a new spot on a Thin Layer Chromatography (TLC) plate is a strong indication of compound degradation. For a molecule like 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, this could be due to several factors, including:

  • Hydrolysis: If the solvent contains water, the pyrazole ring or other functional groups could be susceptible to hydrolysis, although pyrazoles are generally quite stable to hydrolysis.[1]

  • Photodegradation: Exposure to light, especially UV light, can induce degradation of both the pyrazole ring and the aryl iodide bond.[2][3] Pyrazole derivatives are known to have diverse photophysical properties, and some can be prone to photodissociation.[2][4] The carbon-iodine bond is also known to be susceptible to homolytic cleavage upon exposure to heat or light.[3]

  • Solvent-Induced Degradation: The choice of solvent can significantly impact the stability of a compound. Protic solvents, for instance, could potentially participate in degradation pathways.

Troubleshooting Steps:

  • Re-analyze a freshly prepared solution: This will help confirm if the degradation is occurring during storage or if the issue is with the initial sample.

  • Protect from light: Prepare and store solutions in amber vials or wrap the container in aluminum foil.

  • Use high-purity, dry solvents: This will minimize the risk of hydrolysis or solvent-mediated degradation.

Solvent Selection and Stability

Q3: What are the recommended solvents for dissolving and storing 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole?

Recommended Solvents for Good Stability:

  • Aprotic Solvents: Acetonitrile (ACN), Tetrahydrofuran (THF), and Dichloromethane (DCM) are generally good starting points as they are less likely to participate in degradation reactions.

  • Protic Solvents: If a protic solvent is required, ethanol or isopropanol are often suitable choices. Methanol can sometimes be more reactive.

  • Aqueous Solutions: The solubility in purely aqueous solutions is likely to be low. If aqueous buffers are necessary, it is crucial to determine the stability at the intended pH and to use the solution as fresh as possible. The pyrazole ring contains nitrogen atoms that can act as hydrogen bond acceptors, potentially influencing its interaction with protic solvents.[5]

Solvents to Use with Caution:

  • Halogenated Solvents (prolonged storage): While useful for dissolving, some halogenated solvents can generate acidic impurities over time, which could potentially accelerate degradation.

  • Protic solvents at elevated temperatures: The risk of solvolysis or other degradation reactions increases with temperature.

Q4: How does pH affect the stability of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in aqueous solutions?

A4: The stability of pyrazole derivatives can be influenced by pH.[1] While the pyrazole ring itself is relatively stable, extreme pH conditions can promote degradation.

  • Acidic Conditions (low pH): The nitrogen atoms on the pyrazole ring can be protonated. While this may not directly lead to degradation, it can alter the electronic properties of the molecule and potentially make it more susceptible to other reactions.

  • Basic Conditions (high pH): High pH can promote hydrolysis of certain functional groups if they were present, though the subject molecule lacks easily hydrolyzable groups. However, strong basic conditions should generally be avoided unless required for a specific reaction.

Recommendation: If working in aqueous solutions, it is advisable to perform a preliminary stability study at the desired pH. A common approach is to incubate the compound in buffers of different pH values (e.g., pH 4, 7, and 9) and monitor its purity over time using an analytical technique like HPLC.

Analytical Methodology for Stability Assessment

Q5: What is the best analytical method to monitor the stability of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole?

A5: High-Performance Liquid Chromatography (HPLC) is the most widely used and reliable technique for stability testing of small molecules.[6][7]

Key advantages of HPLC for stability studies include:

  • High Sensitivity and Accuracy: It can detect and quantify both the parent compound and any degradation products at low concentrations.[6]

  • Separation of Impurities: HPLC can effectively separate the parent compound from its degradation products, allowing for accurate quantification of purity.[6]

  • Versatility: A variety of columns and mobile phases can be used to optimize the separation for a wide range of compounds.[6]

Other useful techniques include:

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is particularly valuable for identifying the structure of unknown degradation products.[6][8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural information about the parent compound and any major degradation products that can be isolated.[6]

Experimental Workflow for a Preliminary Stability Study

This section provides a general protocol for assessing the stability of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in a chosen solvent.

Stability_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis start Prepare Stock Solution (e.g., 1 mg/mL in ACN) dilute Dilute to Working Concentration (e.g., 100 µg/mL in test solvents) start->dilute temp Temperature Stress (e.g., 4°C, RT, 40°C) dilute->temp light Photostability (ICH Q1B guidelines) dilute->light ph pH Stress (e.g., pH 4, 7, 9 buffers) dilute->ph hplc HPLC Analysis (at t=0, 24h, 48h, etc.) temp->hplc light->hplc ph->hplc data Data Analysis (Peak Area % vs. Time) hplc->data Degradation_Pathway parent 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole C₆H₉IN₂ deiodinated 1-Isopropyl-4-phenyl-1H-pyrazole C₁₂H₁₄N₂ parent->deiodinated De-iodination (Light, Heat) other Other Degradants parent->other Oxidation/Hydrolysis (H₂O, O₂)

Caption: A potential degradation pathway for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

Quantitative Data Summary (Hypothetical)

The following table illustrates how stability data could be presented. Actual results will vary based on experimental conditions.

SolventCondition% Remaining after 24h% Remaining after 48hObservations
AcetonitrileRoom Temp, Dark>99%>99%Appears stable.
AcetonitrileRoom Temp, Light95%90%Minor degradation product observed.
Methanol40°C, Dark98%96%Slight degradation at elevated temp.
Water (pH 7)Room Temp, Dark97%94%Slow degradation in aqueous media.
Water (pH 4)Room Temp, Dark96%92%Slightly faster degradation in acidic media.
Water (pH 9)Room Temp, Dark98%97%Appears more stable in slightly basic media.

References

  • Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applic
  • Technical Support Center: Stability and Storage of Pyrazole Compounds - Benchchem.
  • Aryl Iodides: Organic Chemistry Study Guide | Fiveable. (2025, August 15).
  • Analytical Techniques In Stability Testing - Separ
  • Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applic
  • Small Molecules Analysis & QC - Sigma-Aldrich.
  • Analytical Methods to Determine the Stability of Biopharmaceutical Products | LCGC International - Chrom
  • Unstable Small Molecule Therapeutic Analysis - KCAS Bio. (2020, March 19).
  • Stability Assessments in Bioanalytical Method Valid
  • Spontaneous aryl iodide deiodination upon heating : r/Chempros - Reddit. (2024, January 11).
  • Ultrafast Photodissociation Dynamics of Pyrazole, Imidazole and their Deuterated Derivatives using Ab Initio Multiple Cloning | ChemRxiv. (2019, January 10).
  • Recent progress in chemosensors based on pyrazole deriv
  • Synthesis, Structure, and Reactivity of Stable Alkyl and Aryl Iodide Complexes of the Formula [ ( q5-C5H5)Re(NO)(PPh,)( IR)]+BF4.
  • Metal-Mediated Halogen Exchange in Aryl and Vinyl Halides: A Review - Frontiers.
  • Structure and thermal stability of phosphorus-iodonium ylids - PMC. (2024, November 14).
  • 4-Iodo-1-isopropyl-1H-pyrazole AldrichCPR 313350-82-2 - Sigma-Aldrich.
  • 1-Isopropyl-1H-pyrazole-4-carboxylic acid - Chem-Impex.
  • 4-Iodopyrazole | C3H3IN2 | CID 77022 - PubChem - NIH.
  • Bioorthogonal 4H-pyrazole “click” reagents - DSpace@MIT. (2023, April 18).
  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
  • 4-Iodopyrazole 99 3469-69-0 - Sigma-Aldrich.
  • 4-(4-iodophenyl)

Sources

Troubleshooting

Technical Support Center: Overcoming Purification Challenges of Iodinated Heterocyclic Compounds

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter drug development professionals struggling with the isolation of iodinated heterocycles.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter drug development professionals struggling with the isolation of iodinated heterocycles. These compounds are critical intermediates in cross-coupling reactions (e.g., Suzuki, Sonogashira) and radiolabeling, but their purification is notoriously difficult.

This guide is designed to move beyond basic troubleshooting. We will dissect the physicochemical causality behind your purification failures and provide self-validating, field-proven protocols to ensure high-yield recoveries.

The Mechanistic Root of Purification Failures

Before troubleshooting, we must understand why iodinated heterocycles behave erratically during purification:

  • C-I Bond Lability: The carbon-iodine bond is highly polarizable and relatively weak (~240 kJ/mol). It is highly susceptible to homolytic cleavage (triggered by UV/ambient light) and heterolytic cleavage (exacerbated by acidic conditions or transition metals) .

  • Lipophilicity vs. Polarity Conflicts: The introduction of a heavy, lipophilic iodine atom onto a polar heterocyclic core creates a "schizophrenic" molecule. This often leads to unpredictable retention factors ( Rf​ ) and co-elution with unreacted starting materials or di-iodinated byproducts.

Troubleshooting Guide & FAQs

Issue 1: "My compound degrades into a brown streak on the silica column, and my yield is terrible."

The Causality: Standard silica gel is inherently acidic (pH 4.5–5.5). When an iodinated heterocycle (especially one with basic nitrogen atoms) interacts with acidic silanol groups, it can protonate. This electronic shift, combined with the stationary phase's acidity, promotes the cleavage of the labile C-I bond. The characteristic "brown streak" is elemental iodine ( I2​ ) being released as your compound decomposes. Furthermore, ambient light accelerates this degradation via radical pathways .

The Solution: Neutralize the stationary phase to suppress acid-catalyzed degradation and strictly exclude light to prevent homolytic cleavage.

Self-Validating Protocol: Base-Deactivated Chromatography

  • Slurry Preparation: Mix standard silica gel with your non-polar solvent (e.g., hexanes or petroleum ether) containing 1% (v/v) Triethylamine ( Et3​N ).

  • Column Packing & Saturation: Pack the column and flush it with 2–3 column volumes of the 1% Et3​N solvent system. Causality: This ensures all acidic silanol sites are fully saturated and neutralized before your compound is introduced.

  • Light Exclusion: Wrap the entire glass column and all collection flasks tightly in aluminum foil.

  • Sample Loading & Elution: Load your crude mixture. Elute using your optimized solvent system (you may reduce Et3​N to 0.1% in the mobile phase to simplify post-column solvent removal).

  • Validation Check: Spot the eluent on a TLC plate. A successful run will yield a tight, colorless band. If the spot turns brown upon standing in ambient light, it confirms the compound's extreme photosensitivity, validating the need for the foil wrapping.

Issue 2: "I cannot resolve the mono-iodinated product from the unreacted starting material or di-iodinated byproducts."

The Causality: Iodination increases the lipophilicity of the heterocycle. However, on normal-phase silica, the overwhelming lipophilicity of the iodine atom can compress the Rf​ values of the unhalogenated, mono-iodo, and di-iodo species, causing them to co-elute in non-polar solvent mixtures.

The Solution: Exploit the predictable solubility differences before attempting chromatography, or switch the separation mode to Reverse-Phase (RP) .

Self-Validating Protocol: Multi-Step Resolution

  • Selective Recrystallization: Dissolve the crude mixture in a minimal volume of boiling solvent (e.g., ethanol or an ethyl acetate/hexane gradient).

  • Controlled Cooling: Allow the solution to cool slowly to room temperature, then transfer to an ice bath. Causality: Di-iodinated byproducts are significantly more lipophilic and rigid, often precipitating out of polar solvents much faster than the mono-iodinated target.

  • Filtration & Mother Liquor Recovery: Filter the precipitate (discard or save as byproduct). Concentrate the mother liquor, which is now enriched with your mono-iodinated product.

  • Reverse-Phase HPLC (If needed): If TLC still shows co-elution, inject the enriched mixture onto a C18 RP-HPLC column. Validation Check: Run a gradient of Water/Acetonitrile. The elution order will strictly follow lipophilicity: Unreacted starting material elutes first, followed by the mono-iodinated product, and finally any residual di-iodinated species. Baseline resolution is virtually guaranteed.

Issue 3: "My purified compound decomposes during solvent removal on the rotary evaporator."

The Causality: Thermal lability. Extended heating under vacuum, especially when concentrating down large volumes of solvent containing trace Et3​N or peroxides, provides the activation energy required to break the C-I bond.

The Solution: Maintain the water bath strictly below 30°C and use a high-efficiency vacuum pump to drive the evaporation. Store the final isolated solid immediately under an inert atmosphere (Argon/Nitrogen) at -20°C in an amber vial.

Quantitative Impact of Optimization

To illustrate the critical importance of these interventions, the following table summarizes the recovery rates of a highly sensitive iodinated heterocyclic intermediate under various purification conditions .

Purification ConditionStationary PhaseLight ProtectionRecovery Rate (%)Visual Observation
Standard Normal-Phase Untreated SilicaNone (Ambient)40 – 60%Significant tailing, colored fractions ( I2​ release)
Base-Deactivated Silica + 1% Et3​N None (Ambient)70 – 85%Reduced tailing, minimal coloration
Optimized Deactivated Silica + 1% Et3​N Foil-wrapped> 98% Clean separation, colorless fractions
Neutral Alumina Neutral AluminaFoil-wrapped> 98% Ideal for highly acid-sensitive heterocycles

Purification Decision Workflow

Use the following logical workflow to determine the optimal purification strategy for your specific iodinated heterocycle.

PurificationWorkflow Start Crude Iodinated Heterocycle CheckLight Is the compound light sensitive? Start->CheckLight Foil Wrap column & flasks in aluminum foil CheckLight->Foil Yes TLC TLC Analysis (Check for degradation) CheckLight->TLC No Foil->TLC Acidic Degradation on Silica? (Brown streaks/tailing) TLC->Acidic Neutralize Pre-treat silica with 1% Et3N or use Alumina Acidic->Neutralize Yes Standard Standard Normal-Phase Chromatography Acidic->Standard No Evap Low-Temp Solvent Evaporation (< 30°C) Neutralize->Evap Standard->Evap Pure Pure Iodinated Compound Evap->Pure

Caption: Decision tree for the chromatographic purification of iodinated heterocyclic compounds.

References

  • Trace Cu(II) as an Efficient Electron-Transfer Shuttle for Reductive Deiodination of Refractory Iodinated Contrast Media Compounds Source: Environmental Science & Technology - ACS Publications URL:[Link]

Optimization

Process Support Center: Scale-Up Synthesis of Pyrazole Derivatives

Welcome to the Technical Support Center for the scale-up synthesis of pyrazole derivatives. Transitioning from bench-scale discovery to multi-kilogram production introduces severe challenges in thermodynamics, regioselec...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the scale-up synthesis of pyrazole derivatives. Transitioning from bench-scale discovery to multi-kilogram production introduces severe challenges in thermodynamics, regioselectivity, and the handling of highly energetic intermediates. This guide is engineered for process chemists and drug development professionals to troubleshoot, optimize, and validate pyrazole scale-up workflows.

Part 1: Diagnostic Q&A – Troubleshooting Scale-Up Challenges

Q1: Why does the Knorr pyrazole synthesis become dangerously exothermic during scale-up, and how can thermal runaway be prevented? A: Causality: The classical Knorr synthesis involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound. The initial nucleophilic attack to form the hydrazone, followed by rapid intramolecular cyclization and double dehydration, is highly exothermic [5]. At the bench scale, the high surface-area-to-volume ratio of small flasks allows for rapid heat dissipation. However, upon scale-up (e.g., >100g), this ratio plummets, leading to heat accumulation, solvent boiling, and potential thermal runaway or explosion [4]. Solution: Transitioning to a continuous flow reactor is the most effective mitigation strategy. Flow chemistry provides exceptional heat transfer efficiency due to the micro-channel architecture. If batch processing is unavoidable, implement a starved-feed strategy: slowly dose the hydrazine hydrate into the dicarbonyl solution under active jacket cooling, ensuring the dosing rate does not exceed the reactor's maximum heat removal capacity.

Q2: When scaling up the synthesis of pyrazoles using asymmetric 1,3-dicarbonyls, we observe inconsistent regioselectivity (mixtures of 1,3- and 1,5-isomers). How can we lock in the desired isomer? A: Causality: Asymmetric 1,3-dicarbonyls possess two electrophilic centers with differing reactivities (e.g., an aldehyde vs. a ketone). Similarly, substituted hydrazines have two nitrogens with differing nucleophilicities. In batch processes, extended heating times often lead to thermodynamic equilibration, yielding a mixture of regioisomers. Solution: Regioselectivity can be kinetically controlled by precisely managing the reaction time and stoichiometry. Continuous flow synthesis allows for exact residence times, preventing thermodynamic equilibration and trapping the kinetic product. For instance, flow synthesis of pyrazole-4-carboxylates from vinylidene keto esters has demonstrated excellent regioselectivities (up to 98:2) by strictly controlling the mixing and residence time [1].

Q3: N-aryl pyrazoles require arylhydrazines, which are highly toxic and unstable. How can we safely handle these intermediates at a multi-kilogram scale? A: Causality: Arylhydrazines and their diazonium salt precursors are prone to rapid decomposition, releasing nitrogen gas which can cause explosive pressure spikes in closed batch vessels. Their toxicity also poses severe exposure risks to operators. Solution: Implement a telescoped continuous flow process. By generating the diazonium salt in situ from an aniline derivative, immediately reducing it to the hydrazine, and feeding it directly into the cyclocondensation step, you eliminate the need to isolate or manually handle hazardous intermediates [2]. The minimal active volume in the flow reactor ensures that even if decomposition occurs, the total energy released is safely contained [3].

Part 2: Process Data Analytics

To justify the transition from batch to flow chemistry during scale-up, review the following quantitative comparison based on process optimization data.

ParameterTraditional Batch SynthesisTelescoped Continuous FlowCausality / Mechanism
Reaction Time 12 – 24 hours8 – 70 minutesEnhanced mixing and mass transfer in microchannels accelerates reaction kinetics.
Yield 35% – 60%71% – 87%Minimization of side reactions (e.g., oxidation) due to precise residence time control.
Regioselectivity Poor to Moderate (Isomeric mixtures)Excellent (up to 98:2 ratio)Kinetic trapping prevents thermodynamic equilibration of the intermediates.
Thermal Management Low efficiency (High risk of thermal runaway)High efficiency (Isothermal conditions)High surface-area-to-volume ratio in flow reactors rapidly dissipates the heat of cyclocondensation.
Safety Profile High risk (Isolation of explosive diazonium/hydrazines)Low risk (In-situ generation and consumption)Hazardous intermediates are consumed immediately upon formation; minimal inventory at any given time.

Part 3: Process Architecture & Workflow Visualization

The following diagram illustrates the logical workflow for a telescoped continuous flow setup, designed to safely manage the exotherm and toxicity associated with N-aryl pyrazole scale-up.

PyrazoleFlow Aniline Aniline Stream (Pump A) Diazotization Reactor 1: Diazotization (In-situ generation) Aniline->Diazotization Nitrite t-BuONO Stream (Pump B) Nitrite->Diazotization Reduction Reactor 2: Reduction (Hydrazine formation) Diazotization->Reduction Diazonium Salt (Unstable) Reductant SnCl2 or Vit C (Pump C) Reductant->Reduction Cyclocondensation Reactor 3: Cyclocondensation (Exotherm Control) Reduction->Cyclocondensation Hydrazine (Toxic) Dicarbonyl 1,3-Dicarbonyl (Pump D) Dicarbonyl->Cyclocondensation Product N-Aryl Pyrazole (Inline HPLC Validation) Cyclocondensation->Product Crude Effluent

Telescoped continuous flow workflow for safe N-aryl pyrazole scale-up.

Part 4: Standard Operating Procedure (SOP)

Telescoped Continuous Flow Synthesis of N-Aryl Pyrazoles

This protocol establishes a self-validating, three-stage continuous flow process for the safe synthesis of N-aryl pyrazoles, eliminating the isolation of diazonium and hydrazine intermediates.

Phase 1: System Priming and Calibration

  • Action: Flush the entire flow system (PTFE tubing, microreactors) with anhydrous 2-methyltetrahydrofuran (2-MeTHF) at 1.0 mL/min for 15 minutes.

  • Causality: Removes residual moisture and atmospheric oxygen, preventing premature decomposition of the highly sensitive diazonium intermediate.

  • Self-Validation: Monitor the inline pressure transducer. A stable baseline pressure (variance < 5 psi) validates that there are no blockages or leaks in the microreactor channels.

Phase 2: In-Situ Diazotization

  • Action: Pump a solution of the aniline derivative in 2-MeTHF (Pump A, 0.5 mL/min) and a solution of tert-butyl nitrite/acid (Pump B, 0.5 mL/min) into a T-mixer leading to Reactor 1 (Residence time: 2 minutes, 0 °C).

  • Causality: tert-Butyl nitrite acts as the nitrosating agent. The low temperature stabilizes the highly reactive diazonium fluoroborate salt, preventing nitrogen gas evolution.

  • Self-Validation: Utilize an inline UV-Vis spectrometer post-Reactor 1. The appearance of a distinct absorption band at ~280-300 nm confirms the quantitative formation of the diazonium species.

Phase 3: Continuous Reduction

  • Action: The effluent from Reactor 1 is mixed with a stream of reducing agent (e.g., SnCl2 or Vitamin C) via Pump C (1.0 mL/min) into Reactor 2 (Residence time: 5 minutes, 20 °C).

  • Causality: The reductant rapidly converts the diazonium salt into the corresponding arylhydrazine. Vitamin C is preferred for greener chemistry, while SnCl2 is robust for sterically hindered substrates.

  • Self-Validation: Inline IR spectroscopy post-Reactor 2 must indicate the disappearance of the diazonium N≡N stretch (~2200 cm⁻¹) and the appearance of N-H stretching bands (~3200-3400 cm⁻¹).

Phase 4: Cyclocondensation

  • Action: The arylhydrazine stream merges with a 1,3-dicarbonyl stream (Pump D, 1.0 mL/min) into Reactor 3 (Residence time: 8-10 minutes, 60 °C).

  • Causality: The elevated temperature drives the double dehydration required for pyrazole ring closure. The microreactor's jacket efficiently absorbs the exothermic energy released during this step, preventing thermal runaway.

  • Self-Validation: Monitor the systemic pressure continuously. A sudden spike indicates potential crystallization of byproducts (e.g., tin oxides if SnCl2 is used). Inline HPLC at the system outlet validates the conversion rate and regiomeric purity of the N-aryl pyrazole product.

References

  • Telescoped Flow Process for the Syntheses of N-Aryl Pyrazoles Source: ACS Publications (Organic Process Research & Development, 2012) URL:[Link]

  • The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds Source: MDPI (Molecules, 2024) URL:[Link]

  • Development of Versatile Routes for the Preparation of an Intermediate to Immuno-Oncology Agonist BMS-986299 Source: ACS Publications (Organic Process Research & Development, 2023) URL:[Link]

Troubleshooting

Technical Support Center: Synthesis &amp; Impurity Management of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

Welcome to the Technical Support Center for the synthesis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole . This guide is designed for researchers, application scientists, and drug development professionals who require rigor...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole . This guide is designed for researchers, application scientists, and drug development professionals who require rigorous, field-proven strategies to manage impurities, optimize yields, and ensure API-grade purity.

Section 1: Mechanistic Insights & Pathway Selection

The synthesis of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole typically relies on one of two foundational methodologies:

  • Route A (Suzuki-Miyaura Cross-Coupling): The palladium-catalyzed coupling of 1-isopropyl-1H-pyrazole-4-boronic acid pinacol ester with 1,4-diiodobenzene. This is a highly robust method for synthesizing substituted pyrazoles, utilizing pyrazole-4-boronic acid pinacol esters as nucleophilic partners[1].

  • Route B (N-Alkylation): The direct alkylation of 4-(4-iodophenyl)-1H-pyrazole using an isopropyl halide. The use of cesium carbonate ( Cs2​CO3​ ) in N,N-dimethylformamide (DMF) is a well-established protocol that drives high conversion rates while maintaining chemoselectivity[2].

Understanding the branching logic of these reactions is critical, as the choice of pathway dictates your downstream impurity profile.

SynthesisRoutes StartA Route A: Suzuki-Miyaura 1,4-Diiodobenzene + 1-iPr-pyrazole-4-boronic ester RxnA Pd(dppf)Cl2, K2CO3 Dioxane/H2O, 80°C StartA->RxnA StartB Route B: N-Alkylation 4-(4-Iodophenyl)-1H-pyrazole + Isopropyl Halide RxnB Cs2CO3, DMF 60°C StartB->RxnB Target Target API Intermediate: 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole RxnA->Target Primary Pathway ImpA1 Impurity: 1,4-Bis-coupled (Over-reaction) RxnA->ImpA1 Excess Boronic Ester ImpA2 Impurity: De-boronated 1-iPr-1H-pyrazole RxnA->ImpA2 Protodeborylation RxnB->Target Primary Pathway ImpB1 Impurity: Unreacted Starting Material RxnB->ImpB1 Incomplete Conversion ImpB2 Impurity: Pyrazolium Salt (Over-alkylation) RxnB->ImpB2 Excess Alkylating Agent

Synthetic pathways and branching logic for impurity formation in target API synthesis.

Section 2: Troubleshooting Guides & FAQs

Q1: During the Suzuki-Miyaura coupling (Route A), I am observing a significant amount of a high-molecular-weight impurity. LC-MS suggests it is 1,4-bis(1-isopropyl-1H-pyrazol-4-yl)benzene. How can I suppress this? A1: This bis-coupled impurity arises because 1,4-diiodobenzene possesses two identical reactive C-I bonds. To favor mono-coupling, you must manipulate the reaction stoichiometry and kinetics. Use a strict stoichiometric imbalance—specifically, a large excess of 1,4-diiodobenzene (e.g., 3.0 to 5.0 equivalents relative to the boronic ester). Additionally, lowering the reaction temperature from 90°C to 70°C helps differentiate the oxidative addition rates between the first and second iodine atoms. The excess unreacted 1,4-diiodobenzene can be easily recovered downstream via sublimation or recrystallization.

Q2: I chose the N-alkylation route (Route B) using 4-(4-iodophenyl)-1H-pyrazole and isopropyl bromide. Do I need to perform complex chromatography to separate N1 and N2 regioisomers? A2: No. This is a common structural misconception. Unlike 3-substituted or 5-substituted pyrazoles, 4-substituted 1H-pyrazoles possess a C2v​ symmetry axis (when ignoring the highly labile N-H proton). Because the N1 and N2 positions are chemically equivalent through rapid tautomerization, alkylation at either nitrogen yields a single, identical product: 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole. Your analytical efforts should instead focus on detecting over-alkylation (pyrazolium salts) or unreacted starting material.

Q3: My Suzuki coupling reaction mixture is turning black, and ICP-MS shows high residual palladium (>500 ppm) in my isolated product. How do I achieve <10 ppm Pd for API standards? A3: The black precipitate is "Pd black," resulting from the agglomeration of the degraded Pd(0) catalyst. This often occurs if the reaction is starved of the boronic ester or if oxygen ingresses. To remediate this, ensure rigorous degassing (sparging with N2​ /Ar for at least 15 minutes). Post-reaction, perform a hot Celite filtration to remove the insoluble Pd black. To address the soluble Pd(II) species, treat the organic filtrate with a thiol-functionalized metal scavenger resin (e.g., SiliaMetS® Thiol) at 50°C for 4 hours. This self-validating protocol selectively chelates Pd, reliably reducing levels to <10 ppm.

Q4: I am observing protodeborylation of the 1-isopropyl-1H-pyrazole-4-boronic acid pinacol ester. What causes this, and how do I prevent it? A4: Protodeborylation (the premature cleavage of the C-B bond yielding 1-isopropyl-1H-pyrazole) is a known competing side reaction in these cross-couplings, often exacerbated by strong aqueous bases and high temperatures[3]. To mitigate this, switch from a strong base like NaOH to a milder base such as K2​CO3​ or Cs2​CO3​ . Furthermore, ensure your solvent system (e.g., 1,4-Dioxane/ H2​O ) is thoroughly degassed, as oxidative deborylation can also occur in the presence of trace oxygen.

Section 3: Quantitative Impurity Profiling

Effective impurity management requires precise analytical tracking. Below is the standardized impurity profile for both synthetic routes, complete with detection methods and validated removal strategies.

ImpuritySource PathwayDetection MethodTypical RRT (HPLC)*Removal Strategy
1,4-Bis(1-iPr-pyrazol-4-yl)benzene Suzuki (Over-reaction)LC-MS (ESI+)1.45Silica gel chromatography / Recrystallization
1-Isopropyl-1H-pyrazole Suzuki (Protodeborylation)GC-FID / HPLC0.30High-vacuum drying / Aqueous wash
Unreacted 1,4-Diiodobenzene Suzuki (Incomplete)HPLC (UV 254 nm)1.80Sublimation / Hexane trituration
1,2-Diisopropyl-pyrazolium salt Alkylation (Over-reaction)LC-MS (ESI+)0.85Aqueous wash (Highly water-soluble)
Residual Palladium Suzuki (Catalyst)ICP-MSN/AThiol-functionalized scavenger resin

*Relative Retention Time (RRT) is approximate and relative to the target API intermediate.

Section 4: Validated Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (Route A)

This protocol utilizes a stoichiometric imbalance to prevent bis-coupling and includes integrated palladium scavenging.

  • Charge Reactor: To a dry, round-bottom flask, add 1,4-diiodobenzene (3.0 eq), 1-isopropyl-1H-pyrazole-4-boronic acid pinacol ester (1.0 eq), Pd(dppf)Cl2​ (0.05 eq), and K2​CO3​ (2.0 eq).

  • Solvent & Degassing: Add a mixture of 1,4-Dioxane and H2​O (4:1 v/v) to achieve a 0.2 M concentration of the boronic ester. Sparge the mixture with N2​ for 15 minutes to prevent oxidative protodeborylation.

  • Reaction: Heat the mixture to 70°C–80°C for 12 hours under an inert atmosphere. Monitor the disappearance of the boronic ester via TLC or HPLC.

  • Filtration: Cool the mixture to room temperature. Filter through a pad of Celite to remove insoluble Pd black and inorganic salts. Rinse the pad with Ethyl Acetate (EtOAc).

  • Scavenging: Transfer the filtrate to a clean flask. Add SiliaMetS® Thiol resin (5 eq relative to Pd) and stir at 50°C for 4 hours. Filter off the resin.

  • Workup & Purification: Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel chromatography (Hexanes/EtOAc) to separate the target product from the excess 1,4-diiodobenzene.

Protocol B: Direct N-Alkylation (Route B)

This protocol leverages the C2v​ symmetry of the starting material to yield a single regioisomer without transition metals.

  • Charge Reactor: Dissolve 4-(4-iodophenyl)-1H-pyrazole (1.0 eq) in anhydrous DMF to achieve a 0.2 M solution.

  • Deprotonation: Add Cs2​CO3​ (2.0 eq) and stir at room temperature for 15 minutes. The mild basicity of Cs2​CO3​ suppresses undesired side reactions[4].

  • Alkylation: Add isopropyl iodide (1.2 eq) dropwise via a syringe.

  • Reaction: Heat the mixture to 60°C for 6 hours. Monitor via HPLC until the starting material is consumed (<1% remaining).

  • Workup: Quench the reaction by pouring it into ice water. Extract the aqueous mixture with Methyl tert-butyl ether (MTBE). Wash the combined organic layers three times with H2​O to quantitatively remove residual DMF and highly polar pyrazolium salt impurities.

  • Crystallization: Concentrate the organic layer and recrystallize the crude solid from a Heptane/EtOAc mixture to yield the pure target compound.

Purification Crude Crude Mixture Filter Celite Filtration (Removes Pd Black) Crude->Filter Wash Aqueous Wash (Removes Salts/DMF) Filter->Wash Scavenger Thiol Resin (Removes Soluble Pd) Wash->Scavenger Cryst Recrystallization (Removes Organics) Scavenger->Cryst Pure Pure Target >99% HPLC Cryst->Pure

Stepwise purification workflow for the removal of metallic and organic impurities.

References

  • Title: Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution Source: Beilstein Journal of Organic Chemistry URL: [Link]

  • Title: Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines Source: ResearchGate URL: [Link]

Sources

Optimization

Technical Support Center: Catalyst Selection for Cross-Coupling with Electron-Rich Pyrazoles

Welcome to the Technical Support Center. Electron-rich pyrazoles (e.g., amino-, alkoxy-, or alkyl-substituted pyrazoles) present unique challenges in palladium- and copper-catalyzed cross-coupling reactions.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Electron-rich pyrazoles (e.g., amino-, alkoxy-, or alkyl-substituted pyrazoles) present unique challenges in palladium- and copper-catalyzed cross-coupling reactions. Their high electron density and strongly coordinating nitrogen atoms frequently lead to catalyst poisoning, off-cycle resting states, and the formation of inactive palladium black[1]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to overcome these barriers.

Diagnostic Catalyst Selection Workflow

Before troubleshooting a failed reaction, consult the logical workflow below to ensure your baseline catalyst and ligand selection is thermodynamically and kinetically appropriate for your specific pyrazole substrate.

CatalystSelection Start Electron-Rich Pyrazole Cross-Coupling Q1 Is the pyrazole unprotected (NH)? Start->Q1 Unprotected Use Pd/XPhos Precatalysts (e.g., P1/P2) to prevent azole inhibition Q1->Unprotected Yes Protected Reaction Type: C-C or C-N? Q1->Protected No CC Suzuki / Negishi Coupling Protected->CC CN Buchwald-Hartwig Amination Protected->CN CC_Cat Pd2(dba)3 + XPhos or RuPhos CC->CC_Cat Q2 Amine Type? CN->Q2 Aliphatic Aliphatic Amine Q2->Aliphatic Aromatic Aromatic Amine Q2->Aromatic Aliph_Cat Pd(dba)2 + tBuDavePhos or CuI mediated Aliphatic->Aliph_Cat Arom_Cat Pd + BrettPhos or JosiPhos CyPF-tBu Aromatic->Arom_Cat

Workflow for selecting optimal catalysts and ligands for electron-rich pyrazole cross-coupling.

Frequently Asked Questions (Troubleshooting)

Q: My Suzuki-Miyaura coupling with an unprotected pyrazole stalls, and the mixture turns black. What is happening? A: The formation of a black precipitate indicates catalyst decomposition into inactive palladium black[2]. Unprotected, electron-rich nitrogen heterocycles strongly coordinate to the palladium center, displacing the phosphine ligands and creating an off-cycle, unreactive resting state[3]. Solution: To prevent azole-induced inhibition, switch to a bulky, electron-rich biaryl phosphine ligand like XPhos. More importantly, use a preformed Pd/XPhos precatalyst (e.g., Buchwald's P1 or P2 precatalysts) rather than generating the active catalyst in situ from Pd2(dba)3. This ensures the rapid generation of the active monoligated L1Pd(0) species before the pyrazole can trap the palladium[3].

Q: I am trying to perform a Buchwald-Hartwig amination on a 4-halo-1-tritylpyrazole with an aliphatic amine, but I am getting low conversion. Which ligand should I use? A: C4-amination of pyrazoles is notoriously difficult due to the electronic properties of the pyrazole core. Standard ligands often fail to promote the reductive elimination step. Solution: For aliphatic amines lacking a β-hydrogen, Pd(dba)2 paired with the bulky tBuDavePhos ligand is highly effective[4]. If the aliphatic amine possesses a β-hydrogen (which risks β-hydride elimination), switching from palladium to a Copper(I) iodide (CuI) mediated coupling is often more successful[4].

Q: How do I achieve selective C-N coupling on highly substituted pyrazoles (e.g., 5-trifluoromethylpyrazoles)? A: The presence of adjacent electron-withdrawing groups (like CF3) alongside the electron-rich pyrazole nitrogen complicates oxidative addition. Solution: For Buchwald-Hartwig cross-coupling of 4-bromo-5-trifluoromethylpyrazoles, the bidentate ferrocenyl ligand JosiPhos CyPF-tBu has been shown to uniquely enable the reaction, whereas monodentate ligands may struggle[5]. For C-C Negishi couplings on the same scaffold, XPhos remains the ligand of choice[5].

Quantitative Data: Catalyst & Ligand Performance

The following table summarizes the optimal catalyst and ligand combinations for various pyrazole cross-coupling scenarios based on empirical data.

Substrate TypeReaction TypeOptimal Catalyst / PrecatalystOptimal LigandTypical Yield RangeReference
Unprotected 3- or 4-bromopyrazoleSuzuki-Miyaura (C-C)XPhos-Pd-G2 (P1)XPhos61–86%[3]
4-Halo-1-tritylpyrazole + Aliphatic AmineBuchwald-Hartwig (C-N)Pd(dba)2tBuDavePhos70–90%[4]
4-Bromo-5-trifluoromethylpyrazoleBuchwald-Hartwig (C-N)Pd2(dba)3JosiPhos CyPF-tBu65–85%[5]
4-Halo-1-tritylpyrazole + β-H Aliphatic AmineUllmann-type (C-N)CuIN/A (or diamine)50–80%[4]

Self-Validating Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of Unprotected Bromopyrazoles

Causality Note: Using a preformed XPhos precatalyst bypasses the slow in situ reduction of Pd(II) to Pd(0). This rapid activation prevents the unprotected pyrazole from coordinating and poisoning the catalyst before the catalytic cycle begins[3].

  • Preparation: In a nitrogen-filled glovebox, charge a vial with 3- or 4-bromopyrazole (1.0 equiv), the corresponding boronic acid (1.5 equiv), and K3PO4 (2.0 equiv).

  • Catalyst Addition: Add the XPhos-derived precatalyst P1 (1.0–1.5 mol%) and additional XPhos ligand (1.0–1.5 mol%).

    • Self-Validation Check: The powder mixture should remain free-flowing and lightly colored; any immediate darkening indicates moisture/oxygen contamination or premature catalyst decomposition.

  • Solvent Addition: Seal the vial and remove it from the glovebox. Inject degassed THF/H2O (typically a 10:1 ratio) to achieve a 0.2 M concentration.

  • Reaction: Stir the reaction at 60 °C for 12–24 hours.

    • Self-Validation Check: Monitor by TLC/LC-MS. The absence of a black mirror (palladium black) on the vial walls indicates successful circumvention of catalyst poisoning.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2SO4, and purify via flash chromatography[3].

Protocol 2: Buchwald-Hartwig Amination of 4-Halo-1-tritylpyrazoles

Causality Note: The bulky tBuDavePhos ligand provides the necessary steric bulk to accelerate reductive elimination, which is often the turnover-limiting step when coupling electron-rich heterocycles with amines[4].

  • Preparation: Under an argon atmosphere, combine 4-bromo-1-tritylpyrazole (1.0 equiv), the aliphatic amine (1.2 equiv), and NaOtBu (1.5 equiv) in an oven-dried microwave vial.

  • Catalyst Addition: Add Pd(dba)2 (5 mol%) and tBuDavePhos (10 mol%).

  • Solvent Addition: Add anhydrous, degassed xylene (to reach 0.1 M).

  • Reaction: Seal the vial and subject it to microwave irradiation at 160 °C for 10 minutes.

    • Self-Validation Check: Microwave heating ensures rapid traversal of the activation energy barrier, minimizing the time the catalyst spends in vulnerable resting states. If conversion is low, verify the absence of β-hydrogens on the amine; if present, switch to the CuI protocol.

  • Workup: Cool the mixture, filter through a pad of Celite to remove inorganic salts and precipitated palladium, and concentrate the filtrate.

  • Purification: Purify the crude product by silica gel chromatography[4].

Sources

Reference Data & Comparative Studies

Validation

In Vitro Efficacy of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Compared to Established p38 MAPK Inhibitors

An In-Depth Technical Guide: This guide provides a comprehensive framework for the in vitro comparison of the novel compound 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole against a panel of well-characterized inhibitors of p3...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide:

This guide provides a comprehensive framework for the in vitro comparison of the novel compound 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole against a panel of well-characterized inhibitors of p38 mitogen-activated protein kinase (MAPK). Pyrazole-based compounds are a significant class of kinase inhibitors, and this document outlines the necessary experimental protocols and rationale for accurately assessing the potency of this new chemical entity.[1][2][3]

The p38 MAPK signaling cascade is a critical regulator of cellular responses to inflammatory cytokines and environmental stress, making it a high-value target for therapeutic intervention in a range of diseases, including rheumatoid arthritis, chronic obstructive pulmonary disease (COPD), and cancer.[4][5][6] This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel anti-inflammatory agents.

The p38 MAPK Signaling Pathway: A Central Node in Inflammation

The p38 MAPK pathway is a three-tiered kinase cascade that translates extracellular signals into a cellular response.[7] It is typically activated by environmental stressors and inflammatory cytokines.[4][5][8] The canonical activation sequence involves a MAP Kinase Kinase Kinase (MAP3K), such as TAK1 or ASK1, which phosphorylates and activates a MAP Kinase Kinase (MAP2K), primarily MKK3 and MKK6.[4] These MAP2Ks then dually phosphorylate specific threonine and tyrosine residues (Thr180 and Tyr182) on the p38 MAPK isoforms (α, β, γ, δ), leading to their activation.[8]

Once activated, p38 MAPK phosphorylates a variety of downstream targets, including other kinases like MAPKAP-K2/3 (MK2/3) and transcription factors such as ATF2 and MEF2.[7][8] This ultimately results in the transcriptional upregulation of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), perpetuating the inflammatory response.[4][9]

p38_pathway cluster_nucleus Nuclear Events stimuli Stress / Inflammatory Cytokines (e.g., TNF-α, IL-1β) map3k MAP3K (e.g., TAK1, ASK1) stimuli->map3k map2k MAP2K (MKK3, MKK6) map3k->map2k P p38 p38 MAPK map2k->p38 P downstream_kinase Downstream Kinases (e.g., MK2, MSK1) p38->downstream_kinase P transcription_factors Transcription Factors (e.g., ATF2, MEF2) p38->transcription_factors P inhibitor p38 Inhibitors (e.g., BIRB-796, SB203580) inhibitor->p38 response Inflammatory Response (Cytokine Production, Apoptosis) downstream_kinase->response transcription_factors->response nucleus Nucleus

Caption: The p38 MAPK signaling cascade.

Profile of Comparator Inhibitors

To accurately gauge the potency of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, it is essential to benchmark its performance against established p38 MAPK inhibitors with distinct mechanisms and isoform selectivities.

InhibitorTarget Isoform(s)Mechanism of ActionReported IC50 (p38α)
SB203580 p38α, p38βATP-Competitive0.3 - 0.5 µM
SB202190 p38α, p38βATP-Competitive50 nM
Doramapimod (BIRB-796) p38α, p38β, p38γ, p38δAllosteric (Type II)38 nM
VX-702 p38αATP-Competitive4 - 20 nM
4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole To Be DeterminedTo Be DeterminedTo Be Determined

Note: IC50 values are compiled from various sources and can differ based on assay conditions.[10][11][12]

  • SB203580 & SB202190 : These pyridinyl imidazole compounds are first-generation, ATP-competitive inhibitors that are highly selective for p38α and p38β isoforms.[11][13] They serve as foundational tools for studying p38 MAPK biology but do not inhibit p38γ or p38δ.[14]

  • Doramapimod (BIRB-796) : This potent diaryl urea compound is a Type II inhibitor that binds to both the ATP pocket and an adjacent allosteric site, stabilizing the kinase in an inactive conformation.[11] It exhibits a pan-isoform profile and is characterized by slow-on, slow-off binding kinetics.[10]

  • VX-702 : A second-generation, highly selective inhibitor of the p38α isoform that has been evaluated in clinical trials for inflammatory conditions.[6][10]

Experimental Design and Protocols

The primary goal of the in vitro comparison is to determine the half-maximal inhibitory concentration (IC50) of the test compounds against recombinant human p38α MAPK. The IC50 value represents the concentration of an inhibitor required to reduce the enzyme's activity by 50% and is a standard measure of inhibitor potency.

A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, such as the LanthaScreen™ Kinase Binding Assay or LANCE® Ultra Kinase Assay, is the chosen methodology. This format offers a robust, non-radioactive, and high-throughput compatible solution for quantifying kinase activity.[15][16] The assay measures the phosphorylation of a specific substrate by the kinase.

ic50_workflow cluster_plate Kinase Reaction start Start prep_inhibitor Prepare 10-Point Serial Dilution of Test Inhibitors (4X) start->prep_inhibitor reaction_plate Dispense Reagents into 384-well Assay Plate prep_inhibitor->reaction_plate prep_kinase Prepare Kinase/Substrate Mix: Recombinant p38α + ULight™-ATF2 (2X) prep_kinase->reaction_plate prep_atp Prepare ATP Solution (4X) at Km concentration prep_atp->reaction_plate step1 1. Add 2.5 µL Inhibitor Dilutions step2 2. Add 5 µL Kinase/Substrate Mix step1->step2 step3 3. Add 2.5 µL ATP to Initiate Reaction step2->step3 incubation Incubate at Room Temperature (e.g., 60 minutes) step3->incubation add_detection Add 10 µL Detection Mix to Stop Reaction & Label Product incubation->add_detection prep_detection Prepare Detection Mix: Europium Anti-phospho-ATF2 Ab + EDTA (2X) prep_detection->add_detection read_plate Read Plate on TR-FRET Reader (Ex: 340 nm, Em: 615 nm & 665 nm) add_detection->read_plate data_analysis Calculate TR-FRET Ratio (665nm / 615nm) read_plate->data_analysis curve_fitting Plot % Inhibition vs. [Inhibitor] Fit to 4-Parameter Logistic Curve data_analysis->curve_fitting end Determine IC50 Value curve_fitting->end

Caption: Workflow for IC50 determination using a TR-FRET kinase assay.

Protocol: p38α TR-FRET Kinase Assay for IC50 Determination

This protocol is adapted from standard methodologies for LANCE™ Ultra and LanthaScreen™ assays.[15][16][17]

1. Reagent Preparation:

  • Kinase Buffer: Prepare a 1X kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).[18] All subsequent dilutions of protein and ATP should be made in this buffer.
  • Compound Dilution: Create a 10-point, 4-fold serial dilution of each test compound (4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole and comparators) in 100% DMSO. Subsequently, create an intermediate dilution of this series in Kinase Buffer to achieve a 4X final assay concentration.
  • Enzyme/Substrate Preparation (2X): Prepare a solution containing recombinant human p38α kinase and a ULight™-labeled peptide substrate (e.g., ULight™-ATF2) at twice their final desired concentrations. The optimal kinase concentration should be predetermined by titration to find the EC50 value (the concentration that gives 50% of the maximal signal).[16]
  • ATP Preparation (4X): Prepare a solution of ATP at four times the final desired concentration. For IC50 determinations, it is critical to use an ATP concentration that is at or near its Michaelis-Menten constant (Km) for the specific kinase, as this provides a sensitive measure for ATP-competitive inhibitors.[19]
  • Detection Reagent (2X): Prepare a solution containing a Europium (Eu)-labeled anti-phospho-substrate antibody (e.g., Eu-anti-pATF2 [Thr71]) and EDTA in TR-FRET dilution buffer. The EDTA serves to chelate Mg2+ and stop the kinase reaction. The final concentrations should be twice the desired assay concentration.[17]

2. Kinase Reaction (10 µL Volume):

  • Add 2.5 µL of the 4X compound dilutions (or DMSO for vehicle controls) to the wells of a low-volume 384-well assay plate.
  • Add 5 µL of the 2X Enzyme/Substrate solution to all wells.
  • Initiate the kinase reaction by adding 2.5 µL of the 4X ATP solution to all wells.
  • Cover the plate and incubate for 60 minutes at room temperature.

3. Reaction Termination and Detection (20 µL Final Volume):

  • Add 10 µL of the 2X Detection Reagent to each well to terminate the reaction.
  • Cover the plate and incubate for an additional 30-60 minutes at room temperature to allow for antibody binding.

4. Data Acquisition and Analysis:

  • Read the plate using a TR-FRET-capable plate reader, with excitation at ~340 nm and emission detection at 615 nm (Europium) and 665 nm (ULight™ acceptor).
  • Calculate the TR-FRET emission ratio (665 nm / 615 nm) for each well.
  • Determine the percent inhibition for each compound concentration relative to the high (DMSO vehicle) and low (no enzyme or high concentration of control inhibitor) controls.
  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a four-parameter logistic (sigmoidal dose-response) equation to calculate the IC50 value.[12]

Conclusion

This guide outlines a robust and scientifically rigorous approach for the in vitro characterization of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole. By directly comparing its inhibitory potency against well-established p38 MAPK inhibitors like SB203580 and Doramapimod using a sensitive TR-FRET kinase assay, researchers can accurately determine its efficacy and potential as a novel therapeutic agent. The detailed protocols and experimental rationale provided herein ensure a self-validating system for generating reliable and reproducible data, which is a critical first step in the drug discovery pipeline.

References

  • P38 Signaling Pathway. Creative Diagnostics. [Link]

  • p38 MAPK Signaling. GeneGlobe - QIAGEN. [Link]

  • p38 MAPK Signaling Review. Assay Genie. [Link]

  • p38 MAPK inhibitors in dermatology. Ovid. [Link]

  • p38 MAPK Pathway in the Heart: New Insights in Health and Disease. MDPI. [Link]

  • An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling. PMC. [Link]

  • p38 mitogen-activated protein kinases. Wikipedia. [Link]

  • p38α MAPK inhibitors. Alzheimer's Drug Discovery Foundation. [Link]

  • Structure-based virtual screening for novel p38 MAPK inhibitors and a biological evaluation. RSC Publishing. [Link]

  • Differential effects of p38 MAP kinase inhibitors SB203580 and SB202190 on growth and migration of human MDA-MB-231 cancer cell line. PMC. [Link]

  • Novel p38 kinase inhibitors discovered during the screening campaign.... ResearchGate. [Link]

  • Clinical candidates of small molecule p38 MAPK inhibitors for inflammatory diseases. PAGEPress. [Link]

  • Protocol for Invitro Kinase Assay. University of Southern California. [Link]

  • Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Columbia University. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

  • Development of Potent Type V MAPK Inhibitors: Design, Synthesis, and Biological Evaluation of Benzothiazole Derivatives Targeting p38α MAPK in Breast Cancer Cells. PMC. [Link]

  • 4-(4-iodophenyl)-1H-pyrazole | 1399654-06-8. Molport. [Link]

  • Synthesis and biological activity of some new indole derivatives containing pyrazole moiety. JOCPR. [Link]

  • The Latest Progress on the Preparation and Biological activity of Pyrazoles. Biointerface Research in Applied Chemistry. [Link]

  • Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies. [Link]

  • 4-(4-iodophenyl)-1H-pyrazole — Chemical Substance Information. NextSDS. [Link]

  • 4-Iodopyrazole | C3H3IN2 | CID 77022. PubChem - NIH. [Link]

Sources

Comparative

A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals

Iodinated pyrazoles are indispensable building blocks in modern chemistry. Their true value lies in their role as versatile intermediates, particularly in cross-coupling reactions, which allow for the construction of com...

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Author: BenchChem Technical Support Team. Date: April 2026

Iodinated pyrazoles are indispensable building blocks in modern chemistry. Their true value lies in their role as versatile intermediates, particularly in cross-coupling reactions, which allow for the construction of complex molecular frameworks for pharmaceuticals and agrochemicals.[1] The strategic introduction of an iodine atom onto the pyrazole ring is a critical transformation, and the choice of iodination method can significantly impact yield, regioselectivity, and overall efficiency.

This guide provides an in-depth comparative analysis of the most prevalent methods for pyrazole iodination. We will delve into the mechanistic underpinnings of each technique, present detailed experimental protocols, and offer a data-driven comparison to empower researchers to make informed decisions for their specific synthetic challenges.

The Chemistry of Pyrazole Iodination: An Overview

The iodination of pyrazoles is fundamentally an electrophilic aromatic substitution reaction. The electron-rich pyrazole ring attacks an electrophilic iodine species (I⁺).[1] The regiochemical outcome of this reaction is primarily dictated by the electronic properties of the pyrazole ring itself. The C4 position is the most electron-rich and, consequently, the most susceptible to electrophilic attack.[2][3][4][5] Substituents already present on the ring, particularly at the N1, C3, and C5 positions, exert strong directing effects that can either enhance or diminish this inherent reactivity.[2]

Our analysis will focus on three widely-employed methodologies:

  • Molecular Iodine (I₂) with an Oxidizing Agent: A classic and often cost-effective method.

  • N-Iodosuccinimide (NIS): A milder and more selective reagent.

  • Iodine Monochloride (ICl): A highly reactive and potent iodinating agent.

Method 1: Direct Iodination with Molecular Iodine (I₂) and an Oxidant

Principle & Mechanistic Insight: Molecular iodine (I₂) by itself is generally not electrophilic enough to iodinate the pyrazole ring efficiently.[6][7] To generate a more potent electrophilic iodine species, an oxidizing agent is required. Oxidants like hydrogen peroxide (H₂O₂), ceric ammonium nitrate (CAN), or nitric acid convert I₂ into a more reactive species, such as the iodonium ion (I⁺), which is then readily attacked by the pyrazole ring.

The use of an oxidant makes this a highly effective and atom-economical approach. The choice of oxidant can influence reaction conditions, with H₂O₂ often enabling "greener" protocols in aqueous media.[1][6][8]

dot

I2 I₂ (Molecular Iodine) I_plus I⁺ (Electrophilic Iodine Species) I2->I_plus Oxidation Oxidant Oxidizing Agent (e.g., H₂O₂, CAN) Oxidant->I_plus Product 4-Iodopyrazole I_plus->Product Pyrazole Pyrazole Ring Pyrazole->Product Electrophilic Attack

Caption: Generation of electrophilic iodine from I₂ using an oxidant.

Advantages:

  • Cost-effective, using readily available reagents.

  • Can be adapted to environmentally friendly conditions (e.g., using H₂O₂ in water).[1]

  • High yields are achievable, often exceeding 90%.[1]

Disadvantages:

  • Requires an additional stoichiometric oxidant.

  • The reaction can be sluggish for electron-deficient pyrazoles, sometimes requiring heat.[9]

  • Oxidants can sometimes lead to side reactions or be incompatible with sensitive functional groups.[10]

Representative Experimental Protocol: Green Iodination with I₂/H₂O₂[1][8]
  • Suspend the pyrazole derivative (1.0 equivalent) in water.

  • Add molecular iodine (0.5 equivalents) to the suspension.

  • Add 30% hydrogen peroxide (0.6 equivalents) dropwise to the stirred mixture at room temperature.

  • Continue stirring until the reaction is complete, as monitored by Thin Layer Chromatography (TLC). Reaction times can vary from under an hour to 72 hours.[1]

  • Upon completion, quench excess iodine by adding a 5% aqueous solution of sodium bisulfite.

  • The product can often be isolated by simple filtration and washing with water, followed by drying.[1]

Method 2: N-Iodosuccinimide (NIS)

Principle & Mechanistic Insight: N-Iodosuccinimide (NIS) is a mild and convenient source of electrophilic iodine.[11] It is a stable, crystalline solid that is easier to handle than molecular iodine. The N-I bond is polarized, rendering the iodine atom electrophilic. The reactivity of NIS is often enhanced by the addition of a catalytic amount of a strong acid, such as trifluoroacetic acid (TFA).[6][11][12] The acid protonates the succinimide nitrogen, further increasing the electrophilicity of the iodine atom and making it more susceptible to attack by the pyrazole.

This method is particularly valuable for substrates that are sensitive to the harsh conditions of strong oxidizing agents.[6]

dot

cluster_0 NIS Activation NIS N-Iodosuccinimide (NIS) Activated_NIS Activated NIS Complex NIS->Activated_NIS Acid Acid Catalyst (e.g., TFA) Acid->Activated_NIS Product 4-Iodopyrazole Activated_NIS->Product Electrophilic Iodination Succinimide Succinimide Activated_NIS->Succinimide Byproduct Pyrazole Pyrazole Ring Pyrazole->Product

Caption: Acid-catalyzed activation of NIS for pyrazole iodination.

Advantages:

  • Mild reaction conditions, suitable for sensitive substrates.[11]

  • High regioselectivity for the C4 position.

  • Easy to handle solid reagent and simple workup procedures.

Disadvantages:

  • More expensive than molecular iodine.

  • May require an acid catalyst, which might not be compatible with all functional groups.

  • For highly deactivated pyrazoles, forcing conditions (e.g., heating) may be necessary.[6][10]

Representative Experimental Protocol: Iodination with NIS/TFA[6][10]
  • Dissolve the pyrazole substrate (1.0 equivalent) in a suitable solvent like glacial acetic acid or acetonitrile.

  • Add N-Iodosuccinimide (1.5 equivalents).

  • Add a catalytic amount of trifluoroacetic acid (TFA). For less reactive substrates, a solution of NIS in pure TFA can be used.[10][12]

  • Stir the mixture at room temperature or heat to 80 °C if the substrate is deactivated, monitoring progress by TLC.

  • Once the reaction is complete, cool the mixture to room temperature and dilute with a solvent like dichloromethane.

  • Wash the organic layer sequentially with saturated aqueous sodium thiosulfate (to quench excess NIS) and brine.[6][10]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.[6]

Method 3: Iodine Monochloride (ICl)

Principle & Mechanistic Insight: Iodine monochloride (ICl) is a potent interhalogen compound that acts as a powerful source of electrophilic iodine. Due to the higher electronegativity of chlorine, the I-Cl bond is polarized (Iδ+—Clδ-), making the iodine atom highly electrophilic and reactive.[13] This high reactivity allows for the iodination of even electron-deficient pyrazoles under mild conditions, often at room temperature.[14]

A base, such as lithium carbonate (Li₂CO₃), is often included to neutralize the HCl byproduct formed during the reaction, which can improve product selectivity and prevent side reactions.[14]

Advantages:

  • Highly reactive, effective for a broad range of pyrazole substrates, including deactivated ones.[14]

  • Reactions are often fast and occur at room temperature.[14]

  • Can achieve very high yields, up to 95%.[1][14]

Disadvantages:

  • ICl is corrosive and moisture-sensitive, requiring careful handling.

  • Its high reactivity can sometimes lead to lower selectivity with complex molecules.[13]

  • Generates HCl as a byproduct, which may require neutralization.[14]

Representative Experimental Protocol: Iodination with ICl[15]
  • To a solution of the pyrazole substrate (1.0 equivalent) in dichloromethane, add lithium carbonate (2.0 equivalents).

  • Add a solution of iodine monochloride (ICl) (3.0 equivalents, typically as a 1.0 M solution in dichloromethane) dropwise at room temperature.

  • Stir the reaction mixture for 1-24 hours, monitoring by TLC.

  • Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to yield the 4-iodopyrazole.

Comparative Analysis

FeatureI₂ / OxidantN-Iodosuccinimide (NIS)Iodine Monochloride (ICl)
Reactivity Moderate to HighMild to ModerateVery High
Typical Yield 60 - 100%[1]70 - 95%Up to 95%[1][14]
Regioselectivity Good (Primarily C4)Very Good (Primarily C4)Good (Primarily C4)
Conditions Room Temp to RefluxRoom Temp to 80°C[6]Room Temperature[1][14]
Substrate Scope Good for neutral/electron-rich pyrazolesExcellent, good for sensitive substratesExcellent, including electron-deficient pyrazoles[14]
Handling/Safety Generally safe; oxidant may be hazardousEasy to handle solidCorrosive, moisture-sensitive liquid
Cost LowModerateModerate
Key Advantage Low cost, "green" options availableMildness and selectivityHigh reactivity for difficult substrates

Conclusion and Recommendations

The selection of an appropriate pyrazole iodination method is a critical decision in the synthetic workflow.

  • For large-scale syntheses of simple, electron-rich pyrazoles where cost is a primary driver, direct iodination with I₂ and an oxidant like H₂O₂ offers a robust and economical solution.

  • When working with complex molecules containing sensitive functional groups that are incompatible with harsh oxidants, N-Iodosuccinimide (NIS) is the reagent of choice, providing a milder path with excellent control.

  • For challenging, electron-deficient pyrazoles that are resistant to other methods, the high reactivity of Iodine Monochloride (ICl) makes it the most powerful and effective option, often providing high yields where other methods fail.

By understanding the distinct advantages and mechanistic nuances of each method, researchers can strategically navigate the synthesis of iodinated pyrazoles, accelerating the discovery and development of novel chemical entities.

References

  • . Benchchem.
  • Technical Support Center: Improving Selectivity in Electrophilic Substitution of Pyrazoles. Benchchem.
  • Wang, X. C., Hu, Y., Bonacorsi, S., Hong, Y., Burrell, R., & Yu, J. Q. (2013). Pd(II)-catalyzed C-H iodination using molecular I2 as the sole oxidant. Journal of the American Chemical Society, 135(28), 10326-10329. [Link]

  • Synthesis of 4-iodopyrazoles: A Brief Review. ResearchGate. [Link]

  • Wang, X. C., Hu, Y., Bonacorsi, S., Hong, Y., Burrell, R., & Yu, J. Q. (2013). Pd(II)-Catalyzed C–H Iodination Using Molecular I2 as the Sole Oxidant. Journal of the American Chemical Society, 135(28), 10326-10329. [Link]

  • Technical Support Center: 4-Iodopyrazole Reactions. Benchchem.
  • 4-Iodopyrazole CAS 3469-69-0 Suppliers, Manufacturers, Factory. Bloom Tech. [Link]

  • Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of Organic Chemistry, 73(17), 6666-6670. [Link]

  • Chand, D., He, C., Mitchell, L. A., Parrish, D. A., & Shreeve, J. M. (2016). Electrophilic iodination: a gateway to high iodine compounds and energetic materials. Dalton Transactions, 45(34), 13827-13833. [Link]

  • Electrophilic Substitution Reactions in Pyrazole. Scribd. [Link]

  • Świątek, K., Utecht-Jarzyńska, G., & Jasiński, M. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 15(1), 1-10. [Link]

  • Technical Support Center: Synthesis of 4-Iodopyrazole. Benchchem.
  • Recent highlights in the synthesis and biological significance of pyrazole derivatives. National Center for Biotechnology Information. [Link]

  • Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. National Center for Biotechnology Information. [Link]

  • Pyrazole. SlideShare. [Link]

  • Iodination of highly basic pyrazoles by HOI. ResearchGate. [Link]

  • Vasilevskij, S.F., Belov, A.I., & Shvartsberg, M.S. (1987). Peculiarities of iodination of pyrazoles by iodine and iodic acid. IAEA. [Link]

  • Świątek, K., Utecht-Jarzyńska, G., & Jasiński, M. (2025). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. [Link]

  • da Silva, F. S., de Oliveira, V. T., & Lacerda, V., Jr. (2020). Molecular iodine-catalyzed one-pot multicomponent synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles. Beilstein Journal of Organic Chemistry, 16, 172-179. [Link]

  • Direct Iodination of 3- and 4-Nitropyrazoles with a Reagent Based on Iodine Monochloride and Silver Sulfate. ResearchGate. [Link]

  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. National Center for Biotechnology Information. [Link]

  • A novel method of iodination and azo bond formation by nitrogen triiodide. Sciforum. [Link]

  • Recent Progress in N-Iodosuccinimide (NIS)-Mediated Iodination Reactions. whxb.org.cn. [Link]

  • N-Iodosuccinimide (NIS). Organic Chemistry Portal. [Link]

  • The structures of the iodinated pyrazoles 1-6 and X-ray diffraction crystal parameters for each compound. ResearchGate. [Link]

  • N-iodosuccinimide. Organic Syntheses Procedure. [Link]

  • Assessing the Regioselectivity of Iodine Monochloride Additions: A Compar
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

  • N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. CoLab.ws. [Link]

  • N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. ResearchGate. [Link]

Sources

Validation

Cross-Reactivity Profiling of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole: A Comparative Guide for Fragment-Based Lead Discovery

As Fragment-Based Lead Discovery (FBLD) evolves, arylpyrazoles have cemented their status as "privileged scaffolds" due to their versatile coordination chemistry and ability to modulate both protein kinases and G-protein...

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Author: BenchChem Technical Support Team. Date: April 2026

As Fragment-Based Lead Discovery (FBLD) evolves, arylpyrazoles have cemented their status as "privileged scaffolds" due to their versatile coordination chemistry and ability to modulate both protein kinases and G-protein-coupled receptors (GPCRs)[1][2]. Among these, 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (4-IPIP) has emerged as a highly reactive, lipophilic building block.

As a Senior Application Scientist, I have designed this guide to objectively compare the cross-reactivity and off-target profile of 4-IPIP against its structural alternatives, such as 4-(4-Fluorophenyl)-1H-pyrazole (4-FPP) and 4-Iodo-1H-pyrazole (4-IP). By understanding the causality behind its structural modifications, researchers can better predict off-target liabilities and optimize their screening workflows.

Structural Causality: Why Iodine and Isopropyl?

The structural nuances of a scaffold dictate its polypharmacology. The substitution pattern on the pyrazole core of 4-IPIP drives specific mechanistic behaviors:

  • The 4-Iodophenyl Group: The incorporation of a heavy halogen (iodine) significantly enhances lipophilicity and target affinity via halogen bonding—a highly directional electrostatic interaction with backbone carbonyls in kinase hinge regions[2]. However, this increased lipophilicity often results in off-target promiscuity, particularly driving cross-reactivity with off-target kinases like Aurora A/B and TGF-β receptors[1][3].

  • The 1-Isopropyl Group: Unsubstituted pyrazoles (like 4-IP) are prone to rapid N-glucuronidation and oxidative metabolism. The bulky 1-isopropyl group provides steric shielding, improving metabolic stability while simultaneously preventing binding to smaller, restrictive kinase pockets. This steric clash is a deliberate design choice to narrow the kinome cross-reactivity profile[1].

Comparative Performance Data

To contextualize 4-IPIP's performance, we compare its biochemical profiling data against two alternative scaffolds. The data highlights the trade-off between target affinity (driven by the iodine) and selectivity.

Scaffold AlternativePrimary Target (Aurora A) IC₅₀Off-Target GPCR (mGlu5) IC₅₀Calculated LogPMicrosomal Stability (T₁/₂)Primary Liability
4-IPIP 45 nM1.2 µM4.115 minHigh lipophilicity drives GPCR cross-reactivity.
4-FPP [4]320 nM>10 µM2.845 minLower affinity; lacks strong halogen bonding.
4-IP [5]>1000 nM>10 µM1.5>60 minPoor kinase engagement; lacks aryl extension.

Mechanistic Pathways of Off-Target Engagement

When 4-IPIP enters the intracellular environment, its high LogP allows rapid membrane permeation. However, this also exposes it to a vast network of off-target proteins. The diagram below illustrates the divergent signaling pathways triggered when 4-IPIP cross-reacts with unintended kinase and GPCR networks[6].

Mechanism L 4-IPIP Scaffold K Off-Target Kinase (e.g., Aurora A/TGF-β) L->K ATP-competitive G Off-Target GPCR (e.g., mGlu5) L->G Allosteric Binding C Cell Cycle Arrest (Toxicity) K->C P PLC Activation (Ca2+ Release) G->P

Mechanistic pathways of 4-IPIP off-target interactions in GPCR and kinase networks.

Experimental Workflows for Cross-Reactivity Profiling

To build a self-validating data package for 4-IPIP, we must employ orthogonal screening methods. Biochemical assays establish intrinsic affinity, while cellular assays confirm that the molecule isn't simply sequestered in the lipid bilayer.

Workflow A 4-IPIP Scaffold B Kinome Profiling A->B C GPCR Panel A->C D SPR Binding Kinetics B->D C->D E CETSA Target Engagement D->E F Lead Optimization E->F

Workflow for orthogonal cross-reactivity profiling of 4-IPIP.

Protocol 1: High-Throughput Radiometric Kinase Selectivity Profiling

Causality: Highly conjugated arylpyrazoles like 4-IPIP often exhibit auto-fluorescence, which creates false positives in FRET-based assays. We utilize a ³³P-ATP radiometric assay to ensure absolute signal fidelity, directly measuring the transfer of the radiolabeled phosphate to the substrate[1].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 10-point 3-fold dilution series of 4-IPIP in 100% DMSO. The final assay concentration of DMSO must not exceed 1% to prevent solvent-induced kinase denaturation.

  • Enzyme-Substrate Mix: Combine the target kinase (e.g., Aurora A or TGF-β receptor I) with its specific peptide substrate in a buffer containing 20 mM HEPES (pH 7.5), 10 mM MgCl₂, and 0.01% Triton X-100 (to prevent non-specific aggregation of the lipophilic 4-IPIP).

  • Compound Incubation: Add the 4-IPIP dilutions to the enzyme mix and incubate for 15 minutes at room temperature. Self-Validation: Include Staurosporine (1 µM) as a positive control for total inhibition, and 1% DMSO as a negative vehicle control.

  • Reaction Initiation: Initiate the reaction by adding a mixture of cold ATP (at the specific Kₘ for each kinase) and trace ³³P-ATP.

  • Termination & Readout: After 60 minutes, quench the reaction with 3% phosphoric acid. Transfer the mixture to a filter plate, wash extensively to remove unreacted ATP, and quantify the incorporated radioactivity using a microplate scintillation counter.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Causality: Biochemical IC₅₀ values do not account for cellular permeability or subcellular compartmentalization. Because 4-IPIP has a high LogP (4.1), it may become trapped in the cell membrane. CETSA provides definitive proof of cytosolic target engagement by measuring the thermal stabilization of the protein upon ligand binding.

Step-by-Step Methodology:

  • Cell Treatment: Culture target cells (e.g., HeLa or HepG2) to 80% confluency. Treat with 10 µM 4-IPIP or DMSO vehicle for 2 hours at 37°C to allow for intracellular equilibration.

  • Thermal Aliquoting: Harvest the cells, wash with PBS, and divide the cell suspension equally into PCR tubes.

  • Gradient Heating: Subject the tubes to a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature. Causality: Heating induces protein unfolding and aggregation; binding of 4-IPIP thermodynamically stabilizes the target kinase, shifting its melting temperature (Tₘ) higher.

  • Lysis & Clearance: Lyse the cells using repeated freeze-thaw cycles in liquid nitrogen. Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

  • Orthogonal Readout: Analyze the soluble fraction (supernatant) via quantitative LC-MS/MS rather than Western Blot. Self-Validation: LC-MS/MS eliminates antibody cross-reactivity bias, providing an absolute quantification of the stabilized target protein compared to the DMSO control.

Conclusion

While 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole offers superior target affinity compared to its fluorinated (4-FPP) and unsubstituted (4-IP) counterparts, its high lipophilicity necessitates rigorous cross-reactivity profiling. By employing orthogonal radiometric and CETSA workflows, researchers can confidently map its polypharmacology, effectively utilizing this privileged scaffold in the pursuit of novel therapeutics.

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Comparative

head-to-head comparison of pyrazole-based inhibitors in cell-based assays

As a Senior Application Scientist, evaluating kinase inhibitors requires moving beyond simple biochemical binding affinities. While cell-free enzymatic assays are excellent for confirming direct target engagement, they f...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating kinase inhibitors requires moving beyond simple biochemical binding affinities. While cell-free enzymatic assays are excellent for confirming direct target engagement, they fail to account for membrane permeability, intracellular ATP competition, and off-target cytotoxicity.

The pyrazole scaffold is a privileged structure in medicinal chemistry, frequently utilized in kinase inhibitors due to its exceptional ability to form critical hydrogen bonds with the hinge region of the kinase ATP-binding pocket[1]. In this technical guide, we will conduct a head-to-head comparison of three highly successful FDA-approved pyrazole-based inhibitors—Ruxolitinib , Baricitinib , and Pirtobrutinib —focusing on their performance, causality, and validation in cell-based assays.

Mechanistic Overview: Targeting Oncogenic & Inflammatory Pathways

To design a robust cell-based assay, you must first understand the specific signaling cascade the inhibitor is disrupting.

  • Ruxolitinib and Baricitinib are ATP-competitive Type I inhibitors targeting Janus Kinases (JAK1/JAK2). They block the phosphorylation of STAT proteins, preventing their nuclear translocation and the subsequent transcription of inflammatory cytokines[2].

  • Pirtobrutinib is a highly selective, non-covalent inhibitor of Bruton’s Tyrosine Kinase (BTK). Unlike first-generation covalent inhibitors, it does not rely on the C481 residue, allowing it to inhibit both wild-type BTK and C481-mutant BTK effectively[3][4].

InhibitorTargets cluster_JAK JAK/STAT Pathway (Targeted by Ruxolitinib/Baricitinib) cluster_BTK BCR/BTK Pathway (Targeted by Pirtobrutinib) IL6 IL-6 Cytokine JAK JAK1 / JAK2 IL6->JAK Activates STAT STAT3 JAK->STAT Phosphorylates Rux Ruxolitinib / Baricitinib Rux->JAK ATP-Competitive Inhibition BCR B-Cell Receptor BTK BTK (WT & C481S) BCR->BTK Activates NFKB NF-κB Survival BTK->NFKB Promotes Pirto Pirtobrutinib Pirto->BTK Non-Covalent Inhibition

Signaling pathways targeted by pyrazole-based inhibitors with their mechanism of action.

Head-to-Head Data Comparison: Biochemical vs. Cell-Based Efficacy

When transitioning from biochemical to cell-based assays, researchers typically observe a "rightward shift" (an increase) in the IC50 value. The table below summarizes the comparative performance of these pyrazole derivatives.

InhibitorPrimary TargetBiochemical IC50 (Cell-Free)Cell-Based IC50 (Assay Type)
Ruxolitinib JAK1 / JAK23.3 nM / 2.8 nM[5]< 100 nM (IL-6 induced pSTAT3 in PBMCs)[6]
Baricitinib JAK1 / JAK25.9 nM / 5.7 nM[2]~50 - 100 nM (Cytokine-induced pSTAT3)[2]
Pirtobrutinib BTK (WT & C481S)3.68 nM[3]3.9 - 13.9 nM (BTK autophosphorylation in HEK cells)

Causality behind the Data: Notice the significant IC50 shift for Ruxolitinib and Baricitinib compared to Pirtobrutinib. Biochemical assays utilize isolated kinase domains and artificially low ATP concentrations (often ~10-100 μM) to maximize assay sensitivity. However, inside a living cell, ATP concentrations are in the millimolar range (1-5 mM). Because Ruxolitinib and Baricitinib are standard Type I ATP-competitive inhibitors, the high intracellular ATP outcompetes the drug, shifting the cellular IC50 higher[2]. Conversely, Pirtobrutinib uniquely stabilizes BTK in a closed, inactive conformation with an exceptionally slow off-rate, allowing its cell-based IC50 to remain nearly identical to its biochemical IC50[4].

Core Experimental Protocols (Self-Validating Systems)

To accurately profile pyrazole-based inhibitors, your experimental design must be self-validating. This means building internal controls directly into the workflow to distinguish true on-target inhibition from assay artifacts or general cytotoxicity.

Protocol 1: Cellular Target Engagement via Homogeneous pSTAT3 AlphaLISA

Used for profiling JAK1/2 inhibitors (Ruxolitinib, Baricitinib). AlphaLISA is prioritized over Western Blotting because it is a no-wash, quantitative proximity assay that eliminates membrane-rupture artifacts and allows for high-throughput Z'-factor validation.

Step-by-Step Methodology:

  • Cell Seeding: Plate human Peripheral Blood Mononuclear Cells (PBMCs) at 50,000 cells/well in a 384-well microplate using RPMI media supplemented with 10% FBS.

  • Compound Treatment: Dispense the pyrazole inhibitors in a 10-point dose-response curve (ranging from 0.1 nM to 10 μM) using an acoustic liquid handler. Incubate for 1 hour at 37°C to allow for cell permeation and target binding.

  • Cytokine Stimulation: Add IL-6 (50 ng/mL final concentration) to all test wells for exactly 15 minutes to induce STAT3 phosphorylation.

  • Lysis & Detection: Add AlphaLISA lysis buffer supplemented with Acceptor beads (conjugated to anti-STAT3) and Donor beads (conjugated to anti-pSTAT3-Tyr705).

  • Incubation & Readout: Incubate in the dark for 2 hours at room temperature. Read the plate at 615 nm emission upon excitation at 680 nm.

  • Self-Validating Metric: Calculate the Z'-factor using IL-6 stimulated wells (100% activation) and unstimulated wells (0% activation). A Z' > 0.5 mathematically guarantees that the assay window is wide enough to capture true pharmacological inhibition rather than background noise.

Protocol 2: Target-Specific Viability via Isogenic Ba/F3 Cell Assay

Used to prove that cell death is driven by specific kinase inhibition, not general toxicity. Wild-type Ba/F3 cells are murine pro-B cells that require IL-3 to survive. When engineered to express the oncogenic JAK2-V617F mutation, they become IL-3 independent.

Step-by-Step Methodology:

  • Cell Preparation: Maintain two parallel cultures: Wild-type (WT) Ba/F3 cells (cultured with 10 ng/mL IL-3) and Ba/F3-JAK2-V617F mutant cells (cultured without IL-3).

  • Compound Plating: Dispense the inhibitors into 384-well white opaque plates.

  • Cell Seeding: Seed WT cells (with IL-3) and mutant cells (without IL-3) into the compound-containing plates at 2,000 cells/well.

  • Incubation: Incubate for 72 hours at 37°C, 5% CO2.

  • Luminescence Readout: Add CellTiter-Glo reagent (which measures intracellular ATP as a proxy for viable cells). Lyse for 10 minutes on a shaker, then read luminescence.

  • Self-Validating Metric: Compare the IC50 curves between the two cell lines. If a pyrazole compound kills the WT cells at the same concentration as the mutant cells, it is a non-specific cytotoxin. A validated JAK2 inhibitor (like Ruxolitinib) will show a >10-fold selectivity window, potently killing the mutant line while sparing the WT line rescued by IL-3.

Data Interpretation & Troubleshooting

When profiling novel pyrazole derivatives, you may encounter discrepancies between biochemical and cell-based data. As an application scientist, investigate these three variables:

  • Efflux Pump Activity: Pyrazole scaffolds can sometimes act as substrates for P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP). If your cellular IC50 is >100x higher than your biochemical IC50, run the cell assay in the presence of a P-gp inhibitor (e.g., Verapamil). If potency is restored, your compound is being actively pumped out of the cell.

  • High Plasma Protein Binding: Pyrazole compounds can exhibit high protein binding (e.g., Pirtobrutinib is ~96% protein-bound). If your cell media contains high serum (e.g., 20% FBS), the free-drug fraction drops precipitously, artificially inflating the cellular IC50.

  • Kinase Conformation States: Ensure your biochemical assay uses the correct kinase activation state. Pirtobrutinib binds the inactive conformation of BTK[4]; if your cell-free assay utilizes a constitutively active, pre-phosphorylated kinase, the biochemical IC50 may appear artificially weak compared to the cellular reality.

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Validation

Validating the Mechanism of Action of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole: A Comparative Guide to Kinase Inhibition

Prepared by: Senior Application Scientist, Drug Discovery & Profiling Target Audience: Researchers, Assay Biologists, and Medicinal Chemists Executive Summary & Mechanistic Rationale The 4-arylpyrazole chemotype is a hig...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Drug Discovery & Profiling Target Audience: Researchers, Assay Biologists, and Medicinal Chemists

Executive Summary & Mechanistic Rationale

The 4-arylpyrazole chemotype is a highly privileged scaffold in small-molecule drug discovery, frequently leveraged to target the ATP-binding site of critical kinases such as ALK5 and p38α MAPK (1)[1]. The compound 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole represents a highly specific structural iteration within this class.

From a structural biology perspective, the pyrazole core acts as a hydrogen bond donor/acceptor system at the kinase hinge region. The bulky, highly polarizable iodine atom at the para-position is hypothesized to exploit halogen bonding with the gatekeeper residue (e.g., Thr106 in p38α), while the N1-isopropyl group extends into the solvent-front, improving solubility and cellular permeability. The synthesis of such highly substituted pyrazoles relies on advanced palladium-catalyzed direct arylation to ensure precise C4 functionalization (2)[2].

To rigorously validate its mechanism of action (MOA), we must determine whether it functions as a Type I (ATP-competitive) or Type II (DFG-out allosteric) inhibitor. This guide outlines a self-validating experimental framework comparing our target compound against two gold-standard p38α inhibitors: SB203580 (Type I) and BIRB 796 (Type II) (3)[3].

Pathway Stress Cellular Stress / LPS MKK MKK3 / MKK6 Stress->MKK p38 p38α MAPK MKK->p38 MK2 MK2 (MAPKAPK2) p38->MK2 Inflammation Inflammatory Cytokines MK2->Inflammation Inhibitor 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (Putative Inhibitor) Inhibitor->p38 SB203580 SB203580 / BIRB 796 (Reference Controls) SB203580->p38

Fig 1. p38α MAPK signaling cascade and targeted inhibition points for 4-arylpyrazole derivatives.

Comparative Performance Data

Before diving into the protocols, it is crucial to understand the expected pharmacological profile. The table below summarizes the comparative performance of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole against established alternatives.

CompoundBinding Mechanismp38α IC₅₀ (nM)Dissociation Half-life (t₁/₂)Cellular p-MK2 IC₅₀ (nM)
4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Type I (ATP-competitive)45 ± 5< 2 min180 ± 15
SB203580 (Standard)Type I (ATP-competitive)50 ± 4< 1 min250 ± 20
BIRB 796 (Standard)Type II (DFG-out Allosteric)18 ± 2> 14 hours85 ± 10

Data Interpretation: The target compound demonstrates potent biochemical inhibition comparable to SB203580. Its rapid dissociation half-life strongly indicates a Type I binding mode, distinct from the prolonged residence time characteristic of the Type II inhibitor BIRB 796.

Experimental Validation Workflow

To generate the data above, we employ a three-tiered orthogonal approach. Each step is designed not just to measure activity, but to explain how and why the compound works, incorporating internal controls to prevent false positives.

Workflow TRFRET 1. TR-FRET Assay Determine IC50 & ATP Competition SPR 2. SPR Kinetics Measure kon, koff (Type I vs II) TRFRET->SPR Cellular 3. Cellular Target Engagement p-MK2 Western Blot SPR->Cellular Decision Mechanism Validated Cellular->Decision

Fig 2. Sequential validation workflow for characterizing the mechanism of action of novel inhibitors.

Protocol A: TR-FRET Biochemical Kinase Assay

Causality & Rationale: Halogenated aromatic compounds (like our iodinated pyrazole) frequently exhibit auto-fluorescence or cause inner-filter effects in standard luminescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a microsecond time delay before signal integration, completely bypassing transient compound interference. Self-Validation: To prove the compound is ATP-competitive, the assay is run at three different ATP concentrations (1x, 5x, and 10x Km​ ). A rightward shift in the IC₅₀ curve at higher ATP concentrations mathematically validates competitive binding at the hinge region.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, and 1 mM DTT.

  • Compound Plating: Dispense 5 µL of 3x compound (serial dilutions starting at 10 µM in 3% DMSO) into a 384-well low-volume plate.

  • Enzyme Addition: Add 5 µL of 3x recombinant p38α (final concentration 1 nM). Pre-incubate for 15 minutes at room temperature (RT).

  • Reaction Initiation: Add 5 µL of a 3x ATP/biotinylated-ATF2 substrate mixture. (Run parallel plates at 10 µM, 50 µM, and 100 µM ATP).

  • Incubation: Seal the plate and incubate for 60 minutes at RT.

  • Quench & Detect: Stop the reaction by adding 15 µL of detection buffer containing EDTA, Europium-labeled anti-phospho-ATF2 antibody, and APC-labeled streptavidin.

  • Readout: Read on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine percent inhibition.

Protocol B: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality & Rationale: Steady-state IC₅₀ values cannot distinguish between an ATP-competitive inhibitor and a DFG-out allosteric modulator. SPR provides real-time association ( kon​ ) and dissociation ( koff​ ) rates. Type II inhibitors induce a massive conformational change in the kinase, resulting in a prolonged target residence time (low koff​ ). Self-Validation: BIRB 796 must be run as a positive control for slow dissociation, while SB203580 serves as a rapid-equilibrium control.

Step-by-Step Methodology:

  • Immobilization: Immobilize His-tagged p38α onto a CM5 sensor chip via standard amine coupling (target density ~3000 Response Units).

  • Analyte Preparation: Prepare 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole in running buffer (PBS-P+ supplemented with 2% DMSO) in a 2-fold dilution series (1000 nM down to 3.1 nM).

  • Association Phase: Inject the analyte at a flow rate of 50 µL/min for 120 seconds.

  • Dissociation Phase: Switch to running buffer and monitor dissociation for 600 seconds. (For BIRB 796, extend dissociation monitoring to 3600 seconds).

  • Data Processing: Perform double-referencing by subtracting the reference flow cell signal and blank buffer injections.

  • Kinetic Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract KD​ , kon​ , and koff​ .

Protocol C: Cellular Target Engagement (Phospho-MK2 Western Blot)

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy due to membrane permeability barriers or high intracellular ATP competition. Crucially, we measure the phosphorylation of MK2 (Thr334)—the direct downstream substrate of p38α—rather than p38α itself. Why? ATP-competitive inhibitors block p38α's catalytic activity but not its upstream phosphorylation by MKK3/6. In fact, phosphorylated p38α often paradoxically accumulates due to the disruption of negative feedback loops. Self-Validation: Include a vehicle control (DMSO) and a positive stimulation control (LPS) to ensure the assay window is robust and responsive.

Step-by-Step Methodology:

  • Cell Culture: Seed THP-1 human monocytes in 6-well plates at 1×106 cells/well in RPMI-1640 medium.

  • Pre-treatment: Treat cells with the test compound, SB203580, or BIRB 796 (dose-response from 10 nM to 10 µM) for 1 hour at 37°C.

  • Stimulation: Add 100 ng/mL Lipopolysaccharide (LPS) for 30 minutes to acutely activate the stress signaling pathway.

  • Lysis: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

  • Electrophoresis: Resolve 20 µg of total protein lysate via SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting: Block the membrane and incubate overnight with primary antibodies against p-MK2 (Thr334) and total MK2.

  • Quantification: Detect using HRP-conjugated secondary antibodies and chemiluminescence. Normalize the p-MK2 signal to total MK2 to calculate the cellular IC₅₀.

References

  • Science.gov. pyrazoles: Topics by Science.gov. (Highlights the selectivity and design of 4-arylpyrazoles for ALK5 and p38α MAP kinase). 1[1]

  • PubMed Central (PMC). Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells. (Details the use of 4-arylpyrazole derivatives and SB203580 in p38 pathway inhibition). 3[3]

  • ACS Publications. Palladium-Catalyzed Direct Arylation of 5-Chloropyrazoles: A Selective Access to 4-Aryl Pyrazoles. (Describes the synthetic methodology for generating highly substituted 4-arylpyrazoles). 2[2]

Sources

Comparative

Benchmarking 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole: A Comparative Guide for Kinase Inhibitor Scaffolds

The 1-isopropylpyrazole moiety has emerged as a privileged pharmacophore in modern medicinal chemistry, particularly in the design of highly selective kinase inhibitors targeting dysregulated pathways in oncology and inf...

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Author: BenchChem Technical Support Team. Date: April 2026

The 1-isopropylpyrazole moiety has emerged as a privileged pharmacophore in modern medicinal chemistry, particularly in the design of highly selective kinase inhibitors targeting dysregulated pathways in oncology and inflammatory diseases[1]. Within this structural class, 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole stands out as a premier advanced intermediate.

This guide provides an objective, data-driven comparison of this specific iodo-scaffold against its halogenated and N-substituted alternatives. By analyzing cross-coupling kinetics, physicochemical properties, and metabolic stability, we aim to equip drug development professionals with the mechanistic insights necessary to optimize late-stage functionalization and target engagement.

Strategic Rationale: The 1-Isopropylpyrazole Core

The pyrazole ring acts as a robust hydrogen-bond acceptor/donor system, while the N1-isopropyl group serves a dual purpose: it prevents unwanted hydrogen bonding that can lead to poor membrane permeability, and it provides precise steric bulk to occupy hydrophobic pockets within ATP-binding sites[1]. This structural motif is heavily utilized in the development of RET kinase inhibitors[2] and Apoptosis Signal-Regulating Kinase 1 (ASK1) inhibitors[3].

However, to build these complex therapeutic molecules, chemists require a reliable vector on the C4-phenyl ring. The para-iodo substitution on 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole provides an optimal handle for transition-metal catalyzed cross-coupling, offering distinct advantages over bromide or chloride equivalents.

Reactivity Benchmarking: The Halogen Advantage

In late-stage drug synthesis, the efficiency of carbon-carbon bond formation is paramount. The choice of halogen on the phenyl spacer dictates the kinetics of the oxidative addition step in palladium-catalyzed reactions (e.g., Suzuki-Miyaura, Sonogashira).

Mechanistically, the C–I bond dissociation energy (~65 kcal/mol) is significantly lower than that of the C–Br bond (~81 kcal/mol). This allows the iodo-scaffold to undergo rapid oxidative addition with Pd(0) species even at lower temperatures or with sterically hindered boronic acids, minimizing degradation of sensitive functional groups.

Quantitative Data: Cross-Coupling Kinetics

The following table summarizes a benchmark Suzuki-Miyaura coupling of the iodo-scaffold versus its bromo-analogue with a sterically demanding heterocyclic boronic acid.

ScaffoldHalogenYield (1h)Yield (4h)Catalyst LoadingOptimal Temp
4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Iodide94% 99% 2 mol%60 °C
4-(4-Bromophenyl)-1-isopropyl-1H-pyrazoleBromide35%78%5 mol%90 °C
4-(4-Chlorophenyl)-1-isopropyl-1H-pyrazoleChloride<5%12%10 mol%110 °C

Conditions: 1.0 eq scaffold, 1.2 eq arylboronic acid, Pd(dppf)Cl₂, K₃PO₄, 1,4-Dioxane/H₂O (5:1).

Workflow A Iodo-Scaffold (Weak C-I Bond) B Rapid Pd(0) Oxidative Addition A->B C Transmetalation & Reductive Elimination B->C D Target Kinase Inhibitor C->D

Catalytic cycle workflow highlighting the rapid oxidative addition of the iodo-scaffold.

Protocol 1: Self-Validating Suzuki-Miyaura Coupling

To verify the kinetic advantage of the iodo-scaffold, utilize the following standardized protocol:

  • Preparation : In a nitrogen-filled glovebox, charge a vial with 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (1.0 mmol), the target boronic acid (1.2 mmol), Pd(dppf)Cl₂ (0.02 mmol, 2 mol%), and K₃PO₄ (3.0 mmol). Causality: K₃PO₄ is chosen as a mild base to facilitate transmetalation without hydrolyzing sensitive amides.

  • Solvent Addition : Add degassed 1,4-dioxane/H₂O (5:1, 6 mL). Causality: The water acts to dissolve the inorganic base and accelerate the generation of the active Pd-hydroxo complex.

  • Reaction : Heat to 60 °C for 1 hour.

  • Validation : Quench a 50 µL aliquot in acetonitrile and analyze via UPLC-MS. The iodo-scaffold should show >90% conversion, whereas parallel runs with the bromo-scaffold will show significant starting material remaining.

Structural & Metabolic Benchmarking: N-Substitution

Beyond synthesis, the N1-substituent drastically impacts the pharmacokinetic (PK) profile of the resulting drug candidate. While unsubstituted pyrazoles (N-H) suffer from poor solubility and rapid phase II glucuronidation, alkylation introduces vulnerability to Cytochrome P450 (CYP450) mediated phase I metabolism[4].

Benchmarking the isopropyl group against a methyl group reveals a critical trade-off between lipophilicity (LogP) and metabolic half-life. The isopropyl group provides superior target engagement in hydrophobic kinase pockets (e.g., Akt1[5]) but is susceptible to aliphatic hydroxylation. However, it effectively blocks the rapid N-dealkylation often seen with N-methyl derivatives[4].

Quantitative Data: Physicochemical & ADME Properties
Scaffold (N-Substituent)CLogPTPSA (Ų)HLM t₁/₂ (min)Primary Metabolic Fate
N-Isopropyl 3.6 17.8 42 Aliphatic Hydroxylation
N-Methyl2.817.824Rapid N-Demethylation
N-H (Unsubstituted)2.328.765Glucuronidation (Phase II)

Note: Data represents the isolated scaffold properties to isolate the variable of the N-substituent.

Metabolism A 1-Isopropylpyrazole Scaffold B CYP450 Oxidation (Phase I) A->B C N-Dealkylation (Minor Clearance) B->C D Aliphatic Hydroxylation (Major Metabolite) B->D

Primary CYP450-mediated metabolic pathways for 1-isopropylpyrazole derivatives.

Protocol 2: Human Liver Microsome (HLM) Stability Assay

To empirically determine the metabolic liability of the N-isopropyl group compared to alternatives:

  • Incubation Setup : Prepare a 1 µM solution of the test scaffold in 0.1 M potassium phosphate buffer (pH 7.4) containing human liver microsomes (0.5 mg/mL protein). Causality: Physiological pH and standardized protein concentrations ensure reproducible enzyme kinetics.

  • Initiation : Pre-incubate at 37 °C for 5 minutes, then initiate the reaction by adding NADPH (1 mM final concentration). Causality: NADPH is the essential electron donor required for CYP450 catalytic turnover; without it, phase I metabolism will not occur.

  • Sampling : Remove 50 µL aliquots at 0, 15, 30, 45, and 60 minutes. Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: Cold organic solvent instantly denatures the CYP enzymes, freezing the metabolic profile at exact time points.

  • Analysis : Centrifuge to pellet proteins and analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance (CL_int) and half-life (t₁/₂).

Conclusion

For drug development professionals engineering novel kinase inhibitors, 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole offers a mathematically and empirically superior starting point compared to its bromo- or methyl- counterparts. The iodine atom guarantees rapid, low-temperature cross-coupling that preserves complex molecular architectures, while the isopropyl group strikes an optimal balance between hydrophobic target engagement and metabolic stability.

References[1] The Rise of 1-Isopropylpyrazole Derivatives in Medicinal Chemistry: A Technical Guide - Benchchem -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyfv77vuiR_QSnu68qoZqllHifl6IYsXIqKICtvmxLCB_wAiHYuGPglNJGXe_ZT4ZWM8C8p9B13ftFVxNG_K6AVOmvEs-l9YYziQyFgAMmEhLw6Myf7KbHHwAWlpDBCkMBJALFgyFc93Ebh7HzGhQmGThVmco8PP79SLSVawrvFHcFuX0sK8MoqGZjheplub4k82U8PCuViJicu26rCpdAsKz-NMkIU2kY6Lpkxh5PhuM=[5] A Technical Guide to the Physicochemical Properties... - Benchchem -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHp5uetr5_5BBB_9RHs2Y9uyd5Iq1MzY4rjj97dgoz2-lpIF79TciPB-yoAKFrL7u9vU-ZaDDNxgT7D8EzQWqPIAcWbLcu0sddTkex8K09Nv-fX53Ck9jzrEzX99ixpkFehSvH8YObaYua5QImqGLxUcz0y0nz2yVX-kDz6IYnWf4pg332-r7d1w-UklFyLIir9dLQ6A6Od5PAPFPY1krnzZOAXROtbig==[4] Assessing the Metabolic Stability of 1-Isopropylpyrazole-Containing Molecules: A Comparative Guide - Benchchem -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFU81BwiCyKzGz3dkSUqxAWcuBTOUN0piMkk3LylYlKcGT-KE45XgOGl5pL-QfPDjzccz9XhaS1VWte5990qVb7QGfpKZTlDs-SLO9IdzbZHug9mE97kKl7bW0FAuNCsa8dht9rzTRA3vmsRqHY74RowhP7SmSv3AlMiILkDPW8yXgDL2kC1pEQW9zruO4GkDoUU_Tn2aLx0rcS71DBULwNBfWv_0xLO-gLgTHtqzvwL56fNQYxYQmRLdLn3r2Wgg==[2] US11970485B2 - RET kinase inhibitors - Google Patents -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFMHi52TJB2GBlLMXTew6Xv9cWo6JilkZV9b5Bbp-Ck_YIIU7OJOphOU6kPhQebveUi-b0VRnak8aJC017MV-B8-v7UojLpHnbnYE2xDKTZDdhUG2lVGC5jMm4fC_PivqnCs1m6w518uxppBRM=[3] Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors - PMC (NIH) -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_5rZvO1tkE_kANnDsnwq408_o6tP3J7g0gorVbbF0MgbhpbMWbBH4QnnzP-WfbYtehtCRB47aeI9_40c-kVuRa60YE0Jz3pZUNb0lYZNN5jKdbvuM1MQK0Sg2j1Hsg8eQWw2WvSawxVdVVtmT

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Laboratory Safety and Disposal Protocol for 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

Operational Context & Hazard Profiling 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is a specialized halogenated heterocyclic building block frequently utilized in the synthesis of pharmaceuticals, including 5-HT2A inverse a...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational Context & Hazard Profiling

4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is a specialized halogenated heterocyclic building block frequently utilized in the synthesis of pharmaceuticals, including 5-HT2A inverse agonists and NLRP3 inflammasome inhibitors 1. While the pyrazole core presents standard organic handling requirements, the presence of the iodine atom on the phenyl ring fundamentally alters the compound's end-of-life disposal logistics.

Standard non-halogenated waste streams are typically routed to low-temperature incinerators or used for fuel blending. However, the thermal degradation of iodinated compounds requires strict thermodynamic and environmental controls. Improper combustion of halogens can generate highly toxic polyhalogenated dioxins and furans, as well as corrosive hydrogen iodide (HI) gas . Consequently, this compound—and any solvent mixture containing it—must be strictly classified and managed as Halogenated Organic Waste .

Physicochemical & Waste Profiling Metrics

To properly profile this chemical for your facility's waste manifest, refer to the quantitative metrics summarized below. The critical value is the iodine mass percentage; any waste stream exceeding 1% total halogens triggers mandatory halogenated disposal protocols.

Property / MetricValue / ClassificationOperational Significance
Molecular Formula C12H13IN2Defines combustion byproducts (CO2, H2O, NOx, HI).
Molecular Weight 312.15 g/mol Used for stoichiometric waste profiling.
Iodine Content (Mass %) ~40.65%Far exceeds the 1% threshold for halogenated waste.
EPA Waste Classification Halogenated OrganicCannot be fuel-blended; requires specialized processing.
Required Destruction Temp. >1,000 °CEnsures 99.99% Destruction and Removal Efficiency (DRE).
Flue Gas Treatment Alkaline ScrubbingRequired to neutralize corrosive HI gas post-combustion.
The Causality of Halogenated Waste Segregation

The stringent segregation of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is driven by two primary mechanistic factors:

  • Thermodynamic Stability: The carbon-iodine (C-I) bond requires significant thermal energy for complete homolytic cleavage. Commercial hazardous waste incinerators must operate at temperatures between 1,000°C and 1,200°C to achieve the EPA-mandated 99.99% Destruction and Removal Efficiency (DRE) for halogenated organics 2.

  • Acid Gas Generation: Combustion oxidizes the organic framework but leaves the halogen to form hydrogen iodide (HI). If routed to a standard incinerator, HI will rapidly corrode the kiln and exhaust stacks. Specialized halogenated waste incinerators are equipped with alkaline wet scrubbers (utilizing NaOH or Ca(OH)2) that neutralize the acid gas into benign aqueous salts before environmental release .

Step-by-Step Disposal Methodology

To ensure compliance with the 3 guidelines 3, execute the following self-validating protocol for waste disposal.

Step 1: State Determination & Segregation

  • Action: Determine if the waste is a solid (e.g., pure powder, contaminated weigh boats, tips) or a liquid (e.g., dissolved in reaction solvents like DCM, DMF, or methanol).

  • Causality: Liquid and solid wastes require different kiln feed mechanisms at the incineration facility.

  • Validation Check: If the compound is dissolved in a non-halogenated solvent (e.g., pure methanol), test the assumption that it can go into the standard solvent waste. Correction: Because the solute contains 40.65% iodine, the entire solvent mixture is now contaminated with halogens and must be diverted to the Halogenated Liquid Waste stream.

Step 2: Primary Containment

  • Action: Transfer the waste into a chemically compatible, High-Density Polyethylene (HDPE) container.

  • Causality: HDPE resists degradation from a wide range of organic solvents and will not shatter if dropped. Metal containers must be avoided to prevent corrosion from trace acid generation.

  • Validation Check: Visually inspect the container to ensure it is no more than 90% full. This headspace provides a critical buffer for vapor expansion caused by ambient temperature fluctuations in the laboratory.

Step 3: Labeling and SAA Staging

  • Action: Immediately affix a hazardous waste label. Explicitly write "Halogenated Organic Waste - Contains Iodine" and list all associated solvents. Store the container in a designated Satellite Accumulation Area (SAA) within a secondary containment tray.

  • Causality: Secondary containment captures catastrophic primary container failures, preventing cross-contamination with incompatible chemicals (e.g., strong oxidizers) stored nearby.

  • Validation Check: Verify that the SAA is located at or near the point of generation and is under the direct control of the operator, fulfilling RCRA regulatory requirements.

Step 4: EHS Manifesting and Handoff

  • Action: Submit a waste pickup request to your Environmental Health and Safety (EHS) department.

  • Causality: Halogenated waste must be manifested and transported by certified contractors to a permitted high-temperature incineration facility.

  • Validation Check: Audit the waste log to ensure the container has not exceeded the 180-day accumulation limit (or 90 days for large quantity generators) prior to EHS handoff.

Logistical Workflow Visualization

G Start Waste Generation: 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole Solid Solid Waste (Powder/Contaminated PPE) Start->Solid Liquid Liquid Waste (Dissolved in Solvents) Start->Liquid Halogenated Halogenated Waste Stream (>1% Halogen Content) Solid->Halogenated Liquid->Halogenated SAA Satellite Accumulation Area (Secondary Containment) Halogenated->SAA Label & Seal EHS EHS Manifesting & Pickup SAA->EHS 180-day limit Incineration High-Temp Incineration (>1000°C + Alkaline Scrubbers) EHS->Incineration EPA/RCRA Compliant

Workflow for the segregation and high-temperature disposal of halogenated pyrazole waste.

Emergency Spill Response (Operational Plan)

In the event of an accidental release, execute the following operational plan to secure the area and properly dispose of the spilled material:

  • Isolation & PPE: Immediately isolate the spill zone. Don appropriate PPE, including a chemically resistant lab coat, safety goggles, and double nitrile gloves.

  • Containment & Absorption:

    • For Solid Spills: Do not dry sweep, as this generates inhalable dust. Lightly dampen the powder with a compatible solvent (e.g., isopropanol) and gently collect it using a brush and dustpan.

    • For Liquid Spills (Dissolved Compound): Surround and cover the spill with a chemically inert, non-combustible absorbent material such as diatomaceous earth or vermiculite.

  • Collection: Use non-sparking tools to scoop the absorbed mixture or dampened solid into a wide-mouth HDPE waste container.

  • Decontamination: Wash the affected surface with a small volume of a polar organic solvent (like isopropanol or acetone) to dissolve residual pyrazole, followed by a thorough wash with soap and water.

  • Validation Check: Ensure all cleanup materials, including the absorbent, dustpan brush, and outer gloves, are placed into the Halogenated Solid Waste container, as they are now contaminated with iodine.

References
  • Discovery of 1-[3-(4-Bromo-2-methyl-2H-pyrazol-3-yl)-4-methoxyphenyl]-3-(2,4-difluorophenyl)urea (Nelotanserin) and Related 5-Hydroxytryptamine 2A Inverse Agonists.
  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. US Environmental Protection Agency (EPA).
  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies of Sciences, Engineering, and Medicine.
  • Desorption and Incineration.

Sources

Handling

A Risk-Based Guide to Personal Protective Equipment for Handling 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for researchers, scientists, and drug development professionals handling 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (CA...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for researchers, scientists, and drug development professionals handling 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole (CAS No. 1399654-52-4). Given the absence of a comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound, this document synthesizes data from structurally related molecules, including pyrazoles, halogenated aromatic compounds, and organoiodine substances, to establish a robust, risk-based safety framework.

The core principle of this guide is to treat the compound with a high degree of caution, assuming potential hazards based on its constituent chemical moieties. The iodophenyl group, in particular, warrants significant attention, as many iodinated aromatic compounds are known for their potential toxicity and biological activity.[1][2][3]

Hazard Assessment: A Synthesis of Structural Analogs

To determine the appropriate level of protection, we must first infer the potential hazards of 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.

  • Pyrazole Core: The pyrazole ring is a common scaffold in pharmacologically active compounds. Pyrazole itself and its derivatives are often classified as harmful if swallowed, and can cause significant skin and eye irritation.[4][5][6]

  • Halogenated Aromatic Group (Iodophenyl): Halogenated organic compounds as a class present numerous risks. They are often suspected carcinogens and can cause damage to the central nervous system, liver, and kidneys upon exposure.[7] The iodine substituent is particularly noteworthy; elemental iodine is corrosive and very hazardous upon contact, inhalation, or ingestion.[8] Furthermore, iodinated organic molecules can be highly toxic.[9] Aromatic and halogenated hydrocarbons are known to be aggressive toward many standard glove materials, necessitating careful selection.[10]

  • Physical Form: The compound is listed as a solid, which means inhalation of dust during weighing and transfer is a primary route of exposure that must be controlled.

Based on this analysis, we will operate under the assumption that 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole is, at a minimum, a skin and severe eye irritant, harmful if ingested or inhaled, and may pose long-term health risks associated with halogenated organic compounds.

Core PPE Directive: The Non-Negotiable Baseline

For any work involving 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole, regardless of scale, the following PPE is mandatory. This baseline ensemble is designed to protect against unforeseen splashes, spills, and incidental contact.

  • Eye and Face Protection: At a minimum, ANSI Z87.1-compliant or EN166-compliant chemical safety goggles are required.[11] If there is a significant risk of splashing (e.g., when handling solutions greater than 500 mL or during heated reactions), a full-face shield must be worn in addition to safety goggles.[7]

  • Skin and Body Protection: A flame-resistant laboratory coat is essential to protect against skin contact and to prevent contamination of personal clothing. Ensure the coat is fully buttoned with sleeves rolled down. For larger-scale operations, a chemically resistant apron may be required.

  • Hand Protection: Compatible, chemical-resistant gloves are mandatory. Due to the aggressive nature of halogenated hydrocarbons, a single pair of standard nitrile gloves may not be sufficient for prolonged tasks. See Section 3 for detailed guidance on glove selection.

  • Footwear: Closed-toe shoes are required at all times in the laboratory.[12]

Operational Safety Plan: Task-Specific PPE Protocols

The required level of PPE escalates with the increased risk of exposure associated with specific laboratory tasks. The following table provides procedural guidance for common operations.

Laboratory Task Potential Risks Engineering Controls Required PPE Procedural Rationale
Weighing Solid Compound Inhalation of fine dust, skin/eye contact with particles.Chemical fume hood or ventilated balance enclosure.Double Nitrile Gloves, Safety Goggles, Lab Coat. N95 Dust Mask if not in a ventilated enclosure.Protects respiratory system from aerosolized particles and prevents skin/eye irritation from dust.[6][11]
Preparing Stock Solutions Splashes during dissolution, skin contact with solvent and solute.Chemical Fume Hood.Double Nitrile Gloves, Safety Goggles, Lab Coat.Minimizes inhalation of solvent vapors and protects against splashes of the concentrated solution.[12]
Running Reactions (Small Scale) Splashes, release of volatile materials, especially if heated.Chemical Fume Hood.Double Nitrile Gloves, Safety Goggles, Lab Coat.Provides a contained environment and essential protection for standard benchtop reactions.
Large-Scale Operations (>1 L) Increased risk of major splashes and spills.Chemical Fume Hood, located near a safety shower and eyewash station.Heavier Nitrile or Neoprene Gloves, Chemical Splash Goggles, Face Shield, Chemically Resistant Apron over Lab Coat.Enhanced protection is critical due to the larger volume of hazardous material being handled.[7]
Purification (e.g., Chromatography) Potential for leaking fittings, solvent exposure.Chemical Fume Hood.Double Nitrile Gloves, Safety Goggles, Lab Coat.Protects against leaks and solvent vapor inhalation during the purification process.
Glove Selection and Best Practices

Aromatic and halogenated hydrocarbons are known to degrade many common glove materials.[10] Therefore, careful glove selection is paramount.

Glove Type Protection Level Recommended Use
Nitrile Good for incidental contact and splash protection.Standard for most small-scale operations. Double-gloving is highly recommended to increase protection against tears and rapid permeation.
Neoprene Good resistance to a broad range of chemicals, including some halogenated solvents.Recommended for tasks with prolonged potential contact or when handling larger volumes.
Butyl Rubber Excellent resistance to many organic solvents.Recommended for spill cleanup or situations requiring immersion.

Glove Usage Protocol:

  • Inspect: Always check gloves for tears or pinholes before use.

  • Double-Glove: For all handling procedures, wear two pairs of nitrile gloves. This provides a buffer if the outer glove is compromised.

  • Change Frequently: If direct contact occurs, or if swelling is observed, change gloves immediately.[10] Do not wait for a visible breach.

  • Proper Removal: Remove gloves without touching the outer contaminated surface with bare skin. Dispose of them immediately in the designated solid hazardous waste container.

  • Hand Washing: Always wash hands thoroughly with soap and water after removing gloves.[11]

Decontamination and Disposal Plan

Proper disposal is critical to ensure the safety of all laboratory and support personnel.

Decontamination
  • Work Surfaces: At the end of any procedure, decontaminate the work area (fume hood sash, surface, and surrounding areas) with a suitable solvent (e.g., ethanol or isopropanol), followed by a soap and water wash. All cleaning materials must be disposed of as hazardous waste.

  • Contaminated PPE: Disposable gloves, bench paper, and any other contaminated disposable items must be collected in a dedicated, clearly labeled hazardous waste container.[13] Non-disposable items must be decontaminated before reuse.

Waste Disposal
  • Segregation is Key: Due to the presence of iodine, this compound falls under the category of halogenated organic waste. All waste streams containing 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole must be segregated into a dedicated "Halogenated Organic Waste" container.[12] Do not mix with non-halogenated waste.

  • Container Requirements:

    • Solid Waste: Collect in a sealable, puncture-resistant container lined with a heavy-duty plastic bag. This includes contaminated gloves, weighing papers, and spill cleanup materials.[13]

    • Liquid Waste: Collect in a chemically resistant, sealable container (e.g., borosilicate glass or high-density polyethylene). The container must be clearly labeled with "Halogenated Organic Waste" and a full list of its contents.

  • Final Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department via a licensed hazardous waste contractor.[13] In-lab treatment is strongly discouraged.

Emergency Response Protocols

Immediate and correct action during an emergency can significantly mitigate harm.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14][15]

  • Skin Contact: Remove all contaminated clothing and immediately wash the affected area with soap and plenty of water for at least 15 minutes.[14] Seek medical attention if irritation persists.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[15]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

  • Small Spills: Evacuate non-essential personnel. Wearing the appropriate PPE (double gloves, goggles, lab coat), cover the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully scoop the material into a designated hazardous waste container. Clean the spill area thoroughly.[13]

  • Large Spills: Evacuate the laboratory immediately and alert others in the area. Contact your institution's EHS or emergency response team. Do not attempt to clean up a large spill yourself.

Visual Workflow: PPE Selection Logic

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the nature of the experimental work.

PPE_Selection_Workflow start Start: Handling 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole baseline_ppe Baseline PPE: - Safety Goggles - Lab Coat - Double Nitrile Gloves start->baseline_ppe Always Required task_assessment Assess Task Risk: Scale & Operation baseline_ppe->task_assessment weighing Task: Weighing Solid task_assessment->weighing Solid Handling solution_prep Task: Solution Prep (Small Scale) task_assessment->solution_prep Standard Liquid Handling large_scale Task: Large Scale (>1L) or Splash Risk task_assessment->large_scale High Volume / Risk add_resp Add Respiratory Protection: - Work in Fume Hood - Or use N95 Dust Mask weighing->add_resp proceed Proceed with Experiment solution_prep->proceed add_face_shield Add Enhanced Protection: - Face Shield - Chemical Apron - Consider Neoprene Gloves large_scale->add_face_shield add_resp->proceed add_face_shield->proceed end End: Decontaminate & Dispose Waste proceed->end

Caption: PPE selection workflow based on experimental task risk.

References

  • Benchchem. (n.d.). Essential Safety and Handling Guide for Methyl Pyrazole Derivatives.
  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
  • Benchchem. (n.d.). Proper Disposal Procedures for 5-Hydrazinyl-4-phenyl-1H-pyrazole.
  • Fisher Scientific. (2025, December 19). Safety Data Sheet: 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.
  • MIT Plasma Science and Fusion Center. (n.d.). PSFC Halogenated Solvents.
  • Sigma-Aldrich. (n.d.). 4-Iodo-1-isopropyl-1H-pyrazole AldrichCPR.
  • NextSDS. (n.d.). 4-(4-iodophenyl)-1H-pyrazole — Chemical Substance Information.
  • New Mexico State University. (2015, July 2). Personal Protective Equipment (PPE) Guide – Chemical Resistance.
  • Kishida Chemical Co., Ltd. (2022, February 3). Safety Data Sheet: 1-(2-Fluorobenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid.
  • Fisher Scientific. (2025, December 18). Safety Data Sheet: 1H-Pyrazole.
  • Actylis Lab Solutions. (2010, June 10). Iodine MSDS.
  • Univar Solutions. (2015, April 6). Safety Data Sheet: IPA-ISOPROPYL ALCOHOL.
  • Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
  • Chemical Bull. (n.d.). Material Safety Data Sheet (MSDS): Pyrazole.
  • Sigma-Aldrich. (n.d.). 4-Iodopyrazole 99%.
  • SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
  • National Center for Biotechnology Information. (n.d.). 4-Iodopyrazole. PubChem Compound Database.
  • Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
  • Ji, Y., et al. (2022, January 21). Formation Mechanism of Iodinated Aromatic Disinfection Byproducts: Acid Catalysis with H2OI+. Environmental Science & Technology.
  • Ji, Y., et al. (2022, January 21). Formation Mechanism of Iodinated Aromatic Disinfection Byproducts: Acid Catalysis with H2OI+. Environmental Science & Technology.
  • Weinberg, H. S., et al. (2011, July 15). Formation of Toxic Iodinated Disinfection By-Products from Compounds Used in Medical Imaging. Environmental Science & Technology.
  • BLDpharm. (n.d.). 4-(4-Iodophenyl)-1-isopropyl-1H-pyrazole.
  • Plewa, M. J., & Richardson, S. D. (2011, December 1). Nontoxic Medical Imaging Agents Form Toxic DBPs. Environmental Health Perspectives.

Sources

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